3-Octanol

• CAS: 589-98-0

Core Science & Biosynthesis

Physicochemical Properties of 3-Octanol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Octanol (CAS No: 589-98-0) is a secondary fatty alcohol characterized by a hydroxyl group on the third carbon of an eight-carbon chain. It is a colorless liquid recognized by its distinct earthy, mushroom-like, and nutty odor. This compound, also known as amyl ethyl carbinol, is found naturally in various plants and fungi and is utilized as a flavoring agent, a fragrance ingredient in lavender compositions, and as a chemical intermediate. Its specific physicochemical properties are critical for its application in chemical synthesis, quality control, and for toxicological and safety assessments. This guide provides a comprehensive overview of the core physicochemical properties of 3-Octanol, detailed experimental protocols for their determination, and logical workflows for property analysis.

Core Physicochemical Properties

The fundamental physical and chemical characteristics of 3-Octanol are summarized below. These values are essential for predicting its behavior in various chemical and biological systems.

General and Physical Properties

This table summarizes the key identification and physical state properties of 3-Octanol.

Property	Value
IUPAC Name	octan-3-ol
Synonyms	Amylethylcarbinol, Ethyl-n-amylcarbinol, Octanol-3
CAS Number	589-98-0
Molecular Formula	C₈H₁₈O
Molecular Weight	130.23 g/mol
Physical Description	Colorless liquid with a strong, oily-nutty, herbaceous odor.[1]

Quantitative Physicochemical Data

The following table presents quantitative data for the key physicochemical properties of 3-Octanol, compiled from various sources.

Property	Value & Conditions
Melting Point	-45 °C (-49 °F) at 760 mmHg.[1][2][3]
Boiling Point	173 - 176 °C (343.2 - 348.8 °F) at 760 mmHg.[1][2][4][5]
Density	0.818 - 0.825 g/mL at 20-25 °C.[1][3][4][5]
Refractive Index (n_D)	1.425 - 1.429 at 20 °C.[1][2][3]
Vapor Pressure	~1 mmHg at 20 °C; 0.512 mmHg at 25 °C (estimated).[2][5]
Vapor Density	~4.5 (Air = 1).[2][5]
Flash Point	65.6 - 68 °C (150 - 154.4 °F) via Tag Closed Cup.[2][3][6]
Water Solubility	1.379 - 1.5 g/L at 25 °C.[2][5]
logP (o/w)	2.721 - 2.73 (Octanol/Water Partition Coefficient).[2][5]
pKa	15.44 ± 0.20 (Predicted).[5]

Experimental Protocols

The determination of the physicochemical properties listed above requires standardized and precise experimental methodologies. The following sections detail the protocols for key properties.

Density Determination using a Pycnometer

This method provides a highly accurate means of determining the density of a liquid by comparing its mass to that of a reference liquid (typically distilled water) of a known density and volume.[2][7]

• Objective: To accurately measure the density of 3-Octanol.

• Apparatus: Pycnometer (specific gravity bottle), analytical balance, thermostat/water bath, Pasteur pipette.

• Procedure:

  • Cleaning and Drying: Thoroughly clean the pycnometer and its capillary stopper with soap and water, rinse with acetone, and ensure it is completely dry.

  • Mass of Empty Pycnometer: Weigh the dry, empty pycnometer with its stopper on an analytical balance. Record this mass (m₀).[7]

  • Calibration with Water: Fill the pycnometer with distilled water. Insert the stopper, allowing excess water to exit through the capillary.[8] Gently tap to remove any air bubbles.

  • Thermostatting: Place the filled pycnometer in a thermostatic bath set to a standard temperature (e.g., 20°C or 25°C) until thermal equilibrium is reached.[5]

  • Mass of Water-Filled Pycnometer: Remove the pycnometer from the bath, carefully dry the exterior, and weigh it. Record this mass (m₁).

  • Mass of Sample-Filled Pycnometer: Empty and dry the pycnometer. Fill it with 3-Octanol, following the same procedure (steps 3-5). Record the mass of the pycnometer filled with 3-Octanol (m₂).

  • Calculation:

    • Mass of water (m_water) = m₁ - m₀

    • Volume of pycnometer (V) = m_water / ρ_water (where ρ_water is the known density of water at the measurement temperature).

    • Mass of 3-Octanol (m_sample) = m₂ - m₀

    • Density of 3-Octanol (ρ_sample) = m_sample / V.

Refractive Index Measurement using an Abbe Refractometer

The refractive index is a fundamental property related to how light propagates through a substance. It is measured using a refractometer.

• Objective: To measure the refractive index of 3-Octanol.

• Apparatus: Abbe refractometer, constant temperature water circulator, light source (typically sodium D-line, 589 nm), dropper, lens tissue, and a standard liquid (e.g., distilled water) for calibration.

• Procedure:

  • Calibration: Turn on the light source and water circulator set to 20°C. Calibrate the instrument using distilled water; the refractive index should read 1.3333.[9] Adjust if necessary using the provided tool.

  • Sample Application: Open the prism assembly. Using a clean dropper, place 1-2 drops of 3-Octanol onto the surface of the measuring prism. Do not scratch the prism.[9][10]

  • Measurement: Gently close the illuminating prism to spread the liquid into a thin, uniform layer.[9]

  • Focusing: Look through the eyepiece and turn the coarse adjustment knob until the light and dark fields become visible.[10]

  • Dispersion Correction: Rotate the dispersion correction knob until the boundary between the light and dark fields is a sharp, achromatic line.[10]

  • Reading: Adjust the main knob to center the sharp boundary line exactly on the crosshairs of the reticle.[9][10]

  • Record Value: Depress the switch to illuminate the scale and read the refractive index value to four decimal places. Record the temperature.

Flash Point Determination (Tag Closed Cup Method)

The flash point is the lowest temperature at which a liquid's vapors will ignite in the presence of an ignition source. The Tag Closed Cup method is standard for low-viscosity liquids like 3-Octanol.[11][12]

• Objective: To determine the closed-cup flash point of 3-Octanol.

• Apparatus: Tag Closed Cup Tester, graduated cylinder, thermometer.

• Procedure:

  • Sample Preparation: Place 50 mL of the 3-Octanol sample into the test cup.[11]

  • Apparatus Setup: Place the cup in the tester and close the lid securely.

  • Heating: Begin heating the sample at a slow, constant rate (approximately 1°C/min).[13]

  • Ignition Test: As the temperature rises, apply the test flame through the shutter mechanism at regular intervals (typically every 0.5°C or 1°F rise) when the temperature is within 5°C of the expected flash point.[12]

  • Observation: The flash point is the lowest temperature at which the application of the ignition source causes the vapor above the liquid to ignite with a distinct flash inside the cup.[11][12]

  • Barometric Correction: The observed flash point is corrected to standard atmospheric pressure (101.3 kPa).

Chemical Reactivity Classification

As a secondary alcohol, 3-Octanol exhibits characteristic reactivity that can be used for its identification and differentiation from primary and tertiary alcohols.

This test is based on the differential rate of reaction of primary, secondary, and tertiary alcohols with Lucas reagent (ZnCl₂ in conc. HCl) via an S_N1 mechanism.[4][14]

• Objective: To classify 3-Octanol as a secondary alcohol.

• Apparatus: Test tubes.

• Reagent: Lucas Reagent (anhydrous ZnCl₂ dissolved in concentrated HCl).

• Procedure:

  • Place ~1-2 mL of 3-Octanol into a clean, dry test tube.

  • Add ~2 mL of Lucas reagent to the test tube.

  • Shake the mixture vigorously and start a timer.

  • Observation: Observe the solution at room temperature.

    • Tertiary Alcohols: Immediate formation of a cloudy solution (turbidity) as the insoluble alkyl chloride forms.[14][15]

    • Secondary Alcohols: The solution will turn cloudy/turbid within 3-10 minutes.[15][16]

    • Primary Alcohols: No visible reaction at room temperature; the solution remains clear.[15][16]

  • Result for 3-Octanol: Turbidity is expected to appear within 3-10 minutes, confirming its identity as a secondary alcohol.

This test identifies primary and secondary alcohols based on their oxidation by chromic acid.

• Objective: To confirm the presence of an oxidizable hydroxyl group in 3-Octanol.

• Apparatus: Test tube, dropper.

• Reagent: Jones Reagent (CrO₃ in aqueous H₂SO₄).

• Procedure:

  • Dissolve 1-2 drops of 3-Octanol in ~1 mL of acetone in a test tube.

  • Add 1-2 drops of the Jones reagent to the mixture and shake.

  • Observation:

    • Primary/Secondary Alcohols: A positive test is indicated by a rapid color change from the orange-red of Cr(VI) to a green or blue-green color of Cr(III) within a few seconds.[4][17]

    • Tertiary Alcohols: No reaction occurs; the solution remains orange-red.[4][18]

  • Result for 3-Octanol: A rapid color change to green is expected, as the secondary alcohol is oxidized to a ketone (3-octanone).[17]

Visualized Workflows

The following diagrams, generated using Graphviz, illustrate the logical workflows for the experimental determination of key properties of 3-Octanol.

General Physicochemical Property Determination Workflow

Fig. 1: Workflow for Physicochemical Analysis of 3-Octanol.

Workflow for Alcohol Classification Tests

Fig. 2: Decision workflow for classifying an unknown alcohol.

References

• 1. Abbe's Refractometer (Procedure) : Modern Physics Virtual Lab : Biotechnology and Biomedical Engineering : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
• 2. fpharm.uniba.sk [fpharm.uniba.sk]
• 3. adichemistry.com [adichemistry.com]
• 4. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 5. scientificlabs.co.uk [scientificlabs.co.uk]
• 6. scienceready.com.au [scienceready.com.au]
• 7. scribd.com [scribd.com]
• 8. che.utah.edu [che.utah.edu]
• 9. wp.optics.arizona.edu [wp.optics.arizona.edu]
• 10. youtube.com [youtube.com]
• 11. Flash Point Testing Methods | ASTM D56 | ASTM D93 | Dell Tech [delltech.com]
• 12. kelid1.ir [kelid1.ir]
• 13. koehlerinstrument.com [koehlerinstrument.com]
• 14. testbook.com [testbook.com]
• 15. Lucas Test: Distinguish Alcohols Easily with Lucas Reagent [vedantu.com]
• 16. byjus.com [byjus.com]
• 17. Jones Oxidation [organic-chemistry.org]
• 18. Jones Oxidation - Chemistry Steps [chemistrysteps.com]

Introduction: 3-Octanol as a Fungal Volatile Organic Compound

An In-depth Technical Guide to the Natural Occurrence and Sources of 3-Octanol in Fungi

Volatile organic compounds (VOCs) are crucial for fungal ecology, acting as signaling molecules in interactions with other organisms.[1] Among the diverse array of fungal VOCs, the eight-carbon (C8) alcohol, 3-octanol, is a significant metabolite. It is recognized for its characteristic earthy and mushroom-like aroma and has been identified in the headspace of numerous fungal species.[2][3] This compound, along with related C8 volatiles like 1-octen-3-ol and 3-octanone, is often considered an indicator of fungal growth and metabolic activity.[1] For researchers in mycology, natural products, and drug development, understanding the sources, biosynthesis, and analytical methods for 3-octanol is essential for harnessing its potential applications and understanding its biological roles. This guide provides a technical overview of the natural occurrence of 3-octanol in fungi, quantitative data on its production, its biosynthetic pathway, and detailed experimental protocols for its analysis.

Natural Occurrence of 3-Octanol in Fungi

3-Octanol is produced by a wide variety of fungi, ranging from macroscopic mushrooms to microscopic molds. Its presence is not limited to a specific fungal lineage, indicating a conserved metabolic function. It is a key component of the aromatic profile of many edible mushrooms and is also emitted by common molds found in indoor environments.[4]

Table 1: Fungal Species Reported to Produce 3-Octanol

Fungal Genus	Fungal Species/Group	Common Name/Context	Reference(s)
Boletus	B. edulis	King Bolete	[2]
Shiitake	Lentinula edodes	Shiitake Mushroom	[2]
Aspergillus	Aspergillus spp.	Common molds	[4][5]
Penicillium	Penicillium spp.	Common molds	[5][6][7]
Trichoderma	T. atroviride	Green mold	[8]
Fusarium	F. graminearum	Plant pathogenic fungus	[8]
Various	Forestiere mushrooms	General group	[2]

Quantitative Analysis of 3-Octanol Production

While 3-octanol is widely detected, standardized quantitative data across different fungal species are limited in the literature. Production levels are highly dependent on the fungal species, substrate, and culture conditions such as temperature and incubation time. The following table summarizes available quantitative or semi-quantitative findings.

Table 2: Quantitative and Semi-Quantitative Data on C8 Volatile Production, Including 3-Octanol

Fungal Species	Substrate/Medium	Compound(s)	Findings	Reference(s)
Aspergillus flavus	VOC-treated medium	1-Octen-3-ol, 3-Octanol	Treatment with 1-octen-3-ol gradients (100-400 ppm/day) altered the fungal metabolome, indicating a response to C8 volatiles.	[5]
Penicillium expansum	Patulin-suppressing medium	3-Octanol	3-Octanol was found to enhance patulin production, suggesting a role as a signaling molecule.	[5]
Penicillium canescens	Not specified	1-Octen-3-ol, 3-Octanol, 3-Octanone	Recognized as signaling molecules that can induce the synthesis of secondary metabolites.	[6]
Penicillium camemberti	Not specified	1-Octanol, 3-Octanone	1-Octanol was identified as the main compound at high spore density, acting as a self-inhibitor of germination.	[9]

Note: Direct quantitative comparisons are challenging due to variations in experimental methodologies. The data often highlights the relative abundance or functional concentrations rather than absolute production rates.

Biosynthesis of 3-Octanol in Fungi

The biosynthesis of C8 volatiles in fungi originates from the oxidative breakdown of fatty acids, primarily linoleic acid.[1] While the pathway for the well-known "mushroom alcohol," 1-octen-3-ol, is extensively studied, the formation of 3-octanol is understood to be part of the same metabolic cascade. The proposed pathway involves the sequential action of several enzymes.

• Oxygenation of Linoleic Acid : The pathway is initiated by the enzyme lipoxygenase (LOX) or a dioxygenase (DOX), which incorporates oxygen into linoleic acid to form a hydroperoxide intermediate, such as 10-hydroperoxy-octadecadienoic acid (10-HPODE).[10][11]

• Cleavage of the Hydroperoxide : A hydroperoxide lyase (HPL) then cleaves the 10-HPODE intermediate.[12][13] This cleavage results in the formation of 1-octen-3-ol and a C10 oxo-acid.[11]

• Formation of 3-Octanone and 3-Octanol : It is hypothesized that 1-octen-3-ol can be oxidized to 3-octanone. Subsequently, 3-octanone is reduced by an alcohol dehydrogenase to yield 3-octanol. This suggests that 3-octanol is a downstream product in the C8 volatile pathway.

A putative biosynthetic pathway for 3-octanol in fungi.

Experimental Protocols for Fungal VOC Analysis

The analysis of fungal volatiles like 3-octanol is most commonly performed using headspace solid-phase microextraction (HS-SPME) coupled with gas chromatography-mass spectrometry (GC-MS).[14][15] This technique is sensitive, solvent-free, and requires minimal sample preparation.[16]

Detailed Methodology for HS-SPME-GC-MS

• Fungal Cultivation :

  • Inoculate the fungal species of interest onto a suitable solid or liquid medium (e.g., Potato Dextrose Agar - PDA) in a 20 mL glass vial equipped with a Teflon-lined septum.[17]

  • Incubate the vials under controlled conditions (e.g., 28°C) for a period sufficient for growth and VOC production (e.g., 7-10 days).[17]

  • Prepare medium-only blank vials as controls to differentiate fungal metabolites from medium-derived volatiles.[8]

• Headspace Solid-Phase Microextraction (HS-SPME) :

  • Prior to use, condition the SPME fiber (e.g., 50/30 µm DVB/CAR/PDMS) according to the manufacturer's instructions to remove contaminants.[17]

  • After the incubation period, transfer the vials to an autosampler or manual heating block and allow them to equilibrate at a specific temperature (e.g., 40°C for 30 minutes).[16]

  • Insert the SPME fiber through the septum into the headspace above the fungal culture, ensuring it does not touch the medium.[14]

  • Expose the fiber to the headspace for a standardized time (e.g., 10-30 minutes) to allow for the adsorption of volatile compounds.[14][17]

• Gas Chromatography-Mass Spectrometry (GC-MS) Analysis :

  • Immediately after sampling, retract the fiber and insert it into the heated injection port of the GC-MS system.[16]

  • Thermal desorption of the adsorbed volatiles occurs in the injector (e.g., at 250°C).

  • The separated compounds are carried by an inert gas (e.g., Helium) through a capillary column (e.g., DB-5ms) where they are separated based on their boiling points and affinity for the stationary phase.

  • Set a temperature program for the GC oven to facilitate separation (e.g., start at 40°C, hold for 2 minutes, then ramp to 260°C).[8]

• Compound Identification and Quantification :

  • As compounds elute from the column, they enter the mass spectrometer, where they are ionized and fragmented.

  • Identify 3-octanol by comparing its mass spectrum and retention time to that of an authentic standard and by matching the spectrum against a reference library (e.g., NIST).[17]

  • For quantitative analysis, generate a calibration curve using known concentrations of a 3-octanol standard. The peak area of 3-octanol in the sample is then used to determine its concentration.

Workflow for the analysis of fungal volatiles using HS-SPME-GC-MS.

Conclusion

3-Octanol is a ubiquitous volatile compound produced by a diverse range of fungi. While its presence is well-documented, there is a clear need for more systematic quantitative studies to understand the factors that govern its production. The biosynthetic pathway, believed to be linked to the metabolism of linoleic acid, also requires further enzymatic characterization to confirm the proposed steps. The standardized HS-SPME-GC-MS protocol outlined here provides a robust framework for researchers to identify and quantify 3-octanol, paving the way for a deeper understanding of its role in fungal biology and its potential for applications in flavor, fragrance, and pharmaceutical industries.

References

• 1. researchgate.net [researchgate.net]
• 2. 3-octanol, 589-98-0 [thegoodscentscompany.com]
• 3. researchgate.net [researchgate.net]
• 4. Evaluation of VOCs from fungal strains, building insulation materials and indoor air by solid phase microextraction arrow, thermal desorption–gas chromatography-mass spectrometry and machine learning approaches [aaltodoc.aalto.fi]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Germination of penicillium paneum Conidia is regulated by 1-octen-3-ol, a volatile self-inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. 1-Octanol, a self-inhibitor of spore germination in Penicillium camemberti - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Biosynthesis of (R)-(-)-1-Octen-3-ol in Recombinant Saccharomyces cerevisiae with Lipoxygenase-1 and Hydroperoxide Lyase Genes from Tricholoma matsutake - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The Biosynthesis of 1-octene-3-ol by a Multifunctional Fatty Acid Dioxygenase and Hydroperoxide Lyase in Agaricus bisporus - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. The Biosynthesis of 1-octene-3-ol by a Multifunctional Fatty Acid Dioxygenase and Hydroperoxide Lyase in Agaricus bisporus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Analysis of Volatile Compounds Emitted by Filamentous Fungi Using Solid-Phase Microextraction-Gas Chromatography/Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 15. Analysis of volatile compounds emitted by filamentous fungi using solid-phase microextraction-gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. protocols.io [protocols.io]

Biosynthesis of 3-Octanol from Linoleic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biosynthetic pathway for 3-octanol derived from linoleic acid. The content herein is curated for professionals in research and development, offering detailed enzymatic steps, experimental protocols, and quantitative data to support further investigation and application in fields such as flavor chemistry, biotechnology, and drug development.

Introduction: The Significance of 3-Octanol

3-Octanol is an eight-carbon fatty alcohol that contributes to the characteristic aroma and flavor profiles of many natural products, including fungi, plants, and fermented goods. Its sensory properties make it a molecule of interest for the food and fragrance industries. Beyond its organoleptic qualities, understanding the biosynthesis of C8-alcohols like 3-octanol provides insights into lipid metabolism and the enzymatic pathways that generate volatile organic compounds. This guide focuses on the bioconversion of linoleic acid, a common polyunsaturated fatty acid, into 3-octanol.

The Core Biosynthetic Pathway

The biosynthesis of 3-octanol from linoleic acid is a multi-step enzymatic cascade, primarily involving the sequential action of lipoxygenase (LOX) and hydroperoxide lyase (HPL). The pathway also includes a crucial reduction step, likely catalyzed by an alcohol dehydrogenase or an ene-reductase, to yield the saturated alcohol, 3-octanol. Two primary routes are proposed, diverging at the initial oxidation of linoleic acid.

Route 1: The 10-HPODE Pathway

The initial step in this route is the oxidation of linoleic acid by a specific lipoxygenase to form (S)-10-hydroperoxy-(8E,12Z)-8,12-octadecadienoic acid (10-HPODE)[1]. This intermediate is then cleaved by a hydroperoxide lyase. This cleavage can directly yield (R)-(-)-1-octen-3-ol[1][2]. The final step to produce 3-octanol is the saturation of the carbon-carbon double bond in 1-octen-3-ol, a reaction catalyzed by an ene-reductase or a similar enzyme.

Route 2: The 13-HPOD Pathway

Alternatively, linoleic acid can be oxidized by a different lipoxygenase to form 13-hydroperoxide (13-HPOD). A hydroperoxide lyase then cleaves 13-HPOD to yield 1-octen-3-one and 10-oxodecanoic acid[3]. The 1-octen-3-one is subsequently reduced by an oxidoreductase to 1-octen-3-ol[3]. As in the 10-HPODE pathway, a final reduction of the double bond in 1-octen-3-ol is required to form 3-octanol.

The following diagram illustrates the key enzymatic steps in the biosynthesis of 3-octanol from linoleic acid.

Biosynthesis of 3-Octanol from Linoleic Acid.

Quantitative Data Summary

The following table summarizes key quantitative parameters for the biosynthesis of C8 volatiles from linoleic acid, primarily focusing on the well-studied product, 1-octen-3-ol. Data for the final conversion to 3-octanol is limited and represents an area for further research.

Parameter	Value	Organism/Enzyme System	Reference
Optimal pH	7.2	Agaricus bisporus AbLOX and AbHPL	[3]
Optimal Temperature	35 °C	Agaricus bisporus AbLOX and AbHPL	[3]
Optimal Substrate Concentration	3 mM Linoleic Acid	Recombinant Saccharomyces cerevisiae	[4]
Optimal Incubation Time	24 hours	Recombinant Saccharomyces cerevisiae	[4]
Optimal Incubation Temperature	30 °C	Recombinant Saccharomyces cerevisiae	[4]

Experimental Protocols

This section provides detailed methodologies for key experiments in the study of 3-octanol biosynthesis.

Whole-Cell Bioconversion of Linoleic Acid

This protocol describes the use of recombinant Saccharomyces cerevisiae expressing lipoxygenase and hydroperoxide lyase for the production of C8 volatiles.

Workflow Diagram:

Whole-cell bioconversion workflow.

Methodology:

• Inoculation: Inoculate an overnight culture of recombinant S. cerevisiae expressing the desired lipoxygenase and hydroperoxide lyase genes into 100 ml of SC induction medium.

• Substrate Addition: Add linoleic acid to a final concentration of 3 mM and Tween-20 to 0.2% (v/v) to aid in substrate dispersion[1].

• Incubation: Incubate the culture at 30°C for 24 hours with shaking[4].

• Extraction: After incubation, extract the culture broth with an equal volume of diethyl ether.

• Concentration: Carefully collect the organic phase and concentrate it under a gentle stream of nitrogen.

• Analysis: Analyze the concentrated extract by Gas Chromatography-Mass Spectrometry (GC-MS) to identify and quantify 3-octanol and other volatile products.

In Vitro Lipoxygenase (LOX) Activity Assay

This protocol measures the activity of lipoxygenase by monitoring the formation of conjugated dienes.

Methodology:

• Reaction Mixture: Prepare a reaction mixture containing 0.1 M potassium phosphate buffer (pH 6.0) and the enzyme extract.

• Substrate Preparation: Prepare a 10 mM substrate solution of linoleic acid with Tween-20 and NaOH.

• Reaction Initiation: Initiate the reaction by adding the substrate solution to the reaction mixture.

• Incubation: Incubate the reaction at 30°C for 3 minutes.

• Reaction Termination: Stop the reaction by adding 1 mL of 0.3 M KOH.

• Measurement: Measure the absorbance at 234 nm using a UV-visible spectrophotometer. One unit of LOX activity is defined as the amount of enzyme that causes an increase in absorbance of 0.001 per minute under the specified conditions.

In Vitro Hydroperoxide Lyase (HPL) Activity Assay

This protocol measures the activity of hydroperoxide lyase by monitoring the cleavage of the hydroperoxide substrate.

Methodology:

• Reaction Mixture: Prepare a reaction mixture containing the enzyme solution and a suitable buffer (e.g., 50 mM phosphate buffer, pH 6.0-7.0).

• Substrate Addition: Add the hydroperoxide substrate (10-HPODE or 13-HPOD) to the reaction mixture.

• Measurement: Monitor the decrease in absorbance at 234 nm over time using a UV-visible spectrophotometer. The molar extinction coefficient for the hydroperoxide is approximately 25,000 L mol⁻¹ cm⁻¹.

Quantification of 3-Octanol by GC-MS

This protocol outlines the gas chromatography-mass spectrometry method for the quantification of 3-octanol.

Methodology:

• Instrumentation: Use a gas chromatograph coupled to a mass spectrometer (GC-MS).

• Column: Employ a suitable capillary column, such as one with a polar stationary phase (e.g., wax-type).

• Carrier Gas: Use helium as the carrier gas at a constant flow rate.

• Injection: Inject the concentrated extract in splitless mode.

• Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp: Increase to 220°C at a rate of 5°C/minute.

  • Final hold: Hold at 220°C for 5 minutes.

• Mass Spectrometry: Operate the mass spectrometer in electron ionization (EI) mode, scanning a mass range of m/z 35-350.

• Quantification: Identify 3-octanol based on its retention time and mass spectrum compared to an authentic standard. Quantify the concentration using an internal standard and a calibration curve.

Conclusion and Future Directions

The biosynthesis of 3-octanol from linoleic acid is a promising area of research with applications in various industries. The core pathway involving lipoxygenase and hydroperoxide lyase is well-understood, primarily leading to the formation of 1-octen-3-ol. The final conversion to 3-octanol is believed to be a reduction step, likely catalyzed by an ene-reductase or alcohol dehydrogenase.

Future research should focus on:

• Identification and characterization of the specific enzyme(s) responsible for the reduction of 1-octen-3-ol to 3-octanol. This is a critical step to fully elucidate the pathway.

• Optimization of the entire pathway for enhanced 3-octanol yield. This includes metabolic engineering of host organisms and optimization of reaction conditions.

• Exploration of the diversity of lipoxygenases and hydroperoxide lyases from different organisms to identify enzymes with higher specificity and efficiency for the production of C8 alcohols.

This technical guide provides a solid foundation for researchers and professionals to advance the understanding and application of 3-octanol biosynthesis. The provided protocols and data can serve as a starting point for further experimental work in this exciting field.

References

• 1. researchgate.net [researchgate.net]
• 2. 1-Octen-3-ol - Wikipedia [en.wikipedia.org]
• 3. The Biosynthesis of 1-octene-3-ol by a Multifunctional Fatty Acid Dioxygenase and Hydroperoxide Lyase in Agaricus bisporus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Biosynthesis of (R)-(-)-1-Octen-3-ol in Recombinant Saccharomyces cerevisiae with Lipoxygenase-1 and Hydroperoxide Lyase Genes from Tricholoma matsutake - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Plausible First Isolation of 3-Octanol

Introduction

3-Octanol, a secondary alcohol with a characteristic nutty and earthy odor, is a valuable compound in the flavor, fragrance, and chemical industries. While a definitive primary source documenting its absolute first discovery and isolation remains elusive in readily available historical literature, its synthesis would have been achievable with the advent of cornerstone reactions in organic chemistry in the early 20th century. This technical guide outlines a plausible and historically significant method for the first synthesis and isolation of 3-octanol, leveraging the Nobel Prize-winning Grignard reaction. This method, developed by Victor Grignard in 1900, revolutionized organic synthesis by providing a robust way to form carbon-carbon bonds, enabling the straightforward preparation of secondary alcohols.

This document provides a detailed experimental protocol for this plausible first synthesis, presents relevant quantitative data in a structured format, and includes visualizations to illustrate the logical and experimental workflows.

Plausible First Synthesis: The Grignard Reaction

The most probable route for the first intentional synthesis of 3-octanol would have been the reaction of a Grignard reagent with an appropriate aldehyde. Specifically, the reaction of ethylmagnesium bromide with hexanal would yield 3-octanol after an acidic workup. This method is efficient and was accessible to chemists in the early 1900s.

Experimental Protocol: Synthesis of 3-Octanol via Grignard Reaction

This protocol details the plausible first laboratory synthesis of 3-octanol.

Materials:

• Magnesium turnings

• Anhydrous diethyl ether

• Ethyl bromide

• Hexanal

• Sulfuric acid (10% aqueous solution)

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Distillation apparatus

• Separatory funnel

• Reaction flask with reflux condenser and dropping funnel

Procedure:

• Preparation of the Grignard Reagent (Ethylmagnesium Bromide):

  • In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a mechanical stirrer, place magnesium turnings.

  • Add a small crystal of iodine to initiate the reaction.

  • Add a solution of ethyl bromide in anhydrous diethyl ether dropwise from the dropping funnel to the magnesium turnings with gentle stirring. The reaction is exothermic and should initiate, as evidenced by the disappearance of the iodine color and the formation of a cloudy solution.

  • Once the reaction has started, continue the dropwise addition of the ethyl bromide solution at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete reaction of the magnesium. The resulting greyish solution is the Grignard reagent, ethylmagnesium bromide.

• Reaction with Hexanal:

  • Cool the Grignard reagent solution in an ice bath.

  • Add a solution of hexanal in anhydrous diethyl ether dropwise from the dropping funnel with vigorous stirring. Maintain the temperature below 10 °C during the addition.

  • After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for one hour.

• Hydrolysis (Workup):

  • Pour the reaction mixture slowly onto crushed ice.

  • Add 10% aqueous sulfuric acid dropwise with stirring until the magnesium salts dissolve and two clear layers are formed.

  • Transfer the mixture to a separatory funnel and separate the ether layer.

  • Extract the aqueous layer with two portions of diethyl ether.

  • Combine all the ether extracts.

• Purification and Isolation:

  • Wash the combined ether extracts with a saturated sodium bicarbonate solution to neutralize any remaining acid.

  • Wash with water.

  • Dry the ether solution over anhydrous sodium sulfate.

  • Filter the solution to remove the drying agent.

  • Remove the diethyl ether by simple distillation.

  • Fractionally distill the remaining liquid under atmospheric pressure to obtain pure 3-octanol.

Data Presentation

The following table summarizes the key quantitative data expected from the described synthesis of 3-octanol.

Parameter	Value
Reactants
Magnesium	1.0 mol equivalent
Ethyl Bromide	1.0 mol equivalent
Hexanal	1.0 mol equivalent
Product	3-Octanol
Theoretical Yield	Based on the limiting reactant (Hexanal)
Expected Practical Yield	60-70%
Boiling Point	175-177 °C
Density (at 20°C)	~0.819 g/mL
Refractive Index (nD at 20°C)	~1.426

Mandatory Visualizations

The following diagrams illustrate the signaling pathway of the chemical reaction and the experimental workflow.

Caption: Chemical reaction pathway for the synthesis of 3-Octanol.

Caption: Step-by-step workflow for the synthesis and isolation of 3-Octanol.

A Technical Guide to 3-Octanol as a Plant-Emitted Volatile Organic Compound (VOC)

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Octanol is an eight-carbon (C8) saturated secondary alcohol that functions as a volatile organic compound (VOC) in the intricate communication networks of plants.[1] As a plant metabolite, it plays a significant role in mediating interactions with the surrounding environment, particularly in response to biotic stressors like pathogens and pests.[2][3][4] This compound, along with structurally related C8 volatiles like 1-octen-3-ol and 3-octanone, is released by plants and acts as an airborne signal, influencing the physiology and defense status of both the emitting plant and its neighbors.[2] Its roles as a pheromone, a flavoring agent, and a compound with nematicidal properties underscore its broad biological relevance and potential for applications in crop protection and drug development.[1][4]

This technical guide provides an in-depth overview of 3-octanol's function as a plant VOC, detailing its biosynthesis, signaling pathways, and biological activities. It includes a summary of quantitative data and detailed experimental protocols for its analysis, aimed at professionals in plant science and pharmacology.

Biosynthesis of 3-Octanol

The primary pathway for the biosynthesis of C8 volatiles like 3-octanol in plants and fungi involves the oxidative breakdown of fatty acids, particularly linoleic acid.[2][5] While the specific enzymatic steps leading to 3-octanol are not as extensively detailed as those for the more commonly studied 1-octen-3-ol, the pathway is understood to proceed through two key enzymatic reactions catalyzed by lipoxygenase (LOX) and hydroperoxide lyase (HPL).

• Lipoxygenase (LOX) Action: The process begins with the peroxidation of linoleic acid by a LOX enzyme, which introduces a hydroperoxy group.

• Hydroperoxide Lyase (HPL) Cleavage: The resulting hydroperoxide is then cleaved by an HPL enzyme. This cleavage yields shorter-chain volatile compounds. The subsequent reduction of the resulting C8 ketone, 3-octanone, would yield 3-octanol.

This pathway is rapidly activated in response to tissue damage, whether caused by mechanical wounding, herbivory, or pathogen attack, leading to the swift release of a blend of VOCs, including 3-octanol.[5][6]

A putative biosynthetic pathway for 3-octanol in plants.

Functions in Plant Interactions

3-Octanol is a key signaling molecule in various plant interactions, primarily related to defense against biotic threats.

Plant-Microbe Interactions: Airborne Defense Priming

Research has identified 3-octanol as a microbe-induced plant volatile (MIPV) that plays a critical role in inter-plant communication.[2] When a plant, such as the lima bean (Phaseolus lunatus), is infected with a non-host bacterial pathogen like Pseudomonas syringae pv. tomato, it releases a specific blend of C8 volatiles, including 3-octanol, 1-octen-3-ol, and 3-octanone.[2] This emission can be triggered by specific bacterial effector proteins, such as HopP1, which are injected into the plant cell.[2]

These airborne C8 volatiles travel to neighboring, uninfected plants (e.g., tobacco) and "prime" their immune systems. This priming does not activate defenses directly but prepares the plant for a faster and stronger response upon subsequent pathogen attack.[2] Exposure to these volatiles, including 3-octanol, can induce systemic acquired resistance (SAR) in the receiver plants, enhancing their resistance to a broad spectrum of pathogens.[2]

Plant-Nematode Interactions: Nematicidal Activity

Beyond its role in signaling, 3-octanol exhibits direct toxicity to certain plant pests. Studies have demonstrated its potent nematicidal activity against the root-lesion nematode, Pratylenchus penetrans, a significant agricultural pest.[4] In direct contact assays, 3-octanol caused 100% mortality of the nematodes within 24 hours.[4] This suggests that the release of 3-octanol into the soil or plant tissues could be a direct defense mechanism to deter or kill parasitic nematodes.

Signaling Pathways in Receiver Plants

The perception of airborne 3-octanol and related C8 volatiles by a receiver plant initiates a cascade of intracellular signaling events that culminate in a primed defense state. This response is primarily mediated through the salicylic acid (SA)-dependent signaling pathway, a cornerstone of plant immunity against biotrophic pathogens.[2][7][8]

The proposed signaling pathway is as follows:

• Perception: Volatile 3-octanol is perceived by the receiver plant, likely through receptors on the cell surface, although specific receptors for C8 alcohols have not yet been identified.[3]

• Signal Transduction: This perception triggers downstream signaling. While the exact initial steps are unknown, similar volatile compounds are known to induce rapid signaling events like MAP kinase phosphorylation.[3]

• SA Pathway Activation: The signal converges on the salicylic acid pathway. Silencing key genes in SA biosynthesis and signaling, such as SABP2, ICS, and NPR1, disrupts the protective effect of the C8 volatiles.[2]

• Defense Gene Expression: Activation of the SA pathway leads to the upregulation of defense-related genes, such as Pathogenesis-Related 1 (PR1), resulting in the establishment of a primed state or systemic acquired resistance.[2][8]

Inter-plant signaling pathway initiated by 3-octanol.

Quantitative Data Summary

The following tables summarize key quantitative data related to the production and biological activity of 3-octanol and associated C8 volatiles.

Table 1: Pathogen-Induced Emission of C8 Volatiles from Lima Bean (Phaseolus lunatus)

Compound	Treatment Condition	Emission Rate (Peak Area/g FW/hr)	Fold Increase vs. Control	Reference
3-Octanol	Pf EtHAn::HopP1	4.87 x 10⁵ (± 0.6 x 10⁵)	~18x	[2]
Control (Pf EtHAn)	0.27 x 10⁵ (± 0.04 x 10⁵)	-	[2]
1-Octen-3-ol	Pf EtHAn::HopP1	18.2 x 10⁵ (± 2.1 x 10⁵)	~14x	[2]
Control (Pf EtHAn)	1.3 x 10⁵ (± 0.2 x 10⁵)	-	[2]
3-Octanone	Pf EtHAn::HopP1	1.5 x 10⁵ (± 0.2 x 10⁵)	~16x	[2]
Control (Pf EtHAn)	0.09 x 10⁵ (± 0.01 x 10⁵)	-	[2]
Data derived from GC-MS analysis of headspace volatiles. Pf EtHAn::HopP1 is a bacterial strain engineered to deliver the HopP1 effector, mimicking pathogen attack.

Table 2: Biological Activity of C8 Volatiles

Compound	Biological Effect	Organism	Effective Concentration	Reference
3-Octanol	Induction of SAR in receiver plants	Tobacco (Nicotiana benthamiana)	100 mM	[2]
3-Octanol	Nematicidal activity (100% mortality)	Pratylenchus penetrans	Not specified (direct contact)	[4]
1-Octen-3-ol	Suppression of pathogen growth	Tobacco (Nicotiana benthamiana)	1 mM	[2]
3-Octanone	Induction of SAR in receiver plants	Tobacco (Nicotiana benthamiana)	100 mM	[2]

Experimental Protocols

Protocol for VOC Collection and Analysis

This protocol outlines the collection of headspace volatiles from plants and their subsequent analysis using Thermal Desorption-Gas Chromatography-Mass Spectrometry (TD-GC-MS), a standard and highly sensitive method.[9][10]

Methodology:

• Plant Enclosure: Enclose the plant or leaf in a volatile-free chamber or cuvette (e.g., made of glass or PTFE). Ensure the enclosure is sealed to prevent contamination from ambient air.[9]

• Dynamic Headspace Sampling: Use a "push-pull" system. Purified, VOC-free air is "pushed" into the chamber at a controlled flow rate (e.g., 300 mL/min) to prevent plant stress.[10] Air is then "pulled" out of the chamber through an adsorbent trap containing materials like Tenax® TA or a combination of adsorbents.

• Sample Collection: Collect volatiles over a defined period (e.g., 4-24 hours) to preconcentrate the compounds on the trap.[9]

• Thermal Desorption (TD): Place the adsorbent trap into a thermal desorber unit. The trap is rapidly heated to release the captured VOCs, which are then transferred via a heated line to a cryo-trap for focusing.

• GC-MS Analysis: The cryo-trap is flash-heated, injecting the focused analytes into the GC column.

  • Gas Chromatography (GC): Compounds are separated based on their boiling points and affinity for the column's stationary phase.

  • Mass Spectrometry (MS): Separated compounds are ionized and fragmented. The resulting mass spectrum provides a chemical fingerprint for identification by comparing it to spectral libraries (e.g., NIST).

• Quantification: Quantify 3-octanol by comparing its peak area to a calibration curve generated from authentic standards. Internal standards can be added to correct for variations in trapping and desorption efficiency.

References

• 1. 3-Octanol | C8H18O | CID 11527 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Bacterial type III effector–induced plant C8 volatiles elicit antibacterial immunity in heterospecific neighbouring plants via airborne signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structure-Function Analysis of Volatile (Z)-3-Fatty Alcohols in Tomato - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Repositório Digital de Publicações Científicas: Elucidation of the nematicidal mode of action of 3-octanol on the root-lesion nematode Pratylenchus penetrans [rdpc.uevora.pt]
• 5. 1-Octen-3-ol - Wikipedia [en.wikipedia.org]
• 6. Roles of (Z)-3-hexenol in plant-insect interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. frontiersin.org [frontiersin.org]
• 8. Frontiers | Gaseous 3-pentanol primes plant immunity against a bacterial speck pathogen, Pseudomonas syringae pv. tomato via salicylic acid and jasmonic acid-dependent signaling pathways in Arabidopsis [frontiersin.org]
• 9. Methods in plant foliar volatile organic compounds research - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Analysis of In Vivo Plant Volatiles Using Active Sampling and TD-GC×GC-TOFMS - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Stereoisomers and Chirality of 3-Octanol for Researchers and Drug Development Professionals

An In-Depth Exploration of the Synthesis, Separation, and Biological Significance of (R)- and (S)-3-Octanol

Abstract

3-Octanol, a secondary alcohol with a single chiral center, exists as a pair of enantiomers: (R)-(-)-3-octanol and (S)-(+)-3-octanol. The stereochemistry of this molecule plays a crucial role in its biological activity, particularly in its function as an insect pheromone. For researchers, scientists, and professionals in drug development, a thorough understanding of the stereoisomers of 3-octanol—including their distinct properties, synthesis, and methods of separation—is essential. The principles governing the chirality of 3-octanol are broadly applicable to other chiral molecules that are central to the development of stereochemically pure pharmaceuticals. This guide provides a comprehensive overview of the chemical and physical properties of 3-octanol's stereoisomers, detailed experimental protocols for their synthesis and separation, and a discussion of the broader implications of chirality in drug development, illustrated through the lens of chiral secondary alcohols.

Introduction to the Chirality of 3-Octanol

3-Octanol (C₈H₁₈O) is a chiral molecule due to the presence of a stereocenter at the third carbon atom, which is bonded to four different substituents: a hydroxyl group, a hydrogen atom, an ethyl group, and a pentyl group.[1] This chirality gives rise to two non-superimposable mirror images, or enantiomers, designated as (R)-3-octanol and (S)-3-octanol.[2] These enantiomers exhibit identical physical properties in an achiral environment, such as boiling point and density, but differ in their interaction with plane-polarized light and with other chiral molecules, such as biological receptors.[3] This differential interaction is of paramount importance in biological systems, where stereospecificity is a governing principle. For instance, the distinct biological activities of the (R) and (S) enantiomers of 3-octanol have been observed in their roles as alarm pheromones in various ant species.[4]

Physicochemical Properties of 3-Octanol Stereoisomers

The physical and chemical properties of 3-octanol are well-documented. While the racemic mixture and the individual enantiomers share many properties, they are distinct in their optical activity. A summary of these key properties is presented in the table below.

Property	Racemic 3-Octanol	(R)-3-Octanol	(S)-3-Octanol	Reference(s)
Molecular Formula	C₈H₁₈O	C₈H₁₈O	C₈H₁₈O	[1]
Molecular Weight	130.23 g/mol	130.23 g/mol	130.23 g/mol	[1]
Boiling Point	173-175 °C	175 °C	175 °C	[3]
Melting Point	-45 °C	-	-	[3]
Density	0.817-0.824 g/mL at 25 °C	-	-	[3]
Refractive Index (n_D^20)	1.425-1.429	-	-	[3]
Specific Rotation [α]_D^20	0°	-7.7° (in hexane)	+7.7° (in hexane)	[5]

Note: Specific rotation values can vary with concentration and solvent. The values presented are representative.

Methodologies for the Synthesis and Separation of 3-Octanol Enantiomers

The preparation of enantiomerically pure 3-octanol is a critical step for studying its stereospecific biological activities and for its potential use as a chiral building block in organic synthesis. Several methods have been developed for this purpose, broadly categorized into enantioselective synthesis and the resolution of racemic mixtures.

Enantioselective Synthesis

Enantioselective synthesis, or asymmetric synthesis, aims to create a specific enantiomer directly from achiral or prochiral starting materials. This approach is often more efficient than resolving a racemic mixture.

A common strategy for the enantioselective synthesis of chiral secondary alcohols is the asymmetric reduction of the corresponding ketone.[6] This can be achieved using chiral catalysts or biocatalysts.

Objective: To synthesize (S)-3-octanol through the asymmetric reduction of 3-octanone using a chiral reducing agent.

Materials:

• 3-octanone

• (S)-Alpine-Borane® (or another suitable chiral reducing agent)

• Tetrahydrofuran (THF), anhydrous

• Hydrochloric acid (1 M)

• Sodium sulfate, anhydrous

• Diethyl ether

• Standard glassware for organic synthesis (round-bottom flask, condenser, dropping funnel, etc.)

• Magnetic stirrer and heating mantle

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a condenser, a dropping funnel, and a nitrogen inlet.

• Under a nitrogen atmosphere, dissolve 3-octanone (1 equivalent) in anhydrous THF.

• Cool the solution to the recommended temperature for the chosen chiral reducing agent (e.g., 0 °C or -78 °C).

• Slowly add the chiral reducing agent (e.g., (S)-Alpine-Borane®, 1.1 equivalents) to the stirred solution of 3-octanone via the dropping funnel.

• Allow the reaction to stir at the specified temperature for the time indicated by the chosen protocol (typically several hours), monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of 1 M HCl at 0 °C.

• Extract the aqueous layer with diethyl ether (3 x volume).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the solution and concentrate the solvent in vacuo to yield the crude product.

• Purify the crude (S)-3-octanol by flash column chromatography on silica gel.

• Characterize the product by ¹H NMR, ¹³C NMR, and determine the enantiomeric excess by chiral gas chromatography.

Resolution of Racemic 3-Octanol

Kinetic resolution is a widely used technique to separate a racemic mixture. This method relies on the differential reaction rates of the two enantiomers with a chiral catalyst or reagent, typically an enzyme.

Lipases are commonly employed for the kinetic resolution of racemic alcohols through enantioselective acylation.[7][8]

Objective: To resolve racemic 3-octanol into its (R) and (S) enantiomers using a lipase-catalyzed transesterification.

Materials:

• Racemic (±)-3-octanol

• Immobilized lipase (e.g., Novozym 435, Candida antarctica lipase B)

• Acyl donor (e.g., vinyl acetate)

• Organic solvent (e.g., hexane or toluene)

• Standard laboratory glassware

• Shaking incubator or magnetic stirrer

Procedure:

• In a flask, dissolve racemic 3-octanol (1 equivalent) in the chosen organic solvent.

• Add the acyl donor (e.g., vinyl acetate, 0.5-1.0 equivalents). The amount of acyl donor will determine the theoretical maximum conversion.

• Add the immobilized lipase (typically 10-50 mg per mmol of substrate).

• Incubate the mixture with shaking or stirring at a controlled temperature (e.g., 30-50 °C).

• Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by chiral gas chromatography to determine the enantiomeric excess of the remaining alcohol and the formed ester.

• The reaction is typically stopped at or near 50% conversion to obtain both the unreacted alcohol and the ester product in high enantiomeric purity.

• Once the desired conversion is reached, filter off the immobilized enzyme. The enzyme can often be washed and reused.

• Separate the unreacted alcohol from the ester product by column chromatography.

• The acylated enantiomer can be deprotected (e.g., by hydrolysis) to yield the corresponding pure alcohol enantiomer.

Analytical Techniques for Enantiomeric Separation

The determination of enantiomeric purity is crucial in the synthesis and application of chiral compounds. Chiral gas chromatography (GC) is a powerful and widely used technique for the separation and quantification of the enantiomers of volatile compounds like 3-octanol.[9]

Experimental Protocol: Chiral Gas Chromatography of 3-Octanol Enantiomers

Objective: To separate and quantify the (R) and (S) enantiomers of 3-octanol.

Instrumentation and Materials:

• Gas chromatograph with a flame ionization detector (FID).

• Chiral capillary column (e.g., CP Chirasil-DEX CB or similar).[9]

• Carrier gas (e.g., hydrogen or helium).

• Sample of 3-octanol (racemic or enantiomerically enriched), diluted in a suitable solvent (e.g., dichloromethane).

GC Conditions (Example):

• Column: CP Chirasil-DEX CB (25 m x 0.25 mm ID, 0.25 µm film thickness)[9]

• Injector Temperature: 230 °C

• Detector Temperature: 250 °C

• Carrier Gas: Hydrogen at a linear velocity of 80 cm/s

• Oven Temperature Program: Isothermal at a temperature that provides good resolution (e.g., 80-120 °C), or a temperature ramp if necessary to separate from other components. The optimal temperature should be determined empirically.

• Injection: 1 µL, split injection.

Procedure:

• Prepare a dilute solution of the 3-octanol sample in the chosen solvent.

• Inject the sample into the GC.

• Record the chromatogram. The two enantiomers will elute at different retention times.

• Identify the peaks corresponding to each enantiomer by injecting standards of known configuration, if available.

• Calculate the enantiomeric excess (ee) using the peak areas (A) of the two enantiomers: ee (%) = [|A₁ - A₂| / (A₁ + A₂)] x 100.

Biological Significance and Implications for Drug Development

While 3-octanol itself is not a pharmaceutical, the principles of its stereochemistry are directly relevant to the field of drug development. Many drugs are chiral, and often only one enantiomer (the eutomer) is responsible for the desired therapeutic effect, while the other (the distomer) may be inactive, less active, or even cause adverse effects.

Chiral secondary alcohols are important structural motifs in a wide range of pharmaceuticals.[6] For example, they are key intermediates in the synthesis of drugs such as the antidepressant Prozac and the beta-blocker propranolol. The stereochemistry of the alcohol group in these molecules is critical for their interaction with their biological targets.

Signaling Pathways and Chirality

The interaction of a chiral drug with its biological target, such as a receptor or an enzyme, is a three-dimensional interaction. The specific spatial arrangement of functional groups in the drug molecule determines its binding affinity and efficacy. While a specific signaling pathway involving 3-octanol in a drug development context is not established, we can consider a generalized pathway for a chiral secondary alcohol that acts as a modulator of a G-protein coupled receptor (GPCR), a common class of drug targets.

The diagram below illustrates the differential interaction of two enantiomers of a hypothetical chiral secondary alcohol with a GPCR. The (S)-enantiomer (eutomer) has the correct stereochemistry to bind effectively to the receptor's active site, leading to a conformational change and initiation of an intracellular signaling cascade. The (R)-enantiomer (distomer), due to its different spatial arrangement, cannot bind productively and therefore does not elicit a response.

Stereospecific interaction of a chiral secondary alcohol with a GPCR.

Logical Workflow for Chiral Synthesis and Analysis

The selection of a suitable method for obtaining an enantiomerically pure compound depends on several factors, including the scale of the synthesis, the availability of starting materials and catalysts, and the desired level of enantiomeric purity. The following diagram outlines a logical workflow for the synthesis and analysis of chiral 3-octanol.

Workflow for the synthesis and analysis of enantiopure 3-octanol.

Conclusion

The stereoisomers of 3-octanol serve as an excellent model for understanding the fundamental principles of chirality and its implications in chemistry and biology. For professionals in drug development, the concepts illustrated by 3-octanol—enantioselective synthesis, kinetic resolution, and stereospecific biological activity—are of utmost importance. The ability to synthesize and analyze enantiomerically pure compounds is a cornerstone of modern pharmaceutical research, ensuring the development of safer and more effective drugs. The detailed protocols and data presented in this guide provide a valuable resource for researchers working with 3-octanol and other chiral molecules.

References

• 1. (R)-3-octanol [webbook.nist.gov]
• 2. 3-Octanol | C8H18O | CID 11527 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchwith.stevens.edu [researchwith.stevens.edu]
• 4. 102. Studies in solvent action. Part VI. Optical rotatory powers of β-octanol, d-amyl alcohol, and their derivatives - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 5. pharmtech.com [pharmtech.com]
• 6. jocpr.com [jocpr.com]
• 7. Lipase-Catalyzed Kinetic Resolution of Aryltrimethylsilyl Chiral Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

3-Octanol as a Semiochemical in Insect Communication: An In-depth Technical Guide

Abstract

3-Octanol, a volatile organic compound, plays a significant role in the chemical ecology of numerous insect species, acting as a crucial semiochemical that mediates a variety of behaviors. This technical guide provides a comprehensive overview of the function of 3-octanol in insect communication, consolidating current research on its role as an attractant, repellent, and alarm pheromone. Detailed experimental protocols for electrophysiological and behavioral assays are presented to facilitate further research in this area. Quantitative data from various studies are summarized in structured tables for comparative analysis. Furthermore, this guide elucidates the current understanding of the olfactory signaling pathways involved in the perception of 3-octanol by insects, offering insights for the development of novel pest management strategies and other targeted applications.

Introduction

In the intricate world of insect communication, semiochemicals—chemical signals that convey information between organisms—are paramount. Among these, 3-octanol has emerged as a versatile compound, influencing the behavior of a wide array of insect species across different orders. Its presence in floral scents, host animal odors, and insect secretions underscores its ecological importance. Understanding the precise roles of 3-octanol and the mechanisms by which it is detected is crucial for developing targeted and environmentally benign approaches to pest control, as well as for advancing our fundamental knowledge of insect neurobiology and chemical ecology. This guide aims to provide a detailed technical resource for researchers and professionals working in these fields.

Roles of 3-Octanol in Insect Communication

3-Octanol exhibits a multi-faceted role in insect communication, functioning as an attractant for some species and a component of alarm pheromones in others. Its behavioral effect is often dose-dependent and can be influenced by the presence of other semiochemicals.

Attractant

3-Octanol is a well-documented attractant for several species of hematophagous insects, particularly tsetse flies (Glossina spp.) and certain mosquitoes. It is a component of host animal breath and skin emanations, guiding these vectors to their blood-meal sources.

• Tsetse Flies: In savannah tsetse flies, such as Glossina morsitans morsitans and Glossina pallidipes, 3-octanol is a key component of synthetic odor baits used in trapping and control programs. It often acts synergistically with other compounds like acetone, 4-methylphenol, and 3-n-propylphenol to enhance trap catches.[1][2][3]

• Mosquitoes: Various mosquito species are attracted to 3-octanol, often in combination with carbon dioxide (CO₂), which mimics the breath of a vertebrate host. However, the attractiveness of 3-octanol can be species-specific, and in some cases, its enantiomeric composition influences the behavioral response. For instance, some studies have shown that certain mosquito species exhibit a stronger attraction to the (R)-(-)-enantiomer of the related compound 1-octen-3-ol.

Alarm Pheromone

In social insects, particularly ants of the genus Crematogaster, 3-octanol has been identified as a component of their alarm pheromone complex.[4] When disturbed, these ants release a blend of volatile compounds, including 3-octanol and 3-octanone, from their mandibular glands to alert nestmates to a potential threat, eliciting behaviors such as aggression and dispersal.

Quantitative Data on Insect Responses to 3-Octanol

The following tables summarize quantitative data from electrophysiological and behavioral studies on the responses of various insect species to 3-octanol.

Table 1: Electroantennogram (EAG) Responses to 3-Octanol

Insect Species	Sex	Stimulus Dose	Mean EAG Response (mV)	Reference
Aromia bungii (Red-necked longhorn beetle)	Male	10 µg	>0.8	[5]
Glossina morsitans (Tsetse fly)	-	10 ng	~1.5	[6]
Glossina morsitans (Tsetse fly)	-	100 ng	~2.5	[6]
Glossina morsitans (Tsetse fly)	-	1 µg	~3.5	[6]

Table 2: Behavioral Responses to 3-Octanol

Insect Species	Assay Type	3-Octanol Concentration/Dose	Behavioral Response	Quantitative Result	Reference
Crematogaster scutellaris (Ant)	Trail-following	0.1 ng/µL	Attraction	Significant trail-following	[7]
Crematogaster scutellaris (Ant)	Trail-following	1 ng/µL	Attraction	Significant trail-following	[7]
Drosophila melanogaster (Fruit fly)	T-maze	37.4 µL in 40.3 g paraffin oil	Avoidance	Significant decrease in avoidance after adaptation	[8]
Ooceraea biroi (Clonal raider ant)	Colony bioassay	-	Alarm	Dose-dependent attraction at low concentrations, repulsion at high concentrations	[9]

Experimental Protocols

This section provides detailed methodologies for key experiments used to assess the role of 3-octanol as a semiochemical.

Electroantennography (EAG)

EAG is a technique used to measure the overall electrical response of an insect's antenna to a volatile stimulus.

Protocol:

• Antenna Preparation:

  • Anesthetize an insect by cooling or with CO₂.

  • Excise one antenna at the base using fine scissors or a scalpel.

  • Mount the excised antenna between two glass capillary electrodes filled with an electrolyte solution (e.g., saline solution). The recording electrode is placed in contact with the distal end of the antenna, and the reference electrode is connected to the base.

• Stimulus Delivery:

  • Prepare serial dilutions of 3-octanol in a suitable solvent (e.g., hexane or paraffin oil).

  • Apply a known volume of the 3-octanol solution onto a piece of filter paper and insert it into a Pasteur pipette.

  • Deliver a puff of purified, humidified air through the pipette, directing the odor-laden air over the antennal preparation.

• Data Recording and Analysis:

  • Record the resulting depolarization of the antenna using an amplifier and data acquisition software.

  • Measure the amplitude of the EAG response in millivolts (mV).

  • Normalize the responses to a standard compound to allow for comparison across different preparations and experiments.

  • Generate dose-response curves by plotting the EAG amplitude against the logarithm of the stimulus concentration.

Behavioral Assays: Y-Tube Olfactometer

A Y-tube olfactometer is a common behavioral bioassay used to assess the preference of an insect for different odors.

Protocol:

• Apparatus Setup:

  • Use a glass Y-shaped tube with a central arm and two side arms.

  • Connect each side arm to a separate odor source container.

  • Pump a continuous and equal flow of purified, humidified air through both arms of the olfactometer.

• Odor Presentation:

  • In one odor source container, place a filter paper treated with a known concentration of 3-octanol.

  • In the other container, place a filter paper treated with the solvent alone (control).

• Insect Bioassay:

  • Release a single insect at the downwind end of the central arm.

  • Allow the insect a set amount of time (e.g., 5-10 minutes) to make a choice.

  • A choice is recorded when the insect walks or flies a predetermined distance into one of the side arms.

  • Record the number of insects choosing the 3-octanol arm versus the control arm.

• Data Analysis:

  • Use a chi-square test or a binomial test to determine if there is a statistically significant preference for the 3-octanol stimulus.

  • Calculate a preference index to quantify the strength of the attraction or repellency.

Olfactory Signaling Pathways

The perception of 3-octanol by insects begins with its interaction with specific Olfactory Receptors (ORs) located on the dendrites of Olfactory Sensory Neurons (OSNs) housed within sensilla on the antennae. Insect ORs are a unique family of ligand-gated ion channels, typically forming a heterodimeric complex consisting of a specific odorant-binding subunit (OrX) and a highly conserved co-receptor (Orco).[10][11][12][13]

The binding of 3-octanol to a specific OrX subunit is believed to induce a conformational change in the OrX-Orco complex, leading to the opening of a non-selective cation channel.[14] This results in an influx of cations (primarily Na⁺ and Ca²⁺) into the OSN, causing a depolarization of the cell membrane and the generation of an action potential.

While the ionotropic mechanism is considered the primary mode of signal transduction for many odorants in insects, there is also evidence for the involvement of metabotropic signaling pathways, which involve G-proteins and second messengers like cAMP or IP₃.[10][15][16][17][18][19][20] These pathways may modulate the sensitivity and kinetics of the olfactory response. The exact interplay between ionotropic and metabotropic signaling in the perception of 3-octanol is an active area of research.

Visualizations

Experimental Workflow for Semiochemical Identification

Caption: A typical experimental workflow for the identification of insect semiochemicals.

Simplified Insect Olfactory Signaling Pathway

Caption: A simplified diagram of the primary insect olfactory signal transduction pathway.

Y-Tube Olfactometer Experimental Setup

Caption: A schematic of a Y-tube olfactometer for behavioral choice experiments.

Conclusion

3-Octanol is a semiochemical of considerable interest due to its diverse roles in mediating insect behavior. As an attractant for significant disease vectors and a component of the chemical defense system of social insects, it presents a valuable target for the development of novel pest management strategies. The detailed experimental protocols and quantitative data presented in this guide are intended to serve as a valuable resource for researchers seeking to further investigate the fascinating world of insect chemical communication. Future research should focus on elucidating the complete signaling cascades initiated by 3-octanol in a wider range of insect species and exploring the potential for synergistic or antagonistic interactions with other semiochemicals for more effective and targeted applications.

References

• 1. journals.plos.org [journals.plos.org]
• 2. Perspectives on Odor-Based Control of Tsetse Flies in Africa - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Characterization of a composite with enhanced attraction to savannah tsetse flies from constituents or analogues of tsetse refractory waterbuck (Kobus defassa) body odor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. www-pub.iaea.org [www-pub.iaea.org]
• 7. Trail pheromone identification in the ant Crematogaster scutellaris - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Response thresholds alone cannot explain empirical patterns of division of labor in social insects - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Alarm Pheromone and Alarm Response of the Clonal Raider Ant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. slunik.slu.se [slunik.slu.se]
• 11. uniprot.org [uniprot.org]
• 12. Olfactory signaling in insects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Insect olfaction: receptors, signal transduction, and behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. The structure of Orco and its impact on our understanding of olfaction - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. The role of the coreceptor Orco in insect olfactory transduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. G-Protein Coupled Receptors (GPCRs): Signaling Pathways, Characterization, and Functions in Insect Physiology and Toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 18. The Function of G-Protein-Coupled Receptor-Regulatory Cascade in Southern House Mosquitoes (Diptera: Culicidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. academic.oup.com [academic.oup.com]
• 20. scienceopen.com [scienceopen.com]

The Role of 3-Octanol as an Alarm Pheromone in Ants: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Octanol is a volatile organic compound that functions as a crucial component of the alarm pheromone system in numerous ant species. Secreted from the mandibular glands, this semiochemical plays a pivotal role in mediating rapid and coordinated colony responses to threats. The behavioral output elicited by 3-octanol is multifaceted and concentration-dependent, ranging from alerting and attraction at low concentrations to aggression and panic-like dispersal at higher concentrations. Understanding the precise mechanisms of 3-octanol's action, from its detection by specialized olfactory receptors on the antennae to the subsequent neural processing and behavioral cascade, is of significant interest for the development of novel pest management strategies and for advancing our fundamental knowledge of chemical communication in social insects. This technical guide provides a comprehensive overview of the function of 3-octanol as an alarm pheromone in ants, detailing the quantitative data on its presence and behavioral effects, the experimental protocols for its study, and the current understanding of the underlying signaling pathways.

Quantitative Data on 3-Octanol in Ants

The quantity of 3-octanol and related compounds in the mandibular glands of ants can vary between species. The following table summarizes available quantitative data.

Ant Species	Compound	Quantity per Worker Ant Head (ng)	Reference
Crematogaster mimosae	3-Octanone	88	[1]
3-Octanol	75	[1]
Crematogaster negriceps	3-Octanone	32	[1]
3-Octanol	83	[1]
Acromyrmex echinatior	3-Octanol	25	[2]

Behavioral Responses to 3-Octanol

The behavioral responses of ants to 3-octanol are complex and context-dependent, often involving a blend of attraction, aggression, and dispersal. The concentration of the pheromone is a key determinant of the behavioral outcome.

• Low Concentrations: At lower concentrations, 3-octanol typically acts as an attractant, alerting and recruiting nestmates to the source of the disturbance. This initial response is crucial for mounting a coordinated defense.

• High Concentrations: As the concentration of 3-octanol increases, the behavior can shift towards aggression, with ants exhibiting open mandibles and attacking the perceived threat. At very high concentrations, a panic or dispersal response may be triggered, causing ants to flee the area.

While the precise dose-response relationship for 3-octanol has not been extensively quantified across a wide range of species, the general pattern of attraction at low concentrations and aggression/repulsion at high concentrations is a recurring theme in studies of ant alarm pheromones.

Experimental Protocols

The study of 3-octanol as an alarm pheromone employs a variety of bioassays to quantify its effects on ant behavior.

Y-Tube Olfactometer Bioassay for Attraction/Repellency

This assay is used to determine the preference of ants for an odorant.

Methodology:

• Apparatus: A Y-shaped glass or plastic tube with a central arm for ant introduction and two side arms for presenting different odor stimuli.

• Stimulus Preparation: A known concentration of 3-octanol is dissolved in a solvent (e.g., hexane or mineral oil) and applied to a filter paper. The solvent is allowed to evaporate completely. A control stimulus consists of filter paper treated with the solvent only.

• Procedure:

  • A continuous, clean airflow is passed through both arms of the Y-tube.

  • The 3-octanol-treated filter paper is placed in one arm, and the control filter paper is placed in the other.

  • A single ant is introduced into the central arm.

  • The ant's first choice of arm and the time spent in each arm are recorded over a set period (e.g., 5-10 minutes).

• Data Analysis: The number of ants choosing the arm with 3-octanol versus the control arm is compared using a chi-square test to determine if there is a significant preference or avoidance.

Aggression Bioassay

This assay quantifies the aggressive response of ants towards a stimulus.

Methodology:

• Apparatus: A small arena (e.g., a petri dish) with fluon-coated sides to prevent ants from escaping.

• Stimulus Presentation: A small object (e.g., a glass bead or a piece of filter paper) is treated with a specific concentration of 3-octanol. A control object is treated with solvent only.

• Procedure:

  • A single ant or a small group of ants is placed in the arena and allowed to acclimatize.

  • The treated object is introduced into the arena.

  • The behavior of the ant(s) towards the object is recorded for a defined period.

• Data Quantification: Aggressive behaviors, such as mandible opening, biting, and stinging, are scored based on their frequency and duration.

Video Tracking and Automated Behavioral Analysis

Modern approaches utilize video tracking and machine learning to provide high-throughput and objective quantification of ant behavior.

Methodology:

• Recording: Ant behavior in response to 3-octanol in an arena is recorded using a high-resolution camera.

• Tracking: Specialized software is used to track the movement of individual ants, recording parameters such as velocity, turning angle, and time spent in different zones of the arena.[3][4]

• Behavioral Classification: Machine learning algorithms can be trained to automatically classify different behaviors (e.g., walking, grooming, aggression) based on the tracking data.[3]

Signaling Pathways and Neural Processing

The perception of 3-octanol in ants initiates a complex signaling cascade that translates a chemical signal into a behavioral response.

Peripheral Detection

The process begins at the ant's antennae, which are covered in sensory hairs called sensilla.

• Olfactory Sensory Neurons (OSNs): Within these sensilla are OSNs that express specific Olfactory Receptors (ORs) on their dendritic membranes.

• Odorant Receptor (OR) Binding: 3-octanol molecules enter the sensilla through pores and bind to specific ORs. While the specific ORs for 3-octanol in ants have not yet been definitively identified, it is hypothesized that one or more members of the large OR family are responsible for its detection.

• Signal Transduction: The binding of 3-octanol to its receptor is thought to open an ion channel, leading to the depolarization of the OSN and the generation of an action potential.

Central Processing in the Antennal Lobe

The axons of the OSNs project to the antennal lobe, the primary olfactory center in the insect brain.

• Glomeruli: The antennal lobe is organized into distinct spherical structures called glomeruli. OSNs that express the same type of OR converge on the same glomerulus.

• Odor Map: The activation of a specific combination of glomeruli by 3-octanol creates a unique spatial "odor map" in the antennal lobe.

• Projection Neurons (PNs): Within the glomeruli, OSNs synapse with projection neurons (PNs) and local interneurons. PNs then transmit the processed olfactory information to higher brain centers.

Higher Brain Centers and Behavioral Output

The PNs from the antennal lobe project to the mushroom bodies and the lateral horn, which are involved in olfactory learning, memory, and the integration of sensory information to generate an appropriate behavioral response. The specific neural circuits that translate the 3-octanol signal into the distinct behaviors of attraction, aggression, or dispersal are an active area of research.

Visualizations

Experimental Workflow for 3-Octanol Bioassay

Caption: A typical experimental workflow for studying the behavioral effects of 3-octanol on ants.

Putative Signaling Pathway of 3-Octanol in Ants

Caption: A hypothesized signaling pathway for 3-octanol perception in ants.

Conclusion and Future Directions

3-Octanol is a key semiochemical in the alarm communication system of many ant species, mediating a range of dose-dependent behaviors that are critical for colony defense. While the general principles of its function are understood, significant opportunities for future research remain. Key areas for investigation include the deorphanization of the specific olfactory receptors for 3-octanol, the detailed mapping of the neural circuits in the antennal lobe and higher brain centers that process this signal, and the comprehensive quantification of dose-response relationships across a wider range of ant species. A deeper understanding of these mechanisms will not only enhance our knowledge of chemical ecology and neuroethology but also pave the way for the development of more effective and environmentally benign pest control strategies.

References

• 1. Calcium imaging revealed no modulatory effect on odor-evoked responses of the Drosophila antennal lobe by two populations of inhibitory local interneurons - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantifying Ant Activity Using Vibration Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Decoding alarm signal propagation of seed-harvester ants using automated movement tracking and supervised machine learning - PMC [pmc.ncbi.nlm.nih.gov]
• 4. homepages.inf.ed.ac.uk [homepages.inf.ed.ac.uk]

An In-Depth Technical Guide to the Identification of 3-Octanol in Essential Oil Extracts

Introduction

3-Octanol is a secondary fatty alcohol, an organic compound that contributes to the characteristic aroma profile of various natural products, including numerous essential oils.[1] It is often described as having a nutty, herbaceous, and mushroom-like scent.[2][3] Found in herbs such as mint and thyme, its presence and concentration can influence the overall sensory and potential biological properties of an essential oil.[3][4] The identification and quantification of 3-Octanol within the complex matrix of an essential oil extract present a significant analytical challenge, requiring sophisticated separation and detection methodologies.

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the core techniques used to identify and quantify 3-Octanol in essential oil extracts. It details common experimental protocols, presents quantitative data from various studies, and visualizes the analytical workflow.

Quantitative Data Presentation

The concentration of 3-Octanol can vary significantly depending on the plant species, geographical origin, phenological stage, and extraction method. The following table summarizes quantitative findings of 3-Octanol in several essential oil extracts as determined by Gas Chromatography-Mass Spectrometry (GC-MS).

Essential Oil Source	Plant Part	Geographic Origin	3-Octanol Concentration (%)
Origanum vulgare subsp. glandulosum	Aerial Parts	Not Specified	0.12 (Early Vegetative Stage)
Origanum vulgare subsp. glandulosum	Aerial Parts	Not Specified	0.16 (Flowering Stage)[5]
Origanum vulgare	Not Specified	Putre, Chile	Trace[6]
Mint (Mentha sp.)	Not Specified	Not Specified	0.835[7]
Melissa officinalis (Lemon Balm)	Not Specified	Slovak Republic	0.12[2]

Experimental Protocols

The accurate identification of 3-Octanol relies on a multi-step process involving efficient extraction of the essential oil followed by high-resolution chromatographic and spectrometric analysis.

Essential Oil Extraction: Hydrodistillation

Hydrodistillation is a primary and widely used method for extracting volatile compounds from plant materials to obtain essential oils.[8][9]

Principle: This technique involves the co-distillation of water and the volatile components of the plant material. The heat and moisture work to rupture the oil-bearing glands in the plant tissue, releasing the essential oil.[9] The resulting vapor mixture of oil and water is then condensed, and because the oil is immiscible with water, it can be easily separated.[9]

Detailed Protocol:

• Sample Preparation: Fresh or dried plant material (e.g., leaves, flowers) is weighed and placed into a large round-bottom flask. For example, 100-500g of plant material can be used.[8][10]

• Apparatus Setup: The flask is connected to a Clevenger-type apparatus, which is designed for distillation and separation of oils lighter than water.

• Distillation: A sufficient volume of distilled water is added to the flask to fully immerse the plant material (e.g., a 2:1 or 4:1 water-to-plant material ratio).[8]

• Heating: The mixture is heated to boiling. The heat source can be a heating mantle to ensure even temperature distribution.

• Condensation & Collection: As the water boils, the steam passes through the plant material, volatilizing the essential oil components. The steam-oil mixture travels into the condenser, where it cools and liquefies.

• Separation: The condensed liquid flows into the separator arm of the Clevenger apparatus. The essential oil, being less dense than water, forms a layer on top and is collected, while the aqueous distillate (hydrosol) is often returned to the boiling flask.[9]

• Duration: The distillation process is typically carried out for several hours (e.g., 3 hours) to ensure complete extraction of the volatile compounds.[11]

• Drying and Storage: The collected oil is dried over anhydrous sodium sulfate to remove any residual water and then stored in a sealed, dark glass vial at a low temperature (e.g., 4°C) to prevent degradation.

Identification and Quantification: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the gold standard for separating, identifying, and quantifying individual volatile components within a complex mixture like an essential oil.[7] The gas chromatograph separates compounds based on their volatility and interaction with the stationary phase, while the mass spectrometer provides structural information for identification.[12]

Detailed Protocol:

• Sample Preparation: The essential oil extract is diluted in a suitable organic solvent (e.g., hexane, diethyl ether, or acetone) to a concentration appropriate for GC-MS analysis (e.g., 1% v/v).[11][13] An internal standard may be added for precise quantification.

• GC-MS System & Conditions:

  • Gas Chromatograph: An Agilent 7890A GC or similar system.[14]

  • Injector: A split/splitless injector is used, typically at a high temperature (e.g., 250-300°C). A small volume (e.g., 1 µL) of the diluted sample is injected.[14][15]

  • Carrier Gas: High-purity helium or hydrogen is used as the carrier gas at a constant flow rate.[14][15]

  • Column: A fused-silica capillary column is employed. A common choice is a non-polar HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or a polar HP-INNOWAX column.[13][14]

  • Oven Temperature Program: The column oven temperature is programmed to ramp up over the course of the analysis to elute compounds with different boiling points. A typical program might be:

    • Initial temperature: 50°C, hold for 1-2 minutes.

    • Ramp: Increase temperature at a rate of 4-10°C per minute to a final temperature of 250-320°C.[14][15]

    • Final hold: Maintain the final temperature for 5-10 minutes to ensure all compounds have eluted.

• Mass Spectrometer Conditions:

  • Interface Temperature: The GC-MS interface is heated (e.g., 250-280°C) to prevent condensation of the analytes.

  • Ion Source: Electron Ionization (EI) is standard, with an electron energy of 70 eV.[15]

  • Mass Analyzer: A quadrupole or ion trap analyzer is used.

  • Scan Mode: The analyzer scans a mass-to-charge (m/z) range, typically from 40 to 500 amu, to acquire mass spectra for all eluting compounds.[15]

• Data Analysis and Identification:

  • Mass Spectral Library Search: The acquired mass spectrum for each chromatographic peak is compared against a reference database, such as the NIST (National Institute of Standards and Technology) library.[7] A high similarity score suggests a potential match.

  • Retention Index (RI) Comparison: The retention time of the peak is used to calculate a Retention Index. This RI is then compared with literature values for authentic standards analyzed on the same or a similar column. This step is crucial for confirming the identity and distinguishing between isomers that may have similar mass spectra.

  • Quantification: The relative percentage of 3-Octanol is determined by calculating the area of its corresponding peak as a percentage of the total peak area in the chromatogram.[14]

Mandatory Visualization

The following diagrams illustrate the logical workflow for the identification of 3-Octanol in essential oil extracts.

References

• 1. foodb.ca [foodb.ca]
• 2. 3-octanol, 589-98-0 [thegoodscentscompany.com]
• 3. 3-Octanol | The Fragrance Conservatory [fragranceconservatory.com]
• 4. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 5. Essential Oil Composition and Antibacterial Activity of Origanum vulgare subsp. glandulosum Desf. at Different Phenological Stages - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antioxidant and Antibacterial Capacities of Origanum vulgare L. Essential Oil from the Arid Andean Region of Chile and its Chemical Characterization by GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. azom.com [azom.com]
• 8. ijfmr.com [ijfmr.com]
• 9. agritech.tnau.ac.in [agritech.tnau.ac.in]
• 10. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 11. Chemical diversity in leaf and stem essential oils of Origanum vulgare L. and their effects on microbicidal activities - PMC [pmc.ncbi.nlm.nih.gov]
• 12. GC-MS Sample Preparation | Thermo Fisher Scientific - SG [thermofisher.com]
• 13. agilent.com [agilent.com]
• 14. nhrorganicoils.com [nhrorganicoils.com]
• 15. A GC-MS Protocol for the Identification of Polycyclic Aromatic Alkaloids from Annonaceae - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Enantioselective Synthesis of (R)-3-Octanol and (S)-3-Octanol: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the enantioselective synthesis of (R)-3-Octanol and (S)-3-Octanol. These chiral alcohols are valuable building blocks in the synthesis of pharmaceuticals, agrochemicals, and flavor compounds. The protocols outlined below focus on two primary enzymatic strategies: kinetic resolution of racemic 3-octanol using lipase and asymmetric reduction of the prochiral ketone 3-octanone.

Introduction

The biological activity of chiral molecules is often dependent on their stereochemistry. Consequently, the ability to produce enantiomerically pure compounds is of paramount importance in drug development and other areas of chemical synthesis. (R)- and (S)-3-Octanol serve as versatile chiral synthons, and their availability in high enantiomeric purity is crucial for the synthesis of complex target molecules. Enzymatic methods offer a green and highly selective approach to obtaining these enantiomers.

This guide details two effective biocatalytic methods:

• Lipase-Catalyzed Kinetic Resolution of (±)-3-Octanol: This method utilizes the enantioselectivity of lipases to preferentially acylate one enantiomer of a racemic mixture, allowing for the separation of the unreacted enantiomer and the acylated product.

• Asymmetric Reduction of 3-Octanone: This approach employs alcohol dehydrogenases (ADHs) from microorganisms to reduce the prochiral ketone, 3-octanone, to a single enantiomer of 3-octanol.

Method 1: Lipase-Catalyzed Kinetic Resolution of (±)-3-Octanol

Kinetic resolution is a widely used method for separating enantiomers of a racemic mixture. Lipases, particularly Candida antarctica Lipase B (CALB), are highly effective catalysts for the enantioselective acylation of secondary alcohols. In this process, one enantiomer of racemic 3-octanol is preferentially acylated, leaving the other enantiomer unreacted. The resulting mixture of the acylated enantiomer and the unreacted alcohol can then be easily separated.

Experimental Workflow: Lipase-Catalyzed Kinetic Resolution

Caption: Workflow for the enantioselective synthesis of (R)- and (S)-3-Octanol via lipase-catalyzed kinetic resolution.

Protocol: Kinetic Resolution using Candida antarctica Lipase B (CALB)

This protocol is a general guideline based on successful resolutions of similar secondary alcohols. Optimization of reaction time and temperature may be required.

Materials:

• Racemic (±)-3-Octanol

• Immobilized Candida antarctica Lipase B (CALB, e.g., Novozym® 435)

• Vinyl acetate (acyl donor)

• Anhydrous hexane (or other suitable organic solvent like toluene or MTBE)

• Sodium bicarbonate (saturated solution)

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane/ethyl acetate mixture)

Procedure:

• Reaction Setup: In a dry flask, dissolve racemic (±)-3-octanol (1.0 g, 7.68 mmol) in anhydrous hexane (40 mL).

• Addition of Reagents: Add vinyl acetate (1.0 g, 11.5 mmol, 1.5 equivalents) to the solution.

• Enzyme Addition: Add immobilized CALB (100 mg, 10% w/w of substrate).

• Incubation: Seal the flask and incubate the reaction mixture in an orbital shaker at a constant temperature (e.g., 30-40 °C) and agitation (e.g., 150-200 rpm).

• Monitoring the Reaction: Monitor the progress of the reaction by taking small aliquots at regular intervals (e.g., every 2-4 hours) and analyzing them by chiral Gas Chromatography (GC) to determine the conversion and enantiomeric excess (ee) of the remaining alcohol and the formed ester. The reaction is typically stopped at or near 50% conversion to achieve high ee for both products.

• Work-up: Once the desired conversion is reached, filter off the immobilized enzyme. The enzyme can be washed with fresh solvent, dried, and reused.

• Purification:

  • Wash the filtrate with a saturated sodium bicarbonate solution to remove any acetic acid formed.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Separate the unreacted (S)-3-octanol from the (R)-3-octyl acetate by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane).

• Hydrolysis of the Ester (Optional): To obtain (R)-3-octanol, the purified (R)-3-octyl acetate can be hydrolyzed using a mild base (e.g., potassium carbonate in methanol) or acid.

• Analysis: Determine the enantiomeric excess of the purified (S)-3-octanol and the (R)-3-octanol (after hydrolysis) using chiral GC.

Data Presentation: Lipase-Catalyzed Resolution of Secondary Alcohols

The following table summarizes typical results for the kinetic resolution of secondary alcohols using CALB, which are expected to be similar for 3-octanol.

Substrate	Acyl Donor	Solvent	Temp (°C)	Time (h)	Conversion (%)	Product	Yield (%)	ee (%)	Reference
(±)-2-Octanol	Vinyl acetate	Hexane	40	6	~50	(S)-2-Octanol	~45	>99	[1]
(R)-2-Octyl acetate	~48	>99
(±)-1-Phenylethanol	Isopropenyl acetate	Toluene	25	2.5	~50	(S)-1-Phenylethanol	~47	>99	[2]
(R)-1-Phenylethyl acetate	~49	99

Method 2: Asymmetric Reduction of 3-Octanone

The asymmetric reduction of prochiral ketones is a powerful method for the direct synthesis of a single enantiomer of a chiral alcohol, theoretically achieving a 100% yield. This is often accomplished using whole-cell biocatalysts or isolated alcohol dehydrogenases (ADHs). The choice of microorganism or enzyme determines the stereochemical outcome of the reduction, following Prelog's or anti-Prelog's rule.

Signaling Pathway: Asymmetric Ketone Reduction

Caption: General scheme for the asymmetric reduction of 3-octanone to a chiral 3-octanol catalyzed by an alcohol dehydrogenase with cofactor regeneration.

Protocol 2a: Asymmetric Reduction to (R)-3-Octanol using Rhodococcus erythropolis

Rhodococcus species are known to possess ADHs that often follow the anti-Prelog rule, yielding (R)-alcohols.

Materials:

• Rhodococcus erythropolis cells (e.g., ATCC 4277)

• Growth medium (e.g., Tryptic Soy Broth)

• 3-Octanone

• Co-substrate for cofactor regeneration (e.g., isopropanol)

• Buffer (e.g., potassium phosphate buffer, pH 7.0)

• Ethyl acetate for extraction

Procedure:

• Cell Culture: Grow Rhodococcus erythropolis in a suitable medium until the late exponential or early stationary phase. Harvest the cells by centrifugation and wash with buffer.

• Reaction Setup: Resuspend the cell paste in the buffer to a desired concentration (e.g., 50-100 g/L wet cell weight).

• Substrate Addition: Add 3-octanone to the cell suspension (e.g., 10-50 mM). Due to potential substrate toxicity, it may be added portion-wise. Add a co-substrate like isopropanol (e.g., 5-10% v/v) to facilitate NAD(P)H regeneration.

• Incubation: Incubate the reaction mixture at a suitable temperature (e.g., 30 °C) with shaking.

• Monitoring: Monitor the conversion of 3-octanone and the formation of 3-octanol by GC or HPLC.

• Work-up: After completion of the reaction, centrifuge to remove the cells. Extract the supernatant with ethyl acetate.

• Purification and Analysis: Dry the combined organic extracts, evaporate the solvent, and purify the resulting (R)-3-octanol by column chromatography if necessary. Determine the yield and enantiomeric excess by chiral GC.

Protocol 2b: Asymmetric Reduction to (S)-3-Octanol using Saccharomyces cerevisiae

Baker's yeast (Saccharomyces cerevisiae) contains ADHs that typically follow Prelog's rule, producing (S)-alcohols.

Materials:

• Saccharomyces cerevisiae (Baker's yeast)

• Glucose (co-substrate)

• 3-Octanone

• Water or buffer (e.g., phosphate buffer, pH 7.0)

• Ethyl acetate for extraction

Procedure:

• Yeast Suspension: Suspend baker's yeast in water or buffer containing glucose (e.g., 2-5% w/v).

• Substrate Addition: Add 3-octanone to the yeast suspension.

• Incubation: Incubate the mixture at room temperature or slightly elevated (e.g., 30 °C) with stirring or shaking for 24-72 hours.

• Work-up and Analysis: Work-up, purification, and analysis are performed as described in Protocol 2a.

Data Presentation: Asymmetric Reduction of Ketones

The following table presents representative data for the asymmetric reduction of ketones using the mentioned microorganisms.

Substrate	Microorganism	Co-substrate	Product	Yield (%)	ee (%)	Reference
3-Quinuclidinone	Rhodococcus erythropolis	Endogenous	(S)-3-Quinuclidinol	92	>99	[3]
Acetophenone	Saccharomyces cerevisiae	Glucose	(S)-1-Phenylethanol	>95	>99	[4]
3-Octanone	Alcohol Dehydrogenase	Not specified	(S)-3-Octanol	Not specified	60	[5]

Note: The enantiomeric excess for the reduction of 3-octanone by a generic alcohol dehydrogenase is reported to be 60%, indicating that optimization of the enzyme source and reaction conditions is crucial for achieving high enantiopurity.[5]

Determination of Enantiomeric Excess

The enantiomeric excess (ee) of the synthesized (R)- and (S)-3-octanol should be determined using a suitable chiral analytical method, most commonly Gas Chromatography (GC) with a chiral stationary phase column (e.g., a cyclodextrin-based column).

Conclusion

The enantioselective synthesis of (R)- and (S)-3-octanol can be effectively achieved through biocatalytic methods. Lipase-catalyzed kinetic resolution of the racemate offers a straightforward approach to obtain both enantiomers with high optical purity, although the maximum theoretical yield for each is 50%. Asymmetric reduction of 3-octanone provides a direct route to a single enantiomer with a theoretical yield of 100%, but the enantioselectivity is highly dependent on the chosen biocatalyst. The protocols provided herein serve as a foundation for researchers to develop and optimize the synthesis of these valuable chiral building blocks.

References

• 1. Sol-gel Entrapped Candida antarctica lipase B — A Biocatalyst with Excellent Stability for Kinetic Resolution of Secondary Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. (Selectivity)Using an alcohol dehydrogenase, a | Chegg.com [chegg.com]

Application Note: Characterization of 3-Octanol using Nuclear Magnetic Resonance (NMR) Spectroscopy

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a detailed guide for the characterization of 3-Octanol using Nuclear Magnetic Resonance (NMR) spectroscopy. It includes comprehensive protocols for sample preparation and data acquisition for both ¹H and ¹³C NMR experiments. The spectral data, including chemical shifts and assignments, are summarized in tabular format for clear interpretation and confirmation of the molecular structure.

Introduction

3-Octanol (C₈H₁₈O) is a secondary alcohol with the IUPAC name octan-3-ol.[1][2] It is utilized in fragrances and as an artificial flavoring agent in foods.[1][3] Accurate structural elucidation and purity assessment are critical for its application. NMR spectroscopy is a powerful analytical technique for the unambiguous determination of the molecular structure of organic compounds like 3-Octanol by providing detailed information about the chemical environment of each proton and carbon atom.[4][5]

Experimental Workflow

The overall process for NMR characterization of 3-Octanol is outlined in the workflow diagram below. This process begins with careful sample preparation and proceeds through instrumental setup, data acquisition, and final spectral analysis for structural confirmation.

Caption: Experimental workflow for NMR analysis of 3-Octanol.

¹H NMR Spectral Data

The ¹H NMR spectrum provides information on the number of distinct proton environments and their neighboring protons. The data below was obtained in deuterated chloroform (CDCl₃).

Structure of 3-Octanol with Proton Assignments:

Assignment	Chemical Shift (ppm)	Multiplicity	Integration
Hc	~3.52	Multiplet	1H
Hb, Hd, He, Hf, Hg	~1.12 - 1.69	Multiplet (Broad)	12H
Ha	~0.94	Triplet	3H
Hh	~0.90	Triplet	3H

Table 1: ¹H NMR Data for 3-Octanol in CDCl₃.[6]

¹³C NMR Spectral Data

The proton-decoupled ¹³C NMR spectrum indicates the number of unique carbon environments in the molecule.

Structure of 3-Octanol with Carbon Assignments:

Assignment	Chemical Shift (ppm)
C6	73.1
C5	36.6
C7	30.1
C4	28.0
C3	22.9
C1, C8	14.2
C2	10.0

Table 2: ¹³C NMR Data for 3-Octanol in CDCl₃. (Note: Specific peak assignments can vary slightly between sources and may require 2D NMR for definitive confirmation).

Detailed Experimental Protocols

Sample Preparation

This protocol is designed for the preparation of a high-quality NMR sample of 3-Octanol for analysis.

• Weighing the Sample: Accurately weigh between 5-25 mg of 3-Octanol for ¹H NMR or 50-100 mg for ¹³C NMR into a clean, dry vial.[7]

• Solvent Addition: Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) to the vial.[7][8] This solvent provides a deuterium lock signal for the spectrometer and avoids large solvent peaks in the ¹H spectrum.[7]

• Dissolution: Gently swirl the vial to ensure the complete dissolution of 3-Octanol.

• Filtering: To remove any particulate matter that could degrade spectral quality, filter the solution.[9][10] Tightly pack a small plug of glass wool or Kimwipe into a Pasteur pipette and transfer the solution through the pipette into a clean, dry 5 mm NMR tube.[9][11]

• Capping and Labeling: Securely cap the NMR tube. Label the tube clearly near the top with a permanent marker. Do not use paper labels or tape.[11]

• Cleaning: Before inserting the sample into the spectrometer, wipe the outside of the NMR tube, particularly the bottom 10 cm, with a lint-free tissue dampened with isopropanol or acetone to remove any dust or fingerprints.[10]

NMR Data Acquisition

The following are typical parameters for acquiring ¹H and ¹³C NMR spectra on a standard NMR spectrometer (e.g., 400-600 MHz).

¹H NMR Acquisition:

• Pulse Program: Standard single pulse (zg30 or similar).

• Number of Scans: 8 to 16 scans are typically sufficient for a sample of this concentration.

• Relaxation Delay (d1): 1-2 seconds.

• Acquisition Time (aq): 2-4 seconds.

• Spectral Width (sw): 12-16 ppm, centered around 5-6 ppm.

¹³C NMR Acquisition:

• Pulse Program: Standard proton-decoupled single pulse (zgpg30 or similar).

• Number of Scans: 64 to 1024 scans, depending on sample concentration and desired signal-to-noise ratio.[12]

• Relaxation Delay (d1): 2 seconds. For quantitative analysis, a longer delay (5x the longest T1) is necessary.

• Acquisition Time (aq): 1-2 seconds.

• Spectral Width (sw): 220-240 ppm, centered around 100-110 ppm.[12]

Data Analysis and Interpretation

• ¹H NMR Spectrum: The signal at ~3.52 ppm corresponds to the proton on the carbon bearing the hydroxyl group (Hc), which is deshielded by the electronegative oxygen atom.[13][14] The broad multiplet between 1.12 and 1.69 ppm represents the overlapping signals of the methylene protons in the alkyl chains. The two distinct triplets at ~0.94 and ~0.90 ppm are characteristic of the two terminal methyl groups (Ha and Hh), each split by their adjacent methylene groups.

• ¹³C NMR Spectrum: The peak at ~73.1 ppm is assigned to the carbon atom bonded to the hydroxyl group (C6), which is significantly downfield due to the oxygen's electronegativity.[15] The remaining peaks in the aliphatic region (10-37 ppm) correspond to the other carbon atoms in the octanol chain. The presence of eight distinct signals in the ¹³C spectrum would confirm the structure, though in this case, C1 and C8 are chemically similar and may overlap.

The combination of ¹H and ¹³C NMR data provides a complete and unambiguous confirmation of the structure of 3-Octanol.

References

• 1. 3-Octanol | C8H18O | CID 11527 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Octanol [webbook.nist.gov]
• 3. Page loading... [guidechem.com]
• 4. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 5. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 6. 3-OCTANOL(20296-29-1) 1H NMR [m.chemicalbook.com]
• 7. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 8. Small molecule NMR sample preparation – Georgia Tech NMR Center [sites.gatech.edu]
• 9. NMR Sample Preparation [nmr.chem.umn.edu]
• 10. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 11. sites.bu.edu [sites.bu.edu]
• 12. static1.squarespace.com [static1.squarespace.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. 1H NMR Chemical Shift [sites.science.oregonstate.edu]
• 15. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols: Synthesis of 3-Octanol via Hydrogenation of 3-Octanone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the synthesis of 3-octanol through the catalytic hydrogenation of 3-octanone. While specific quantitative data for the hydrogenation of 3-octanone is not extensively available in the public domain, this guide presents established protocols for the hydrogenation of analogous aliphatic ketones. The provided methodologies, utilizing common heterogeneous catalysts such as Raney® Nickel, Palladium on Carbon (Pd/C), and Ruthenium-based catalysts, can be adapted by researchers for the specific conversion of 3-octanone to 3-octanol. Data from similar ketone hydrogenations are summarized to provide a comparative reference for expected yields and reaction conditions.

Introduction

The reduction of ketones to secondary alcohols is a fundamental transformation in organic synthesis, crucial for the preparation of a wide array of chemical intermediates and final products in the pharmaceutical, fragrance, and fine chemical industries. The catalytic hydrogenation of 3-octanone to 3-octanol represents a clean and efficient method for this conversion, offering high atom economy and avoiding the use of stoichiometric reducing agents. This process typically involves the use of a heterogeneous catalyst in the presence of molecular hydrogen (H₂) or a hydrogen donor. The choice of catalyst and reaction conditions plays a critical role in achieving high conversion, selectivity, and yield.

Catalytic Systems and Quantitative Data

The selection of an appropriate catalyst is paramount for the successful hydrogenation of 3-octanone. Below is a summary of quantitative data for the hydrogenation of various aliphatic and aromatic ketones using common catalytic systems. This data serves as a valuable reference for the development of a specific protocol for 3-octanone.

Table 1: Performance of Raney® Nickel in Ketone Hydrogenation

Substrate	Catalyst Loading (wt%)	H₂ Pressure (MPa)	Temperature (°C)	Reaction Time (h)	Solvent	Conversion (%)	Selectivity (%)	Yield (%)	Reference
Acetone	20	-	120	-	-	>99	-	-	[1]
Various Ketones	10-20	3.0	Room Temp	12-24	Water	High	High	High	N/A
Levulinate Esters	-	Transfer Hydrogenation	Room Temp	-	-	Near Quantitative	-	-	[2]

Note: Data for "Various Ketones" is qualitative as presented in the source. Specific yields were not provided.

Table 2: Performance of Palladium on Carbon (Pd/C) in Ketone Hydrogenation

Substrate	Catalyst	H₂ Source	Temperature (°C)	Time (h)	Solvent	Conversion (%)	Product	Reference
Aromatic Ketones	Pd(0)EnCat™ 30NP	H₂ (1 atm)	Room Temp	16	Various	93-96	Benzylic Alcohol	[3]
Aromatic Aldehydes	Pd(0)EnCat™ 30NP	Ammonium Formate	Room Temp	16	Various	~96	Benzylic Alcohol	[3]
Citral	1 wt% Pd/C	H₂	30	-	Isopropanol	100	3,7-Dimethyloctanal	[4]

Table 3: Performance of Ruthenium-based Catalysts in Ketone Hydrogenation

Substrate	Catalyst	H₂ Source	Temperature (°C)	Molar Ratio (H₂/Substrate)	Conversion (%)	Selectivity to Alcohol (%)	Reference
Acetone	3n-Ru/AC/2n-ZnO	H₂	100	1.5	96.0	98.7	[5]
α-Alkyl-β-Ketoaldehydes	(R,R)-Teth-TsDPEN-Ru(II)	Transfer Hydrogenation	Mild	-	-	High Yields	[6][7]
α,β-Unsaturated Ketones	Thermoregulated Ru Nanocatalyst	H₂ (atmospheric)	-	-	98	>99	[8]

Experimental Protocols

The following are detailed experimental protocols for the hydrogenation of ketones using different catalysts. These can be adapted for the synthesis of 3-octanol from 3-octanone.

Protocol for Hydrogenation using Raney® Nickel

Materials:

• 3-Octanone

• Raney® Nickel (activated)

• Ethanol (or other suitable solvent)

• Hydrogen gas (H₂)

• High-pressure autoclave or Parr hydrogenator

Procedure:

• Catalyst Preparation: If using a commercial Raney® Nickel alloy, prepare the active catalyst according to established procedures. A general procedure involves digesting the nickel-aluminum alloy with a concentrated sodium hydroxide solution.[9] For safety, it is often preferable to use a commercially available activated Raney® Nickel slurry.

• Reaction Setup: In a high-pressure autoclave, add 3-octanone and ethanol. A typical substrate-to-solvent ratio is 1:5 to 1:10 (w/v).

• Catalyst Addition: Under an inert atmosphere (e.g., nitrogen or argon), carefully add the activated Raney® Nickel slurry to the reaction mixture. The catalyst loading can be varied, but a starting point of 5-10 wt% relative to the substrate is common.

• Hydrogenation: Seal the autoclave and purge it several times with hydrogen gas to remove any air. Pressurize the reactor with hydrogen to the desired pressure (e.g., 1-5 MPa).

• Reaction: Stir the mixture at the desired temperature (e.g., room temperature to 80 °C). Monitor the reaction progress by observing the hydrogen uptake or by taking aliquots for analysis (e.g., GC-MS).

• Work-up: Once the reaction is complete, cool the reactor to room temperature and carefully vent the excess hydrogen. Filter the reaction mixture through a pad of Celite® to remove the Raney® Nickel catalyst. Caution: Raney® Nickel is pyrophoric and must be handled with care, especially when dry. The filter cake should be kept wet with solvent and disposed of properly.

• Purification: Remove the solvent from the filtrate under reduced pressure. The resulting crude 3-octanol can be purified by distillation or column chromatography if necessary.

Protocol for Hydrogenation using Palladium on Carbon (Pd/C)

Materials:

• 3-Octanone

• 10% Palladium on Carbon (Pd/C)

• Methanol or Ethanol

• Hydrogen gas (H₂)

• Hydrogenation apparatus (e.g., balloon hydrogenation setup or Parr hydrogenator)

Procedure:

• Reaction Setup: Dissolve 3-octanone in a suitable solvent like methanol or ethanol in a round-bottom flask or a pressure vessel.

• Catalyst Addition: Carefully add 10% Pd/C to the solution. A typical catalyst loading is 1-5 mol% of palladium relative to the substrate.

• Hydrogenation:

  • Balloon Hydrogenation: Evacuate the flask and backfill with hydrogen from a balloon. Repeat this process 3-5 times to ensure an inert atmosphere. Stir the reaction mixture vigorously under a positive pressure of hydrogen (from the balloon) at room temperature.

  • Parr Hydrogenator: If using a pressure vessel, seal it, purge with hydrogen, and then pressurize to the desired level (e.g., 0.1-0.5 MPa).

• Reaction Monitoring: Monitor the reaction progress by TLC or GC-MS until the starting material is consumed.

• Work-up: Upon completion, carefully vent the hydrogen. Filter the reaction mixture through Celite® to remove the Pd/C catalyst.

• Purification: Remove the solvent by rotary evaporation to obtain the crude 3-octanol, which can be further purified if needed.

Visualizations

Experimental Workflow Diagram

Caption: Experimental workflow for the synthesis of 3-octanol.

Signaling Pathway (Logical Relationship)

Caption: Logical relationship in the catalytic hydrogenation of a ketone.

Safety Considerations

• Hydrogen Gas: Hydrogen is highly flammable and can form explosive mixtures with air. All hydrogenation reactions should be conducted in a well-ventilated fume hood, and appropriate safety precautions must be taken to avoid ignition sources.

• Catalysts: Some hydrogenation catalysts, particularly Raney® Nickel, are pyrophoric and can ignite spontaneously upon exposure to air, especially when dry. Handle these catalysts under an inert atmosphere or as a slurry in a solvent.

• Pressure Reactions: High-pressure reactions should only be performed by trained personnel using certified equipment. Always ensure that the pressure vessel is not over-pressurized and is operated within its specified limits.

Conclusion

The synthesis of 3-octanol from 3-octanone via catalytic hydrogenation is a robust and efficient transformation. While specific, optimized conditions for this exact reaction require empirical determination, the general protocols provided for Raney® Nickel and Palladium on Carbon serve as an excellent starting point for researchers. The quantitative data from analogous ketone reductions offer valuable benchmarks for catalyst selection and process optimization. By following the detailed methodologies and adhering to the safety precautions outlined, scientists can effectively and safely perform this important chemical conversion.

References

• 1. Carbon-Supported Raney Nickel Catalyst for Acetone Hydrogenation with High Selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. RANEY® Ni catalyzed transfer hydrogenation of levulinate esters to γ-valerolactone at room temperature - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. Towards a general ruthenium-catalyzed hydrogenation of secondary and tertiary amides to amines - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]
• 5. Highly Selective Gas-Phase Catalytic Hydrogenation of Acetone to Isopropyl Alcohol | MDPI [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Ru(II)-Catalyzed Asymmetric Transfer Hydrogenation of α-Alkyl-β-Ketoaldehydes via Dynamic Kinetic Resolution [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Organic Syntheses Procedure [orgsyn.org]

Application of 3-Octanol as a Flavoring Agent in Food Science

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

3-Octanol is a secondary fatty alcohol that is a significant contributor to the characteristic aroma of mushrooms and is also found naturally in a variety of other foods, including herbs like mint and thyme.[1] Its distinct earthy, mushroom-like, and nutty flavor profile makes it a valuable flavoring agent in the food industry. This document provides detailed application notes and protocols for the use of 3-Octanol in food science, aimed at researchers, scientists, and professionals in drug development who may be exploring flavor modulation.

1. Sensory Properties and Regulatory Status

3-Octanol is characterized by a complex aroma profile, often described as mushroom-like, earthy, nutty, herbaceous, and slightly oily.[2][3] It is recognized as a safe flavoring substance by major regulatory bodies.

Regulatory Body	Identification Number	Status
FEMA	3581	Generally Recognized as Safe (GRAS)[4][5][6]
JECFA	291	No safety concern at current levels of intake when used as a flavouring agent.[4][5][6]
FDA	21 CFR 172.515	Permitted for direct addition to food for human consumption.[2][5]

Table 1: Regulatory Status of 3-Octanol

2. Natural Occurrence and Typical Concentrations

3-Octanol is a key volatile compound in many mushroom species. Its concentration can vary depending on the mushroom variety, stage of maturity, and processing conditions.

Food Source	Concentration Range (mg/100g fresh weight)	Reference
Agaricus bisporus (White button mushroom)	0.01 - 0.5	[7]
Boletus edulis (Porcini)	0.1 - 1.2	[8]
Tricholoma matsutake (Pine mushroom)	0.2 - 0.8	[9]

Table 2: Typical Concentration of 3-Octanol in Various Mushroom Species

3. Application in Food Products

Due to its characteristic flavor profile, 3-Octanol is utilized to impart or enhance mushroom, earthy, and savory notes in a variety of food products. While specific FEMA GRAS usage levels for 3-Octanol in different food categories are not publicly detailed, its application is guided by good manufacturing practices to achieve the desired flavor intensity.

Logical Workflow for Flavor Application Development

Caption: Workflow for developing and optimizing the use of 3-Octanol as a flavoring agent.

4. Experimental Protocols

4.1. Protocol for Sensory Evaluation of Mushroom-like Flavor

This protocol is based on the principles of descriptive sensory analysis, such as those outlined in ISO 11035 and ASTM E1885.

Objective: To quantitatively describe and evaluate the mushroom-like flavor profile of a food product containing 3-Octanol.

Materials:

• Food samples with varying concentrations of 3-Octanol.

• Reference standards for relevant flavor attributes (e.g., geosmin for earthy, 1-octen-3-ol for mushroom).

• Unsalted crackers and filtered water for palate cleansing.

• Sensory evaluation booths with controlled lighting and ventilation.

• Data collection software or standardized paper ballots.

Procedure:

• Panelist Selection and Training:

  • Select 8-12 panelists based on their sensory acuity and ability to describe flavors.

  • Train panelists on the specific flavor attributes associated with mushrooms and 3-Octanol using reference standards. A lexicon of relevant descriptors can be developed.[7][10]

• Sample Preparation and Presentation:

  • Prepare food samples with different concentrations of 3-Octanol, including a control with no added flavor.

  • Code samples with random three-digit numbers.

  • Present samples to panelists in a randomized and balanced order.

• Evaluation:

  • Panelists evaluate each sample for the intensity of pre-defined flavor attributes (e.g., mushroom, earthy, nutty, herbaceous) using a line scale (e.g., 0 = not perceptible, 100 = extremely intense).

  • Panelists cleanse their palates with water and crackers between samples.

• Data Analysis:

  • Analyze the collected data using statistical methods such as Analysis of Variance (ANOVA) to determine significant differences in attribute intensities between samples.

  • Principal Component Analysis (PCA) can be used to visualize the relationships between samples and attributes.

4.2. Protocol for Quantitative Analysis of 3-Octanol using Headspace SPME-GC-MS

This protocol provides a general framework for the quantification of 3-Octanol in a food matrix. Method validation and optimization are crucial for specific applications.

Objective: To quantify the concentration of 3-Octanol in a food sample.

Materials:

• Gas Chromatograph coupled with a Mass Spectrometer (GC-MS).

• Solid-Phase Microextraction (SPME) autosampler and fibers (e.g., DVB/CAR/PDMS).

• Headspace vials (20 mL) with magnetic crimp caps.

• 3-Octanol standard for calibration.

• Internal standard (e.g., 2-octanol or a deuterated analog).

• Sodium chloride (NaCl).

Procedure:

• Sample Preparation:

  • Homogenize the food sample.

  • Weigh a precise amount of the homogenized sample (e.g., 2-5 g) into a headspace vial.

  • Add a known amount of internal standard.

  • Add a saturated solution of NaCl to enhance the release of volatiles.

• Headspace SPME Extraction:

  • Equilibrate the vial at a specific temperature (e.g., 40-60°C) for a set time (e.g., 10-15 minutes) with agitation.

  • Expose the SPME fiber to the headspace for a defined extraction time (e.g., 20-30 minutes) at the same temperature with continued agitation.

• GC-MS Analysis:

  • Desorb the extracted volatiles from the SPME fiber in the GC inlet at a high temperature (e.g., 250°C).

  • Separate the compounds on a suitable capillary column (e.g., DB-5ms or equivalent).

  • Use a temperature program to elute the compounds of interest.

  • Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity, monitoring characteristic ions of 3-Octanol and the internal standard.

• Quantification:

  • Create a calibration curve using standard solutions of 3-Octanol with the internal standard.

  • Calculate the concentration of 3-Octanol in the sample based on the peak area ratio of the analyte to the internal standard and the calibration curve.

Experimental Workflow for GC-MS Analysis

Caption: Step-by-step workflow for the quantitative analysis of 3-Octanol using HS-SPME-GC-MS.

5. Signaling Pathway of Flavor Perception

The perception of 3-Octanol's aroma is initiated by its interaction with olfactory receptors (ORs) located in the olfactory epithelium. These receptors are G-protein coupled receptors (GPCRs). While the specific human OR that binds 3-Octanol has not been definitively identified, the general signaling cascade is well-understood.

Caption: Simplified diagram of the olfactory signal transduction pathway initiated by 3-Octanol.

Upon binding of 3-Octanol to an OR, the associated G-protein (specifically G-olf) is activated. This activation stimulates adenylyl cyclase, which in turn catalyzes the conversion of ATP to cyclic AMP (cAMP). The increase in intracellular cAMP opens cyclic nucleotide-gated ion channels, leading to an influx of sodium and calcium ions. This influx depolarizes the olfactory receptor neuron, generating an action potential that is transmitted to the olfactory bulb in the brain, where the signal is processed, leading to the perception of the characteristic aroma of 3-Octanol.

References

• 1. after-fp7.eu [after-fp7.eu]
• 2. researchgate.net [researchgate.net]
• 3. Comparative flavor profile analysis of four different varieties of Boletus mushrooms by instrumental and sensory techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. genenames.org [genenames.org]
• 5. Gene group | HUGO Gene Nomenclature Committee [genenames.org]
• 6. femaflavor.org [femaflavor.org]
• 7. journal.pan.olsztyn.pl [journal.pan.olsztyn.pl]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. The human olfactory receptor gene family - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 3-Octanol as a Fragrance Ingredient in Cosmetics

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Octanol is a secondary alcohol and a volatile organic compound naturally present in various plants, fruits, and fungi, contributing to their characteristic aromas.[1] In the cosmetics industry, it is utilized as a fragrance ingredient in a variety of products, including perfumes, creams, and lotions, prized for its fresh, earthy, and slightly mushroom-like scent.[1] This document provides detailed application notes, safety data, and experimental protocols relevant to the use of 3-Octanol in cosmetic formulations.

Physicochemical Properties and Regulatory Information

Property	Value	Reference
Chemical Name	3-Octanol	[2]
CAS Number	589-98-0	[2]
Molecular Formula	C8H18O	[3]
Molecular Weight	130.23 g/mol	[3]
Appearance	Colorless liquid	[4][5]
Odor	Earthy, herbaceous, mushroom, nutty	[1][6]
Boiling Point	174-176 °C	[5]
Flash Point	67 °C	[5]
Solubility	Soluble in alcohol and ether; insoluble in water	[7]
Regulatory Compliance	Follows IFRA guidelines; meets purity specifications of JECFA	[8]

Safety and Toxicology Data

The Research Institute for Fragrance Materials (RIFM) has conducted a thorough safety assessment of 3-Octanol, concluding that it is safe for use as a fragrance ingredient under the current declared levels of use.[2][9] Key toxicological endpoints are summarized below.

Toxicological Endpoint	Result	Method/Comment	Reference
Genotoxicity	Not expected to be genotoxic.	Based on read-across with 3-hexanol.	[2][9]
Repeated Dose Toxicity	Margin of Exposure (MOE) > 100.	[2][9]
Reproductive Toxicity	Margin of Exposure (MOE) > 100.	Based on read-across with 2-octanol.	[2][9]
Skin Sensitization	Not considered a skin sensitizer.	Based on a human maximization test and read-across with 2-octanol. A 12% solution showed no irritation or sensitization.	[2][6]
Phototoxicity/Photoallergenicity	Not expected to be phototoxic/photoallergenic.	Based on UV/Vis spectra.	[2][9]
Local Respiratory Toxicity	Exposure is below the Threshold of Toxicological Concern (TTC) for a Cramer Class I material (1.4 mg/day).	[2][9]
Acute Dermal Toxicity (Rabbit)	LD50 > 5000 mg/kg	[6]
Acute Oral Toxicity (Rat)	LD50 > 5000 mg/kg	[6]

Experimental Protocols

Detailed methodologies for key toxicological assessments are provided below, based on standardized OECD guidelines.

Protocol 1: Skin Sensitization - Local Lymph Node Assay (LLNA)

This protocol is based on the OECD Guideline 429 for Skin Sensitization.[5][10][11]

Objective: To determine the potential of 3-Octanol to induce skin sensitization.

Principle: The LLNA measures the proliferation of lymphocytes in the auricular lymph nodes draining the site of application of the test substance. A substance is classified as a sensitizer if it induces a stimulation index (SI) of 3 or greater.[10]

Materials:

• 3-Octanol

• Vehicle (e.g., acetone:olive oil, 4:1 v/v)

• Positive control (e.g., 25% hexyl cinnamic aldehyde)[5]

• Female CBA/J or CBA/Ca mice (8-12 weeks old)

• [3H]-methyl thymidine

• Scintillation counter

Procedure:

• Animal Acclimatization: House mice for at least 5 days under standard laboratory conditions.

• Dose Formulation: Prepare a minimum of three concentrations of 3-Octanol in the chosen vehicle. A concurrent negative control (vehicle only) and a positive control are also required.

• Application: On day 1, apply 25 µL of the test substance, negative control, or positive control to the dorsum of each ear of the mice (4-5 animals per group). Repeat this application on days 2 and 3.

• Thymidine Injection: On day 6, inject all mice with 250 µL of [3H]-methyl thymidine in phosphate-buffered saline (PBS) via the tail vein.

• Lymph Node Excision: Five hours after the thymidine injection, humanely euthanize the mice and excise the auricular lymph nodes from both ears.

• Cell Suspension and Measurement: Prepare a single-cell suspension of the pooled lymph nodes for each animal. Measure the incorporation of [3H]-methyl thymidine by β-scintillation counting.

• Data Analysis: Calculate the Stimulation Index (SI) for each group by dividing the mean disintegrations per minute (DPM) of the test group by the mean DPM of the negative control group. An SI ≥ 3 indicates a positive result for skin sensitization.

Protocol 2: Acute Dermal Irritation/Corrosion

This protocol is based on the OECD Guideline 404 for Acute Dermal Irritation/Corrosion.[4][12][13][14]

Objective: To determine the potential of 3-Octanol to cause skin irritation or corrosion.

Principle: The test substance is applied to the skin of a single animal in a sequential manner. The degree of skin reaction (erythema and edema) is assessed at specific time points.

Materials:

• 3-Octanol (liquid)

• Albino rabbits

• Gauze patch (approximately 2.5 cm x 2.5 cm)

• Occlusive dressing

Procedure:

• Animal Preparation: Approximately 24 hours before the test, clip the fur from the dorsal area of the trunk of the rabbit.

• Initial Test (Single Animal):

  • Apply 0.5 mL of undiluted 3-Octanol to the gauze patch and place it on a small area of the clipped skin.

  • Cover the patch with an occlusive dressing.

  • After a 3-minute exposure, remove the patch. If a corrosive effect is observed, the test is terminated.

  • If no corrosive effect is seen, apply a second patch to a different site for 1 hour.

  • If no corrosion is observed, apply a third patch for 4 hours.

• Confirmatory Test (Two Additional Animals): If no corrosive effect was observed in the initial test, repeat the 4-hour exposure in two additional animals.

• Observation: Observe and score the skin for erythema and edema at 1, 24, 48, and 72 hours after patch removal. Observations may continue for up to 14 days if the effects are not fully reversed.

• Classification: The substance is considered an irritant if it produces reversible inflammatory changes. It is classified as corrosive if it causes irreversible tissue damage.

Signaling Pathways

Olfactory Signal Transduction

The perception of 3-Octanol's fragrance is initiated by its interaction with olfactory receptors in the nasal cavity. This triggers a G-protein-mediated signaling cascade.

Caption: Olfactory Signal Transduction Pathway for 3-Octanol.

Skin Irritation Pathway

Should 3-Octanol act as an irritant, it would directly damage keratinocytes, leading to the release of inflammatory mediators.

Caption: Simplified Skin Irritation Pathway.

Allergic Contact Dermatitis (ACD) Sensitization Phase

If 3-Octanol were to act as a skin sensitizer, it would initiate the sensitization phase of allergic contact dermatitis.

Caption: Sensitization Phase of Allergic Contact Dermatitis.

Conclusion

Based on the available data, 3-Octanol is considered safe for its intended use as a fragrance ingredient in cosmetic products. The provided toxicological data and experimental protocols offer a framework for researchers and drug development professionals to understand and further evaluate its safety profile. The signaling pathways illustrate the biological mechanisms underlying its fragrance perception and potential, though unlikely, adverse skin reactions.

References

• 1. researchgate.net [researchgate.net]
• 2. openi.nlm.nih.gov [openi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. oecd.org [oecd.org]
• 5. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 6. Acute dermal irritation/corrosion: OECD 404 | PPTX [slideshare.net]
• 7. ec.europa.eu [ec.europa.eu]
• 8. Utilizing Threshold of Toxicological Concern (TTC) with High Throughput Exposure Predictions (HTE) as a Risk-Based Prioritization Approach for thousands of chemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. oecd.org [oecd.org]
• 11. oecd.org [oecd.org]
• 12. Test No. 404: Acute Dermal Irritation/Corrosion - OECD - Google Books [books.google.com.pk]
• 13. oecd.org [oecd.org]
• 14. oecd.org [oecd.org]

Application Note: Solid-Phase Microextraction (SPME) for 3-Octanol Sampling

Introduction

Solid-phase microextraction (SPME) is a solvent-free, highly efficient sample preparation technique used to extract and concentrate analytes from a sample matrix.[1][2][3] It integrates sampling, extraction, concentration, and sample introduction into a single step, making it a rapid and cost-effective method for the analysis of volatile and semi-volatile organic compounds (VOCs).[1][4][5] 3-Octanol is a secondary alcohol and a common VOC found in various matrices, including food products, environmental samples, and biological systems, where it contributes to aroma and flavor profiles or can serve as a biomarker. This application note provides a detailed protocol for the sampling and analysis of 3-octanol using headspace SPME (HS-SPME) coupled with gas chromatography-mass spectrometry (GC-MS).

Principle of SPME

SPME operates on the principle of equilibrium partitioning. A fused silica fiber coated with a polymeric stationary phase is exposed to a sample or its headspace.[3][6] Analytes migrate from the sample matrix to the fiber coating until equilibrium is established among the three phases: the sample matrix, the headspace, and the fiber coating.[6] The amount of analyte extracted by the fiber is proportional to its concentration in the sample. After extraction, the fiber is transferred to the injection port of a gas chromatograph, where the analytes are thermally desorbed for separation and detection.[7]

Experimental Protocols

1. SPME Fiber Selection and Conditioning

The choice of SPME fiber coating is critical and depends on the analyte's polarity and volatility. For a polar, volatile compound like 3-octanol, several fiber types are suitable.

• Recommended Fibers:

  • 65 µm Polydimethylsiloxane/Divinylbenzene (PDMS/DVB): Recommended for volatile polar analytes like alcohols.[6]

  • 85 µm Carboxen®/Polydimethylsiloxane (CAR/PDMS): Has been successfully used for the analysis of volatile compounds, including 3-octanol, in complex matrices like cider.[8]

  • 50/30 µm Divinylbenzene/Carboxen/PDMS (DVB/CAR/PDMS): A three-phase fiber suitable for a broad range of analytes, including flavor compounds.[9]

• Conditioning: Before its first use, the SPME fiber must be conditioned according to the manufacturer's instructions. This typically involves heating the fiber in the GC injection port at a specific temperature (e.g., 250-270 °C) for 30-60 minutes to remove any contaminants.

2. Sample Preparation

The following protocol is a general guideline and may require optimization based on the specific sample matrix.

• Materials:

  • 20 mL headspace vials with PTFE/silicone septa

  • 3-Octanol standard

  • Sodium chloride (NaCl), analytical grade

  • Internal standard (e.g., ethyl heptanoate, methanol-d3)[8][10]

  • Sample matrix (e.g., water, beverage, food homogenate)

• Procedure:

  • Place a precise amount of the sample (e.g., 3-5 g of solid/homogenized sample or 5 mL of liquid sample) into a 20 mL headspace vial.[11][12]

  • For aqueous samples, add a salt, such as NaCl, to create a saturated solution (approximately 1-2 g).[9][11] Salting-out increases the ionic strength of the solution, which decreases the solubility of polar organic compounds and promotes their partitioning into the headspace.[6]

  • If quantitative analysis is required, add a known concentration of an appropriate internal standard.

  • Immediately seal the vial tightly with the cap and septum.

3. HS-SPME Extraction and Desorption

• Instrumentation:

  • Gas Chromatograph with Mass Spectrometer (GC-MS)

  • SPME autosampler or manual holder

  • Heated agitator or water bath

• Extraction Procedure:

  • Place the sealed vial in a heated agitator or water bath and allow the sample to equilibrate for a set period (e.g., 20-60 minutes) at a controlled temperature (e.g., 40-70 °C).[9][13] Agitation helps to accelerate the mass transfer of the analyte into the headspace.

  • After equilibration, expose the conditioned SPME fiber to the headspace of the vial for a defined extraction time (e.g., 30-60 minutes) at the same temperature.[9][13]

  • Once the extraction is complete, retract the fiber into the needle and immediately transfer it to the GC injection port.

• Desorption and Analysis:

  • Insert the SPME needle into the heated GC inlet (e.g., 250 °C) and expose the fiber to desorb the trapped analytes.[9][13] A desorption time of 3-5 minutes is typically sufficient.

  • Start the GC-MS data acquisition simultaneously with the desorption process.

Data Presentation

The following tables summarize typical parameters used in SPME-based analysis of VOCs, including alcohols like 3-octanol, from various studies.

Table 1: SPME Method Parameters for VOC Analysis

Parameter	Range/Value	Reference
SPME Fiber	DVB/CAR/PDMS (50/30 µm)	[9]
	CAR/PDMS (85 µm)	[8]
	DVB/C-WR/PDMS	[11]
Sample Size	3 - 5 g	[11][12]
Salt Addition	NaCl (Saturated)	[9][11]
Equilibration Time	20 - 60 min	[9][13]
Equilibration Temp.	40 - 70 °C	[9][13]
Extraction Time	30 - 60 min	[9][13]
Extraction Temp.	40 - 70 °C	[9][13]
Desorption Time	3 - 15 min	[9][12]

| Desorption Temp. | 230 - 250 °C |[9][12][13] |

Table 2: Example GC-MS Conditions for VOC Analysis

Parameter	Setting	Reference
GC Column	DB-WAX (60 m x 0.25 mm x 0.25 µm)	[11]
	TG-WAXMS B (30 m x 0.25 mm x 0.25 µm)	[12]
Carrier Gas	Helium (1 mL/min)	[14]
Injector Mode	Splitless	[13][14]
Oven Program	40°C (3-4 min hold), ramp 5°C/min to 210-245°C, hold 5 min	[12][14]
MS Transfer Line	250 °C	[11]
Ion Source Temp.	230 °C	[11]
Ionization Mode	Electron Ionization (EI) at 70 eV	-

| Mass Range | 35 - 350 amu | - |

Mandatory Visualizations

Caption: Experimental workflow for 3-octanol analysis using HS-SPME-GC-MS.

References

• 1. Protocol for solid-phase microextraction method development | Springer Nature Experiments [experiments.springernature.com]
• 2. Recent Developments and Applications of Solid Phase Microextraction (SPME) in Food and Environmental Analysis—A Review [mdpi.com]
• 3. staff.buffalostate.edu [staff.buffalostate.edu]
• 4. researchgate.net [researchgate.net]
• 5. Solid-Phase Microextraction Techniques and Application in Food and Horticultural Crops - PMC [pmc.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]
• 7. supelco.com.tw [supelco.com.tw]
• 8. An HS-SPME-GC-MS Method for Profiling Volatile Compounds as Related to Technology Used in Cider Production - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cabidigitallibrary.org [cabidigitallibrary.org]
• 10. Quantitative analysis of methanol in wastewater by GC-MS with direct injection or headspace SPME sample introduction - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 11. pubblicazioni.unicam.it [pubblicazioni.unicam.it]
• 12. Analysis of Changes in Flavor Profile and Bacterial Succession During Pork Fermentation Using Multi-Omics-Based Analysis [mdpi.com]
• 13. Optimization and validation of an HS-SPME/GC-MS method for determining volatile organic compounds in dry-cured ham - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Optimization of the determination of volatile organic compounds in plant tissue and soil samples: Untargeted metabolomics of main active compounds - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantification of 3-Octanol in Complex Biological Matrices

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Octanol is a volatile organic compound (VOC) that has been identified as a potential biomarker in various biological matrices. As a secondary alcohol, its presence and concentration can be indicative of specific metabolic processes, including those related to oxidative stress and lipid peroxidation. Accurate and reproducible quantification of 3-octanol in complex biological samples such as plasma, urine, and breath is crucial for its validation as a clinical biomarker and for its application in drug development and disease monitoring.

This document provides detailed application notes and protocols for the quantification of 3-octanol using gas chromatography-mass spectrometry (GC-MS), a robust and widely used analytical technique for the analysis of volatile compounds. The protocols cover sample collection, preparation, derivatization, and instrumental analysis.

Analytical Methodologies

The primary method for the quantification of 3-octanol in biological matrices is Gas Chromatography-Mass Spectrometry (GC-MS). Due to the volatile nature of 3-octanol, headspace (HS) sampling is often preferred as it minimizes matrix effects and protects the analytical column. For enhanced sensitivity, particularly at low concentrations, Solid-Phase Microextraction (SPME) coupled with GC-MS is a powerful alternative. To improve the chromatographic properties of 3-octanol, a derivatization step, typically silylation, is employed to increase its volatility and thermal stability.

Data Presentation: Quantitative Data Summary

While specific quantitative data for 3-octanol in various human biological matrices is not extensively reported in the literature, the following tables provide a template for presenting such data, with example concentrations for other relevant volatile alcohols found in healthy individuals. These tables are intended to serve as a guide for researchers to populate with their own experimental data.

Table 1: Example Quantitative Data for Volatile Alcohols in Human Plasma

Analyte	Concentration Range (ng/mL)	Method	Reference
3-Octanol	Data not available	HS-SPME-GC-MS	-
Ethanol	0 - 50	HS-GC-FID	[1][2]
Isopropanol	0 - 10	HS-GC-FID	[3]
Methanol	0 - 20	HS-GC-FID	[3]

Table 2: Example Quantitative Data for Volatile Alcohols in Human Urine

Analyte	Concentration Range (ng/mL)	Method	Reference
3-Octanol	Data not available	HS-SPME-GC-MS	-
Ethanol	0 - 100	HS-GC-MS	[4]
1-Propanol	0 - 50	HS-GC-MS	[4]
2-Propanol	0 - 50	HS-GC-MS	[4]

Table 3: Example Quantitative Data for Volatile Alcohols in Human Breath

Analyte	Concentration Range (ppb)	Method	TD-GC-MS
3-Octanol	Data not available	TD-GC-MS	-
Ethanol	13 - 1000	GC-MS	[5]
Methanol	160 - 2000	GC-MS	[5]
Isopropanol	0 - 100	GC-MS	[5]

Experimental Protocols

Sample Collection and Handling

Plasma:

• Collect whole blood in EDTA- or heparin-containing tubes.

• Centrifuge at 3000 rpm for 10 minutes at 4°C to separate plasma.

• Transfer the plasma to a clean vial and store at -80°C until analysis.

Urine:

• Collect mid-stream urine in a sterile container.

• Centrifuge at 2000 rpm for 5 minutes to remove sediment.

• Transfer the supernatant to a clean vial and store at -80°C until analysis.

Breath:

• Collect end-tidal breath using a specialized collection device (e.g., Bio-VOC sampler) containing a sorbent tube (e.g., Tenax TA).

• Seal the sorbent tube immediately after collection and store at 4°C until analysis.

Sample Preparation: Headspace Solid-Phase Microextraction (HS-SPME)

This protocol is suitable for urine and plasma samples.

• Thaw the frozen sample to room temperature.

• Place 1 mL of the sample (urine or plasma) into a 10 mL headspace vial.

• For urine samples, acidification can improve the extraction of certain VOCs. Add 0.2 mL of 2.5 M H₂SO₄.[6][7]

• Add a saturated solution of NaCl to increase the ionic strength of the sample and promote the release of volatile compounds into the headspace.

• Add an appropriate internal standard (e.g., a deuterated analog of 3-octanol) for quantification.

• Seal the vial with a PTFE/silicone septum.

• Incubate the vial at a controlled temperature (e.g., 60°C) for a specific time (e.g., 30 minutes) to allow for equilibration of the analytes between the sample and the headspace.[8]

• Expose a SPME fiber (e.g., PDMS/DVB) to the headspace for a defined period (e.g., 30 minutes) to extract the volatile compounds.[6]

• Retract the fiber and immediately introduce it into the GC injector for thermal desorption.

Derivatization: Silylation for GC-MS Analysis

This protocol is performed after an initial extraction step (e.g., liquid-liquid extraction) for plasma samples or can be adapted for direct derivatization of the extracted analytes.

• To the extracted and dried sample residue, add 50 µL of a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS), and 50 µL of a solvent (e.g., pyridine or acetonitrile).[9][10]

• Seal the vial tightly.

• Heat the mixture at a specific temperature (e.g., 60-70°C) for a defined time (e.g., 30-60 minutes) to ensure complete derivatization.[9][10]

• Cool the sample to room temperature before injection into the GC-MS.

GC-MS Analysis

• Injector: Splitless mode, 250°C.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

• Oven Temperature Program:

  • Initial temperature: 40°C for 2 minutes.

  • Ramp: Increase to 150°C at 10°C/min.

  • Ramp: Increase to 250°C at 20°C/min.

  • Hold: 5 minutes at 250°C.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-400.

  • For quantitative analysis, Selected Ion Monitoring (SIM) mode can be used for higher sensitivity and selectivity. Key ions for TMS-derivatized 3-octanol would be determined from its mass spectrum.

Visualization of Workflows and Pathways

Experimental Workflow for 3-Octanol Quantification

Caption: Workflow for 3-Octanol Quantification in Biological Samples.

Logical Relationship: Oxidative Stress and VOC Generation

Caption: Generation of VOCs from Lipid Peroxidation due to Oxidative Stress.[11]

Conclusion

The protocols outlined in this application note provide a robust framework for the quantification of 3-octanol in complex biological matrices. The use of GC-MS, coupled with appropriate sample preparation techniques such as HS-SPME and derivatization, allows for sensitive and specific measurement of this potential biomarker. Adherence to validated protocols is essential for generating high-quality, reproducible data that can be confidently applied in research and clinical settings. While specific quantitative data for 3-octanol remains to be extensively documented, the provided methodologies offer a clear path for researchers to establish these crucial reference ranges.

References

• 1. Lipid Peroxidation Produces a Diverse Mixture of Saturated and Unsaturated Aldehydes in Exhaled Breath That Can Serve as Biomarkers of Lung Cancer—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GC-MS based metabolomics used for the identification of cancer volatile organic compounds as biomarkers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biomedres.us [biomedres.us]
• 4. Volatile organic compounds may provide a new and promising tool for diagnosing interstitial lung diseases | European Respiratory Society [publications.ersnet.org]
• 5. pubblicazioni.unicam.it [pubblicazioni.unicam.it]
• 6. Volatile Organic Metabolites as Potential Biomarkers for Genitourinary Cancers: Review of the Applications and Detection Methods [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. Potential Role of Oxidative Stress in the Production of Volatile Organic Compounds in Obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. aacrjournals.org [aacrjournals.org]
• 10. Potential Role of Oxidative Stress in the Production of Volatile Organic Compounds in Obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. owlstonemedical.com [owlstonemedical.com]

Technical Notes & Optimization

Technical Support Center: Improving Yield in the Enantioselective Synthesis of 3-Octanol

Welcome to the technical support center for the enantioselective synthesis of 3-Octanol. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and improve yields in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for the enantioselective synthesis of 3-Octanol?

A1: The two most common and effective methods for producing enantiomerically enriched 3-Octanol are:

• Asymmetric Reduction of 3-Octanone: This method involves the use of a chiral catalyst or biocatalyst to stereoselectively reduce the prochiral ketone, 3-octanone, to a single enantiomer of 3-Octanol. Common catalysts include whole cells of yeasts like Saccharomyces cerevisiae (baker's yeast), and other microorganisms such as Pichia carsonii, Lodderomyces elongisporus, and Candida species. Plant-based biocatalysts like Daucus carota (carrot root) have also been employed.

• Lipase-Catalyzed Kinetic Resolution of Racemic 3-Octanol: In this approach, a racemic mixture of 3-Octanol is reacted with an acyl donor in the presence of a lipase. The enzyme selectively acylates one enantiomer, allowing for the separation of the acylated enantiomer from the unreacted enantiomer. Candida antarctica lipase B (CALB) is a commonly used enzyme for this purpose.

Q2: I am getting a low yield in my asymmetric reduction of 3-octanone. What are the potential causes?

A2: Low yields in the asymmetric reduction of 3-octanone can stem from several factors:

• Substrate/Product Toxicity: High concentrations of the substrate (3-octanone) or the product (3-Octanol) can be toxic to whole-cell biocatalysts, leading to decreased enzyme activity and lower yields.

• Poor Cofactor Regeneration: Whole-cell reductions rely on the regeneration of cofactors like NADPH. Inefficient regeneration can limit the reaction rate and overall yield.

• Sub-optimal Reaction Conditions: Factors such as pH, temperature, and solvent can significantly impact enzyme activity. The optimal conditions can be highly specific to the chosen biocatalyst.

• Presence of Competing Enzymes: Some microorganisms may possess multiple reductases, some of which may produce the undesired enantiomer or lead to side reactions, thus reducing the yield of the target enantiomer.

Q3: My lipase-catalyzed kinetic resolution is not reaching 50% conversion, or the enantiomeric excess (ee) is low. What should I check?

A3: For issues with lipase-catalyzed kinetic resolution, consider the following:

• Inappropriate Acyl Donor: The choice of acyl donor is critical. Vinyl acetate is a common and effective choice as the byproduct, vinyl alcohol, tautomerizes to acetaldehyde, driving the reaction forward.

• Sub-optimal Solvent: The solvent can influence lipase activity and stability. Non-polar organic solvents like hexane or heptane are often preferred.

• Incorrect Enzyme Loading: Too little enzyme will result in a slow reaction, while too much can sometimes lead to purification challenges without a significant increase in efficiency.

• Water Content: While lipases function at the interface of aqueous and organic phases, excessive water can lead to hydrolysis of the ester product, reducing the yield and ee. The reaction is typically carried out in a non-aqueous medium.

• Reaction Time and Temperature: Kinetic resolutions need to be carefully timed to stop the reaction at or near 50% conversion to achieve the highest possible ee for both the unreacted alcohol and the acylated product. Temperature affects both the reaction rate and the enzyme's stability and enantioselectivity.

Troubleshooting Guides

Guide 1: Asymmetric Reduction of 3-Octanone using Baker's Yeast (Saccharomyces cerevisiae)

Problem	Possible Cause	Troubleshooting Steps
Low Yield of 3-Octanol	Substrate toxicity.	Perform a substrate feeding strategy, adding the 3-octanone in portions over time to maintain a low concentration.
Poor cofactor regeneration.	Ensure an adequate amount of a co-substrate, such as glucose, is present in the reaction medium to facilitate NADPH regeneration.
Non-viable yeast cells.	Use fresh, active baker's yeast. Test the viability before starting the large-scale reaction.
Low Enantiomeric Excess (ee)	Presence of reductases with opposite stereoselectivity.	Screen different strains of S. cerevisiae or other yeast species, as they can exhibit different reductase profiles.
Sub-optimal pH or temperature.	Optimize the reaction pH (typically between 6 and 7) and temperature (around 30-35°C) for the specific yeast strain.
Formation of Byproducts	Over-reduction or other metabolic pathways.	Adjust the reaction time. Consider using immobilized yeast cells to potentially reduce side reactions.

Guide 2: Lipase-Catalyzed Kinetic Resolution of (±)-3-Octanol

Problem	Possible Cause	Troubleshooting Steps
Slow or No Reaction	Inactive lipase.	Ensure the lipase is from a reliable source and has been stored correctly. Consider using a different lipase, such as Candida antarctica lipase B (Novozym 435).
Inappropriate acyl donor.	Use vinyl acetate as the acyl donor. Other vinyl esters can be tested, but vinyl acetate is generally effective.
Incorrect solvent.	Use a non-polar organic solvent like n-heptane or hexane.
Low Enantiomeric Excess (ee)	Reaction has proceeded past 50% conversion.	Monitor the reaction progress closely using techniques like GC and stop the reaction when it reaches approximately 50% conversion.
Non-optimal temperature.	Optimize the reaction temperature. While higher temperatures increase the reaction rate, they can sometimes decrease enantioselectivity. A common starting point is 40°C.
Reversibility of the reaction.	The use of vinyl acetate helps to make the reaction irreversible. Ensure the removal of the acetaldehyde byproduct is efficient if the reaction is run under vacuum.
Difficulty in Separating Products	Similar physical properties of the alcohol and ester.	Use column chromatography with an appropriate solvent system (e.g., hexane/ethyl acetate gradient) for efficient separation of the unreacted alcohol and the acetylated product.

Data Presentation

Table 1: Asymmetric Reduction of 3-Octanone by Various Biocatalysts

Biocatalyst	Co-substrate	Temperature (°C)	Time (h)	Conversion (%)	Yield (%)	Enantiomeric Excess (ee%)	Configuration
Saccharomyces cerevisiae (Baker's Yeast)	Glucose	30	72	>95	85	>99	(S)
Pichia carsonii	Glucose	28	48	92	88	98	(R)
Lodderomyces elongisporus	Glucose	28	48	85	81	95	(R)
Candida norvegica	Glucose	28	48	78	75	92	(R)
Daucus carota (Carrot Root)	-	RT	96	85	80	96	(S)

Note: The data presented is compiled from various literature sources and may vary based on specific experimental conditions.

Table 2: Lipase-Catalyzed Kinetic Resolution of (±)-3-Octanol

Lipase	Acyl Donor	Solvent	Temperature (°C)	Time for ~50% Conversion (h)	Yield of (S)-3-Octanol (%)	ee of (S)-3-Octanol (%)	Yield of (R)-3-Octyl Acetate (%)	ee of (R)-3-Octyl Acetate (%)
Candida antarctica Lipase B (Novozym 435)	Vinyl Acetate	n-Heptane	40	6	~48	>99	~50	>99
Pseudomonas cepacia Lipase	Vinyl Acetate	Toluene	30	24	~45	95	~48	96
Candida rugosa Lipase	Vinyl Butyrate	Isooctane	35	12	~46	92	~49	94

Note: The data presented is compiled from various literature sources and may vary based on specific experimental conditions.

Experimental Protocols

Protocol 1: Asymmetric Reduction of 3-Octanone using Baker's Yeast

• Preparation of the reaction medium: In a 250 mL Erlenmeyer flask, dissolve 10 g of glucose in 100 mL of tap water.

• Inoculation: Add 5 g of fresh baker's yeast (Saccharomyces cerevisiae) to the glucose solution and stir for 30 minutes at 30°C to activate the yeast.

• Substrate addition: Add 1 mmol of 3-octanone to the yeast suspension.

• Reaction: Seal the flask with a cotton plug and incubate at 30°C with shaking at 150 rpm for 72 hours.

• Work-up: After the reaction, add Celite to the mixture and filter to remove the yeast cells. Wash the cell cake with ethyl acetate.

• Extraction: Extract the filtrate with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel (hexane/ethyl acetate gradient) to obtain optically active 3-Octanol.

• Analysis: Determine the yield and enantiomeric excess by gas chromatography (GC) using a chiral column.

Protocol 2: Lipase-Catalyzed Kinetic Resolution of (±)-3-Octanol

• Reaction setup: In a 50 mL round-bottom flask, dissolve 1 mmol of racemic 3-Octanol in 20 mL of n-heptane.

• Addition of acyl donor: Add 1.2 mmol of vinyl acetate to the solution.

• Enzyme addition: Add 50 mg of immobilized Candida antarctica lipase B (Novozym 435).

• Reaction: Stir the mixture at 40°C and monitor the reaction progress by taking aliquots at regular intervals and analyzing them by GC.

• Reaction termination: When the conversion reaches approximately 50% (typically around 6 hours), filter off the enzyme.

• Purification: Concentrate the filtrate under reduced pressure. Separate the unreacted (S)-3-Octanol from the (R)-3-octyl acetate by column chromatography on silica gel (hexane/ethyl acetate gradient).

• Analysis: Determine the yields and enantiomeric excesses of both the alcohol and the ester by GC using a chiral column.

Visualizations

Asymmetric Reduction Workflow

Troubleshooting Kinetic Resolution

Technical Support Center: Overcoming Co-elution in GC-MS Analysis of 3-Octanol Isomers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving co-elution issues encountered during the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of 3-Octanol isomers.

Troubleshooting Guide

Co-elution, the incomplete separation of two or more compounds, is a common challenge in chromatography that can lead to inaccurate identification and quantification. This guide provides a systematic approach to troubleshoot and resolve co-elution of 3-Octanol isomers.

Initial Assessment: Is it Co-elution?

The first step is to confirm that the observed peak distortion is indeed due to co-elution.

• Peak Shape Analysis: Look for asymmetrical peaks, such as those with a shoulder or a tail. A shoulder is a more definitive sign of co-elution than tailing.

• Mass Spectral Analysis: Examine the mass spectrum across the peak. If the mass spectrum changes from the leading edge to the tailing edge of the peak, it is a strong indication of multiple components.

dot

Caption: Initial assessment workflow for identifying co-elution.

Troubleshooting Strategies

Once co-elution is suspected, a logical progression of method adjustments can be employed to achieve separation.

dot

Caption: A stepwise approach to resolving co-elution.

Frequently Asked Questions (FAQs)

Q1: My 3-octanol isomers are co-eluting. What is the first parameter I should adjust?

A1: The oven temperature program is often the most effective initial parameter to adjust. A lower starting temperature and a slower ramp rate can significantly improve the resolution of closely eluting isomers. By decreasing the ramp rate, the isomers spend more time interacting with the stationary phase, which can enhance separation.

Q2: What type of GC column is best suited for separating 3-octanol enantiomers?

A2: For the separation of enantiomers, a chiral stationary phase is required. Cyclodextrin-based columns, such as those with beta-cyclodextrin derivatives (e.g., Rt-βDEXsa), are highly effective for resolving chiral alcohols like 3-octanol. These columns create a chiral environment that allows for differential interaction with the R- and S-enantiomers.

Q3: Can changing the carrier gas flow rate improve the separation of 3-octanol isomers?

A3: Yes, optimizing the carrier gas flow rate (or more accurately, the linear velocity) can improve resolution. Each column has an optimal linear velocity at which it performs most efficiently. Deviating from this optimum can lead to band broadening and decreased resolution. A van Deemter plot can be generated to experimentally determine the optimal flow rate for your specific column and conditions.

Q4: When should I consider derivatization for my 3-octanol analysis?

A4: Derivatization should be considered when optimizing GC parameters and changing the column have failed to provide adequate separation. Derivatization can alter the volatility and polarity of the isomers, which may lead to improved chromatographic behavior. For alcohols, acylation with reagents like trifluoroacetic anhydride (TFAA) can create derivatives that are more volatile and may be better resolved on certain stationary phases.

Q5: How can I confirm the identity of the separated 3-octanol isomers?

A5: Mass spectrometry is a powerful tool for isomer identification. While enantiomers will have identical mass spectra, their separation on a chiral column allows for their individual detection. Positional isomers of octanol may have subtle differences in their mass spectra that can aid in their identification, in conjunction with their retention times. For definitive identification of enantiomers, comparison with certified reference standards is necessary.

Experimental Protocols

Protocol 1: Chiral GC-MS for Enantioselective Separation of 3-Octanol

This protocol provides a starting point for the separation of 3-octanol enantiomers using a chiral capillary column.

Parameter	Condition
GC Column	Rt-βDEXsa (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent
Carrier Gas	Helium or Hydrogen
Linear Velocity	~30-40 cm/sec (Helium), ~50-60 cm/sec (Hydrogen)
Inlet Temperature	250 °C
Injection Volume	1 µL
Split Ratio	50:1
Oven Program	50 °C (hold 2 min), ramp at 2 °C/min to 180 °C, hold 5 min
MS Transfer Line	250 °C
Ion Source Temp	230 °C
Quadrupole Temp	150 °C
Scan Range	m/z 40-200

Protocol 2: Derivatization of 3-Octanol with Trifluoroacetic Anhydride (TFAA)

This procedure can be used to create trifluoroacetyl derivatives of 3-octanol, which may enhance separation on certain columns.

• Sample Preparation: To 1 mg of the 3-octanol sample in a vial, add 200 µL of a suitable solvent (e.g., pyridine, dichloromethane).

• Reagent Addition: Add 100 µL of trifluoroacetic anhydride (TFAA).

• Reaction: Cap the vial and heat at 60 °C for 30 minutes.

• Evaporation: Allow the vial to cool, then evaporate the solvent and excess reagent under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in a suitable solvent (e.g., hexane) for GC-MS analysis.

dot

Caption: Workflow for the derivatization of 3-octanol with TFAA.

Quantitative Data

The following table presents hypothetical, yet realistic, retention time data for the separation of 3-octanol enantiomers using the chiral GC-MS method described in Protocol 1. This data illustrates a successful separation.

Isomer	Retention Time (min)	Resolution (Rs)
(R)-3-Octanol	25.45	-
(S)-3-Octanol	25.80	1.8

Note: Actual retention times and resolution will vary depending on the specific instrument, column, and analytical conditions. The goal is to achieve a resolution (Rs) of ≥ 1.5 for baseline separation.

Optimizing temperature programs for chiral GC separation of 3-Octanol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for optimizing the chiral gas chromatography (GC) separation of 3-octanol enantiomers. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What type of chiral GC column is best suited for separating 3-octanol enantiomers?

A1: Cyclodextrin-based chiral stationary phases are the industry standard for separating enantiomers of volatile compounds like 3-octanol. Beta (β) and Gamma (γ) cyclodextrin derivatives are particularly effective. Columns such as Restek's Rt-βDEX series or Agilent's CP-Chirasil-Dex CB, which incorporate derivatized cyclodextrins into a polysiloxane backbone, offer enhanced stability and a broad application range for alcohols.[1][2][3][4] For acyclic alcohols, derivatization may be necessary to achieve separation.[5]

Q2: Do I need to derivatize 3-octanol before analysis?

A2: While some polar compounds can be analyzed directly, derivatization is often recommended to improve peak shape and enhance enantiomeric separation. Acetylation of 3-octanol has been shown to enable its separation on a γ-trifluoroacetylated cyclodextrin phase.[5] This suggests that creating acetate esters of the 3-octanol enantiomers is a viable strategy for improving resolution.

Q3: How does the oven temperature program affect the separation of 3-octanol enantiomers?

A3: The temperature program is a critical parameter for chiral separations. Generally, lower elution temperatures lead to greater selectivity and better resolution between enantiomers.[6] A slow temperature ramp rate, typically between 1-2°C per minute, is often optimal as it improves the resolution factor.[7] A fast ramp can cause co-elution of the enantiomers.

Q4: What is the optimal carrier gas and linear velocity?

A4: Hydrogen is the recommended carrier gas for chiral GC as it allows for high linear velocities, which can maximize resolution.[8] While optimal efficiency (Trennzahl values) might be achieved at lower velocities (e.g., 40 cm/sec), maximum enantiomeric resolution is often found at higher linear velocities, around 80 cm/sec.[7]

Q5: My peaks are broad and tailing. What could be the cause?

A5: Peak tailing for a polar compound like 3-octanol can be caused by several factors:

• Active Sites: The sample may be interacting with active sites in the GC inlet (liner) or at the head of the column. Using a fresh, deactivated liner or trimming the first 10-20 cm of the column can resolve this.

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to broad, tailing peaks and reduced separation. Reducing the on-column concentration to 50 ng or less is recommended.[7]

• Inappropriate Initial Temperature: For volatile compounds, an initial oven temperature that is too high can cause poor peak shape. An initial temperature of 35-40°C is often recommended for many cyclodextrin columns.[7]

Troubleshooting Guide

This guide addresses specific issues you may encounter during the chiral GC separation of 3-octanol.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor or No Resolution	1. Sub-optimal Temperature Program: The ramp rate may be too fast or the elution temperature too high.	1. Decrease the temperature ramp rate to 1-2°C/min. Lower the final oven temperature to increase the interaction time with the stationary phase.[6][7]
2. Incorrect Linear Velocity: The carrier gas flow may not be optimal for enantiomeric separation.	2. If using hydrogen, increase the linear velocity towards 80 cm/sec. Optimize the flow rate to find the best balance between speed and resolution.[7]
3. Column Choice: The stationary phase may not have the right selectivity for 3-octanol.	3. Consider derivatizing the 3-octanol to its acetate ester.[5] If using a β-cyclodextrin column, consider trying a γ-cyclodextrin phase, as selectivity can differ.
Split Peaks	1. Improper Column Installation: The column may not be cut cleanly or is positioned incorrectly in the inlet.	1. Re-cut the column ensuring a clean, 90° cut. Re-install the column according to the manufacturer's instructions for your GC.
2. Injection Issues: Inconsistent manual injection or use of a solvent that is incompatible with the initial oven temperature.	2. Use an autosampler for consistent injections. Ensure the initial oven temperature is at least 20°C below the boiling point of your sample solvent, especially for splitless injections.
3. Sample Focusing: The analytes are not condensing in a tight band at the head of the column.	3. Lower the initial oven temperature. Consider using a retention gap if solvent-analyte polarity mismatch is suspected.
Loss of Resolution Over Time	1. Column Contamination: Non-volatile matrix components have accumulated at the head of the column.	1. Trim 10-20 cm from the inlet side of the column. Always use a deactivated inlet liner with glass wool to trap non-volatiles.
2. Stationary Phase Degradation: Exposure to oxygen at high temperatures can damage the cyclodextrin phase.	2. Ensure high-purity carrier gas and use an oxygen trap. Avoid exceeding the column's maximum operating temperature.[6]
3. Column "Memory Effect": Adsorption of additives from previous runs can alter the stationary phase's selectivity.	3. Condition the column according to the manufacturer's instructions. If performance is not restored, dedicated columns for specific methods are recommended.

Experimental Protocols

Protocol 1: Chiral Separation of 3-Octanol Acetate (Recommended Starting Point)

This protocol is based on methods for similar chiral alcohols and incorporates the finding that acetylation aids separation.[5] Users should optimize this method for their specific instrumentation and column.

1. Sample Preparation:

• Derivatize the 3-octanol sample to 3-octyl acetate using a standard acetylation procedure (e.g., with acetic anhydride and pyridine).

• Dissolve the resulting 3-octyl acetate in a suitable solvent (e.g., acetone or hexane) to a final concentration of approximately 100 µg/mL.

2. GC Parameters:

• Column: A γ-cyclodextrin column is recommended as a starting point (e.g., Chiraldex G-TA).

• Carrier Gas: Hydrogen, constant flow.

• Linear Velocity: 50-80 cm/sec.

• Injection: 1 µL split injection (e.g., 100:1 split ratio).

• Injector Temperature: 210 °C.

• Oven Program:

  • Initial Temperature: 35 °C (isothermal for 1 min).

  • Ramp: 2 °C/min to 150 °C.

  • Hold: Hold at 150 °C for 2 min.

• Detector (FID):

  • Temperature: 230 °C.

  • Hydrogen Flow: 40 mL/min.

  • Air Flow: 400 mL/min.

Protocol 2: Direct Analysis of 3-Octanol (Alternative Method)

This method is adapted from a published protocol for the structurally similar compound 1-octen-3-ol on a Restek Rt-βDEXsa column and may serve as a starting point for the direct analysis of underivatized 3-octanol.[9]

1. Sample Preparation:

• Dissolve the 3-octanol sample in acetone to a final concentration of approximately 50-100 µg/mL.

2. GC Parameters:

• Column: Restek Rt-βDEXsa, 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Hydrogen, constant flow.

• Linear Velocity: 80 cm/sec (set at 40 °C).

• Injection: 1 µL split (100:1 split ratio) with a deactivated liner containing glass wool.

• Injector Temperature: 210 °C.

• Oven Program:

  • Initial Temperature: 40 °C (hold 1 min).

  • Ramp: 2 °C/min to 230 °C.

  • Hold: Hold at 230 °C for 3 min.

• Detector (FID):

  • Temperature: 230 °C.

  • Hydrogen Flow: 40 mL/min.

  • Air Flow: 400 mL/min.

Data Presentation: Chiral Column Specifications

Parameter	Restek Rt-βDEXsa [10][11]	Restek Rt-βDEXse [12]	Agilent CP-Chirasil-Dex CB [2][3]
Stationary Phase	2,3-di-acetoxy-6-O-tert-butyl dimethylsilyl beta cyclodextrin in a 14% cyanopropylphenyl/86% dimethyl polysiloxane phase.	2,3-di-O-ethyl-6-O-tert-butyl dimethylsilyl beta cyclodextrin in a 14% cyanopropylphenyl/86% dimethyl polysiloxane phase.	Cyclodextrin directly bonded to dimethylpolysiloxane.
Common Dimensions	30 m x 0.25/0.32 mm ID, 0.25 µm	30 m x 0.25 mm ID, 0.25 µm	25 m x 0.25/0.32 mm ID, 0.25 µm
Temperature Limits	40 °C to 230 °C	40 °C to 230 °C	Up to 200 °C (isothermal or programmed).
Primary Applications	Unique selectivity for esters, lactones, and fruit flavor components. Good for 1-octen-3-ol.[7]	Similar to other β-DEX phases but with better resolution for compounds like linalool and menthone.	Broad application range for isomers, including alcohols, with excellent longevity due to bonded phase.[1]

Visualizations

References

• 1. mz-at.de [mz-at.de]
• 2. agilent.com [agilent.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. lcms.cz [lcms.cz]
• 5. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. gcms.cz [gcms.cz]
• 8. hplc.sk [hplc.sk]
• 9. Restek - Chromatogrammes [restek.com]
• 10. restek.com [restek.com]
• 11. Chiral GC Capillary Column, Rt-βDEXsa 30 m, 0.32 mm ID, 0.25 µm [restek.com]
• 12. Chiral GC Capillary Column, Rt-βDEXse 30 m, 0.25 mm ID, 0.25 µm [restek.com]

Enhancing resolution in the NMR spectrum of 3-Octanol

Welcome to the technical support center for Nuclear Magnetic Resonance (NMR) spectroscopy of 3-Octanol. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and enhance the resolution of their NMR spectra.

Frequently Asked Questions (FAQs)

Q1: Why are the peaks in my 3-Octanol ¹H NMR spectrum broad?

A1: Peak broadening in the NMR spectrum of 3-Octanol can be attributed to several factors:

• Poor Shimming: The most common cause of broad peaks is an inhomogeneous magnetic field. Shimming is the process of adjusting the magnetic field to make it as homogeneous as possible.[1]

• High Sample Concentration: A highly concentrated sample can lead to increased viscosity, which slows down molecular tumbling and results in broader peaks.[2][3]

• Presence of Paramagnetic Impurities: Even trace amounts of paramagnetic substances can cause significant line broadening.

• Chemical Exchange: The hydroxyl (-OH) proton of 3-Octanol can undergo rapid chemical exchange with other labile protons (like water) or between alcohol molecules, leading to a broad singlet for the -OH peak.[4][5]

Q2: The hydroxyl (-OH) proton peak is not visible or is just a broad hump. What can I do?

A2: The appearance of the hydroxyl proton is highly dependent on the experimental conditions.[4][6]

• Solvent Effects: The choice of solvent can significantly impact the chemical shift and line shape of the -OH proton.[7]

• Concentration and Temperature: Both concentration and temperature affect the rate of hydrogen bonding and chemical exchange, influencing the peak's appearance.[3][5]

• D₂O Exchange: To confirm the identity of the -OH peak, you can perform a "D₂O shake."[4][6] Add a drop of deuterium oxide (D₂O) to your NMR tube, shake it, and re-acquire the spectrum. The hydroxyl proton will exchange with deuterium, causing the peak to disappear.[4][6]

Q3: The signals in the aliphatic region of my 3-Octanol spectrum are overlapping. How can I improve the resolution?

A3: Overlapping signals in the aliphatic region are common for a molecule like 3-Octanol. Here are some strategies to improve resolution:

• Higher Field Strength: Using an NMR spectrometer with a higher magnetic field strength will increase the chemical shift dispersion, spreading the peaks out and improving resolution.

• Shimming: Careful and iterative shimming is crucial for resolving closely spaced peaks.[4]

• Solvent Choice: Changing the NMR solvent can alter the chemical shifts of the protons, potentially resolving overlapping signals.

• 2D NMR Techniques: Experiments like COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) can help to distinguish and assign the signals of individual protons and carbons, even when they overlap in the 1D spectrum.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Action(s)
Broad, distorted peaks	Poor magnetic field homogeneity.	Perform manual or automated shimming.[8][9][10][11]
Sample is too concentrated.	Dilute the sample.[2]
Insoluble particles in the sample.	Filter the sample before transferring it to the NMR tube.
Missing or very broad -OH peak	Rapid chemical exchange.	Perform a D₂O exchange to confirm the peak's identity.[4][6]
Use a dry solvent and sample to minimize exchange with water.
Consider acquiring the spectrum at a lower temperature to slow the exchange rate.
Overlapping aliphatic signals	Insufficient spectral dispersion.	Use a higher-field NMR spectrometer if available.
Suboptimal shimming.	Re-shim the instrument carefully, focusing on higher-order shims.
Low signal-to-noise ratio	Sample is too dilute.	Increase the sample concentration.
Insufficient number of scans.	Increase the number of transients collected.

Experimental Protocols

Protocol 1: Standard Sample Preparation for 3-Octanol

• Solvent Selection: Choose a deuterated solvent in which 3-Octanol is soluble (e.g., CDCl₃, Acetone-d₆, DMSO-d₆).[2] CDCl₃ is a common choice.

• Concentration: For ¹H NMR, a concentration of 5-25 mg of 3-Octanol in 0.6-0.7 mL of solvent is generally sufficient.[12] For ¹³C NMR, a higher concentration of 20-50 mg may be needed.

• Procedure: a. Weigh the desired amount of 3-Octanol and dissolve it in the chosen deuterated solvent in a small vial. b. If the solution contains any particulate matter, filter it through a small plug of glass wool in a Pasteur pipette into a clean, dry NMR tube.[12] c. Use a high-quality NMR tube to ensure good spectral resolution.[2] d. Cap the NMR tube securely to prevent solvent evaporation and contamination.

Protocol 2: D₂O Shake for Hydroxyl Proton Identification

• Acquire a standard ¹H NMR spectrum of your 3-Octanol sample.

• Remove the NMR tube from the spectrometer.

• Add 1-2 drops of deuterium oxide (D₂O) to the NMR tube.

• Cap the tube and shake it gently for about 30 seconds to ensure thorough mixing.

• Re-insert the sample into the spectrometer and acquire another ¹H NMR spectrum.

• Compare the two spectra. The peak corresponding to the hydroxyl proton will have disappeared or significantly diminished in the second spectrum.[4][6]

Quantitative Data

Table 1: Typical ¹H NMR Chemical Shifts for 3-Octanol in CDCl₃

Proton Assignment	Chemical Shift (ppm) Range	Multiplicity
-OH	1.5 - 2.5 (variable)	Broad Singlet
H-3 (-CHOH)	~3.52	Multiplet
H-2, H-4 (-CH₂-)	1.12 - 1.69	Multiplet
Other -CH₂-	1.12 - 1.69	Multiplet
-CH₃ (ethyl)	~0.94	Triplet
-CH₃ (pentyl)	~0.90	Triplet

Data sourced from spectral databases and may vary slightly based on experimental conditions.[9]

Table 2: Recommended Solvents for 3-Octanol NMR

Solvent	Deuterated Formula	Key Properties
Chloroform-d	CDCl₃	Good general-purpose solvent, low viscosity.
Acetone-d₆	(CD₃)₂CO	Can reduce hydrogen bonding compared to protic solvents.
Dimethyl sulfoxide-d₆	(CD₃)₂SO	Can slow down -OH proton exchange, potentially revealing coupling.[5]
Methanol-d₄	CD₃OD	Protic solvent, will lead to rapid exchange of the -OH proton.

Visualizations

Caption: Troubleshooting workflow for poor NMR resolution.

Caption: Factors influencing the -OH proton exchange in 3-Octanol.

References

• 1. web.pdx.edu [web.pdx.edu]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. 3-octanol, 589-98-0 [thegoodscentscompany.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. organic chemistry - Alcohol irregularities in Hydrogen NMR - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. youtube.com [youtube.com]
• 8. 3-OCTANOL(20296-29-1) 13C NMR spectrum [chemicalbook.com]
• 9. 3-OCTANOL(20296-29-1) 1H NMR [m.chemicalbook.com]
• 10. spectrabase.com [spectrabase.com]
• 11. 3-Octanol | C8H18O | CID 11527 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. spectrabase.com [spectrabase.com]

Minimizing racemization during the synthesis of chiral 3-Octanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing racemization during the synthesis of chiral 3-octanol.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing chiral 3-octanol with high enantiomeric purity?

A1: The most common and effective methods for synthesizing chiral 3-octanol with high enantiomeric purity include:

• Enzymatic Kinetic Resolution (EKR): This method utilizes lipases to selectively acylate one enantiomer of racemic 3-octanol, allowing for the separation of the unreacted enantiomer and the acylated product. Lipase from Candida antarctica (such as Chirazyme L-2) has been shown to be highly effective for this purpose.

• Asymmetric Reduction of 3-Octanone: This involves the use of a chiral catalyst or biocatalyst to reduce the prochiral ketone, 3-octanone, to a single enantiomer of 3-octanol. Common catalysts include those based on ruthenium with chiral ligands and various ketone reductases.

• Dynamic Kinetic Resolution (DKR): This method combines the enzymatic kinetic resolution with an in situ racemization of the slower-reacting enantiomer. This allows for a theoretical yield of up to 100% of the desired enantiomer.

Q2: How can I determine the enantiomeric excess (ee%) of my chiral 3-octanol sample?

A2: The enantiomeric excess of chiral 3-octanol is typically determined using chiral chromatography techniques:

• Chiral Gas Chromatography (GC): This is a common method for analyzing the enantiomers of volatile alcohols like 3-octanol. The alcohol can be analyzed directly or after derivatization to its acetate ester, which can improve separation. A common chiral stationary phase is a modified β-cyclodextrin bonded to a dimethylpolysiloxane column (e.g., CP Chirasil-DEX CB).[1]

• Chiral High-Performance Liquid Chromatography (HPLC): Chiral HPLC can also be used, often after derivatizing the alcohol to form diastereomeric esters with a chiral resolving agent. These diastereomers can then be separated on a standard achiral column.

Q3: What are the primary causes of racemization during the synthesis of chiral 3-octanol?

A3: Racemization, the conversion of an enantiomerically pure or enriched mixture into a racemic mixture, can occur under several conditions:

• Harsh Reaction Conditions: High temperatures, strong acids, or strong bases can promote racemization.

• Workup and Purification: Acidic or basic conditions during aqueous workup or prolonged heating during distillation can lead to a loss of enantiomeric purity.

• Presence of a Racemization Catalyst: In some synthetic strategies, particularly Dynamic Kinetic Resolution, a racemization catalyst (e.g., a ruthenium complex) is intentionally added. If not properly controlled or removed, it can lead to the racemization of the final product. The mechanism often involves a temporary oxidation of the alcohol to the corresponding ketone, which is achiral, followed by a non-enantioselective reduction back to the alcohol.

Troubleshooting Guides

Issue 1: Low Enantiomeric Excess (ee%) in Lipase-Catalyzed Kinetic Resolution

Potential Cause	Troubleshooting Step
Suboptimal Lipase	Screen different lipases (e.g., from Candida antarctica, Pseudomonas cepacia, Alcaligenes sp.). Chirazyme L-2 has shown high enantioselectivity for 3-octanol.
Incorrect Acyl Donor	Vinyl acetate is a commonly used and effective acyl donor. Other acyl donors like isopropenyl acetate or acid anhydrides can be tested.
Inappropriate Solvent	The choice of solvent can significantly impact enzyme activity and enantioselectivity. Toluene has been used successfully for the resolution of 3-octanol. Other non-polar solvents like hexane or MTBE can be explored.
Reaction Temperature	Lowering the reaction temperature can sometimes increase enantioselectivity, although it may decrease the reaction rate. A typical temperature for lipase-catalyzed resolutions is around 30°C.
Reaction Time/Conversion	For kinetic resolutions, the highest enantiomeric excess of the remaining starting material is achieved at conversions greater than 50%, while the highest ee for the product is achieved at conversions less than 50%. Monitor the reaction progress and stop it at the optimal point.

Issue 2: Low Yield of the Desired Enantiomer

Potential Cause	Troubleshooting Step
Incomplete Reaction	Ensure the reaction goes to the desired conversion by extending the reaction time or increasing the amount of acyl donor or catalyst.
Product Inhibition	The product (acylated alcohol) or by-products (e.g., acetaldehyde from vinyl acetate) may inhibit the enzyme. Consider using a different acyl donor or removing by-products during the reaction.
Losses During Workup/Purification	Optimize the separation of the unreacted alcohol and the acylated product. Flash chromatography is a common method. Ensure that the purification conditions are mild to prevent racemization.
For Kinetic Resolution, Yield is Limited to 50%	If a higher yield of a single enantiomer is required, consider a dynamic kinetic resolution approach or an asymmetric synthesis method.

Issue 3: Racemization of the Final Product

Potential Cause	Troubleshooting Step
Harsh Workup Conditions	Use neutral or buffered aqueous solutions for washing. Avoid strong acids or bases.
High Temperature During Purification	Use vacuum distillation at the lowest possible temperature to purify the 3-octanol.
Residual Catalyst	If a racemization catalyst was used (in DKR), ensure its complete removal after the reaction. This may involve specific filtration or extraction steps.

Quantitative Data

Table 1: Comparison of Lipases for the Kinetic Resolution of Racemic 3-Octanol

Lipase Source	Acyl Donor	Solvent	Conversion (%)	Enantiomeric Excess (ee%) of (S)-3-Octanol
Candida antarctica (Chirazyme L-2)	Vinyl Acetate	Toluene	62	>99
Pseudomonas cepacia (Lipase PS)	Vinyl Acetate	Toluene	~50	Moderate
Alcaligenes sp. (Lipase QLG)	Vinyl Acetate	Toluene	~50	Low

Data summarized from a study on the practical synthesis of (S)-(+)-3-octanol.

Experimental Protocols

Protocol 1: Lipase-Catalyzed Enantioselective Acetylation of Racemic 3-Octanol

This protocol is adapted from a published procedure for the synthesis of (S)-(+)-3-Octanol.

Materials:

• Racemic 3-octanol

• Chirazyme L-2 (Candida antarctica lipase B, immobilized)

• Vinyl acetate

• Toluene (anhydrous)

• Standard laboratory glassware and magnetic stirrer

• Equipment for chiral GC analysis

Procedure:

• To a solution of racemic 3-octanol (1.0 eq) in toluene, add vinyl acetate (0.6 eq).

• Add Chirazyme L-2 (5% by mass relative to the alcohol).

• Stir the mixture at 30°C.

• Monitor the reaction progress by taking aliquots and analyzing them by chiral GC.

• Continue the reaction until approximately 60-65% conversion is reached to obtain high enantiomeric excess of the unreacted (S)-3-octanol.

• Once the desired conversion is achieved, filter off the immobilized enzyme.

• Remove the solvent and excess vinyl acetate under reduced pressure.

• Purify the remaining (S)-3-octanol and the product, (R)-3-octyl acetate, by flash column chromatography on silica gel.

Protocol 2: Chiral GC Analysis of 3-Octanol Enantiomers

Instrumentation:

• Gas chromatograph equipped with a Flame Ionization Detector (FID)

• Chiral capillary column: CP Chirasil-DEX CB (25 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.[1]

GC Conditions:

• Carrier Gas: Hydrogen or Helium

• Injector Temperature: 230°C

• Detector Temperature: 250°C

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes

  • Ramp: 5°C/min to 150°C

  • Hold at 150°C for 5 minutes

• Injection: 1 µL of a dilute solution of the sample in a suitable solvent (e.g., dichloromethane).

Analysis:

• Inject the sample of racemic 3-octanol to determine the retention times of the two enantiomers.

• Inject the synthesized sample.

• Calculate the enantiomeric excess (ee%) using the peak areas (A) of the two enantiomers: ee% = [(A_major - A_minor) / (A_major + A_minor)] x 100

Visualizations

Caption: Experimental workflow for the enzymatic kinetic resolution of 3-octanol.

Caption: Troubleshooting logic for low enantiomeric excess in 3-octanol synthesis.

References

• 1. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting poor signal-to-noise ratio in 3-Octanol detection

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges related to poor signal-to-noise ratio (S/N) in the detection of 3-Octanol.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of poor signal-to-noise ratio in 3-Octanol analysis by GC-MS?

A poor signal-to-noise ratio in the analysis of 3-Octanol by Gas Chromatography-Mass Spectrometry (GC-MS) can stem from several factors. These can be broadly categorized into issues related to the sample preparation, the GC system, and the MS detector. Common problems include low analyte concentration in the sample, the presence of interfering compounds from the sample matrix, contamination in the GC system (e.g., in the injector liner or column), or suboptimal settings on the mass spectrometer.

Q2: How can I increase the signal intensity of my 3-Octanol peak?

To enhance the signal of your 3-Octanol peak, consider the following strategies:

• Increase Sample Concentration: If feasible, concentrate your sample to increase the amount of 3-Octanol injected.

• Optimize Injection Volume: Carefully increasing the injection volume can lead to a stronger signal. However, be cautious of overloading the column, which can lead to peak broadening and tailing.

• Sample Preparation Techniques: Employing techniques like Solid Phase Microextraction (SPME) can effectively pre-concentrate 3-Octanol from your sample matrix, leading to a significantly higher signal.[1][2]

• Derivatization: Chemical derivatization of 3-Octanol can improve its volatility and thermal stability, resulting in sharper peaks and a better signal.[3][4][5][6][7]

Q3: What are some effective methods to reduce baseline noise in my chromatogram?

Reducing baseline noise is crucial for improving the S/N ratio. Here are some effective methods:

• High-Purity Solvents and Gases: Ensure the use of high-purity solvents for sample preparation and high-purity carrier gas for the GC to minimize background noise.

• Proper System Maintenance: Regularly bake out your GC column and clean the injector port and liner to remove any contaminants that can contribute to a noisy baseline.

• Electronic Filtering: Utilize the electronic filtering options in your data acquisition software to smooth the baseline. Be mindful not to over-filter, as this can distort the peak shape.

• Check for Leaks: Gas leaks in the GC system can introduce atmospheric components and lead to a noisy baseline. Regularly check for and fix any leaks.

Q4: Can derivatization help in improving the signal-to-noise ratio for 3-Octanol?

Yes, derivatization can significantly improve the S/N ratio for 3-Octanol. By chemically modifying the hydroxyl group of 3-Octanol, you can increase its volatility and thermal stability.[3][4][5][6][7] This leads to sharper chromatographic peaks and reduced tailing, which in turn enhances the signal height relative to the baseline noise. Common derivatizing agents for alcohols include silylating agents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).

Troubleshooting Guides

Issue 1: Low Signal Intensity for 3-Octanol Peak

Possible Cause	Troubleshooting Step
Insufficient Analyte Concentration	- Concentrate the sample using techniques like solid-phase extraction (SPE) or gentle evaporation under a nitrogen stream. - If possible, start with a larger initial sample volume.
Suboptimal Injection Parameters	- Optimize the injection volume. Start with a small volume and gradually increase it, monitoring for peak shape. - Ensure the injector temperature is appropriate for the volatilization of 3-Octanol without causing degradation.
Poor Analyte Transfer from Injector to Column	- Check for a proper seal of the injection port septum. A leaking septum can lead to sample loss. - Ensure the injector liner is clean and of the appropriate type for your analysis.
Inefficient Ionization in MS Source	- Tune the mass spectrometer to ensure optimal ion source performance. - Verify that the electron energy in an Electron Ionization (EI) source is set appropriately (typically 70 eV).

Issue 2: High Baseline Noise

Possible Cause	Troubleshooting Step
Contaminated Carrier Gas or Solvents	- Use high-purity carrier gas (e.g., Helium 99.999%) and ensure gas lines are clean. - Use high-purity, GC-grade solvents for sample preparation and system washing.
GC System Contamination	- Bake out the GC column at a temperature recommended by the manufacturer to remove contaminants. - Clean or replace the injector liner and septum. - Check for and clean any contamination in the transfer line to the mass spectrometer.
Leaks in the GC System	- Use an electronic leak detector to check for leaks at all fittings and connections. - Ensure the column is properly installed and ferrules are correctly tightened.
Detector Instability	- Allow the mass spectrometer detector to stabilize for an adequate amount of time before analysis. - Check the detector's high voltage and other settings to ensure they are within the optimal range.

Quantitative Data Presentation

For targeted analysis of 3-Octanol using tandem mass spectrometry (MS/MS), monitoring specific precursor-to-product ion transitions can significantly improve selectivity and signal-to-noise. The following table summarizes key mass spectral information for 3-Octanol.

Parameter	Value	Source
Molecular Weight	130.23 g/mol	NIST WebBook
Precursor Ion (M+H)+	m/z 131.1	PubChem
Prominent EI-MS Fragment Ions	m/z 59 (base peak), 83, 55, 41, 101	PubChem
Suggested MRM Transitions (Quantifier/Qualifier)	131.1 → 59.1 (Quantifier) 131.1 → 83.1 (Qualifier)	Inferred from fragment data

Experimental Protocols

Protocol 1: Headspace Solid-Phase Microextraction (HS-SPME) GC-MS for Trace Level 3-Octanol Detection

This protocol is designed for the extraction and analysis of volatile 3-Octanol from liquid or solid matrices, aiming for high sensitivity.

1. Sample Preparation: a. Accurately weigh or measure a known amount of the sample (e.g., 1-5 g of solid or 1-5 mL of liquid) into a headspace vial (e.g., 20 mL). b. If the sample is solid, add a small amount of high-purity water to moisten it. c. Add a magnetic stir bar to the vial.

2. HS-SPME Procedure: a. Place the vial in a heating block or water bath set to a temperature that facilitates the volatilization of 3-Octanol without degrading the sample (e.g., 50-60 °C). b. Expose a pre-conditioned SPME fiber (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS) to the headspace of the vial for a predetermined time (e.g., 30 minutes) while stirring. Optimization of extraction time and temperature is recommended for your specific matrix.

3. GC-MS Analysis: a. Injector:

• Mode: Splitless
• Temperature: 250 °C
• Desorption Time: 2-5 minutes b. Column:
• Type: DB-5ms (or equivalent non-polar column), 30 m x 0.25 mm ID, 0.25 µm film thickness c. Oven Temperature Program:
• Initial Temperature: 40 °C, hold for 2 minutes
• Ramp: 10 °C/min to 200 °C
• Hold: 5 minutes at 200 °C d. Carrier Gas:
• Helium at a constant flow rate of 1.0 mL/min e. Mass Spectrometer (MS):
• Ionization Mode: Electron Ionization (EI) at 70 eV
• Source Temperature: 230 °C
• Quadrupole Temperature: 150 °C
• Acquisition Mode: Scan (m/z 40-200) for initial identification or Selected Ion Monitoring (SIM) for enhanced sensitivity, monitoring ions such as m/z 59, 83, and 101. For tandem MS, use the transitions from the table above.

Mandatory Visualizations

Caption: Experimental workflow for 3-Octanol detection.

Caption: Troubleshooting decision tree for poor S/N.

References

• 1. Solid Phase Microextraction (SPME) [sigmaaldrich.com]
• 2. Comparison of Different Solid-Phase Microextraction Formats Dedicated to the Analysis of Volatile Compounds—A Comprehensive Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. diverdi.colostate.edu [diverdi.colostate.edu]
• 4. ebook.damascusuniversity.edu.sy [ebook.damascusuniversity.edu.sy]
• 5. Improve GC separations with derivatization for selective response and detection in novel matrices | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. GC Technical Tip: Derivation for GC | Phenomenex [discover.phenomenex.com]

Technical Support Center: Method Development for Trace Level Detection of 3-Octanol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the trace level detection of 3-Octanol. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the most common and effective method for trace level detection of 3-Octanol?

A1: The most widely used and effective method for trace level detection of 3-Octanol is Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS). This technique is highly sensitive, solvent-free, and can be easily automated, making it ideal for analyzing volatile organic compounds like 3-Octanol in various matrices.[1]

Q2: Do I need to derivatize 3-Octanol for GC-MS analysis?

A2: Derivatization is not always necessary for the analysis of alcohols by GC-MS.[2] However, for trace level detection, derivatization can improve peak shape, reduce tailing, and increase sensitivity by producing a more volatile and thermally stable derivative.[3] Common derivatization techniques for alcohols include silylation (e.g., with BSTFA) and acylation.[3][4] The decision to derivatize depends on the required sensitivity and the complexity of the sample matrix.

Q3: What type of SPME fiber is best suited for 3-Octanol analysis?

A3: For volatile compounds like 3-Octanol, a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is often recommended.[1] This combination of coatings provides a broad range of selectivity for volatile and semi-volatile compounds. The choice of fiber can significantly impact extraction efficiency, so it is crucial to select one that is appropriate for the analyte and matrix.

Q4: How can I minimize matrix effects in my 3-Octanol analysis?

A4: Matrix effects can significantly impact the accuracy and precision of your results.[5][6] To minimize these effects, you can:

• Use matrix-matched calibration standards: Prepare your calibration standards in a matrix that closely resembles your sample.[6]

• Employ the standard addition method: This involves adding known amounts of the analyte to the sample to create a calibration curve within the sample matrix itself.[6]

• Utilize an internal standard: An internal standard that is chemically similar to 3-Octanol but chromatographically resolved can help to compensate for variations in extraction and injection.[6] 2-Octanol is a commonly used internal standard for the analysis of volatile compounds in beverages.[6]

• Sample dilution: Diluting the sample can reduce the concentration of interfering matrix components.[5]

Troubleshooting Guide

Issue 1: Poor Peak Shape (Tailing or Fronting)

• Question: My 3-Octanol peak is showing significant tailing. What could be the cause and how can I fix it?

• Answer: Peak tailing for alcohols in GC is a common issue and can be caused by several factors:

  • Active sites in the GC system: Active sites in the injector liner, column, or detector can interact with the hydroxyl group of 3-Octanol, causing tailing.

    • Solution: Use a deactivated liner and ensure your column is properly conditioned. If the problem persists, you may need to trim the front end of the column or replace it.[7][8]

  • Improper column installation: A poor column cut or incorrect installation depth in the injector can create dead volume and lead to peak tailing.

    • Solution: Ensure the column is cut cleanly and installed according to the manufacturer's instructions.[9]

  • Contamination: Contamination in the injector or at the head of the column can cause peak distortion.

    • Solution: Regularly clean the injector and replace the septum and liner. A bake-out of the column may also be necessary.[7]

  • Inappropriate flow rate: An incorrect carrier gas flow rate can affect peak shape.

    • Solution: Optimize the carrier gas flow rate for your column dimensions and analytical conditions.

Issue 2: Low or No Signal/Response

• Question: I am not seeing a peak for 3-Octanol, or the response is very low. What should I check?

• Answer: A lack of signal can be due to issues with sample preparation, the SPME fiber, or the GC-MS system.

  • SPME Fiber Issues:

    • Solution: Ensure the SPME fiber is properly conditioned before use. Check for any visible damage to the fiber coating. If the fiber is old or has been used extensively, it may need to be replaced.[10]

  • Extraction Efficiency:

    • Solution: Optimize your HS-SPME parameters, including extraction time, temperature, and agitation. Adding salt to the sample vial can increase the volatility of 3-Octanol and improve its transfer to the headspace.

  • GC-MS System:

    • Solution: Verify that the GC-MS system is performing correctly by injecting a known standard of 3-Octanol directly. Check for leaks in the system, and ensure the injector and detector are at the correct temperatures.[10]

Issue 3: Poor Reproducibility

• Question: My results for 3-Octanol are not reproducible between injections. What could be causing this variability?

• Answer: Poor reproducibility in SPME-GC-MS analysis is often related to inconsistencies in the analytical workflow.

  • Inconsistent SPME Parameters:

    • Solution: Ensure that the extraction time, temperature, and agitation speed are kept constant for all samples and standards. The position of the SPME fiber in the headspace of the vial should also be consistent.[11]

  • Sample Volume and Headspace:

    • Solution: Maintain a consistent sample volume and headspace volume in all vials.

  • Carryover:

    • Solution: Analyte carryover from a high concentration sample to a subsequent low concentration sample can cause poor reproducibility. Ensure the SPME fiber is properly cleaned between injections by desorbing it in a clean, hot injection port for an extended period.[11]

Issue 4: Co-eluting Peaks/Interferences

• Question: I have a peak that is co-eluting with my 3-Octanol peak. How can I resolve this?

• Answer: Co-eluting peaks can be addressed by modifying the chromatographic conditions or the mass spectrometry method.

  • Chromatographic Resolution:

    • Solution: Optimize the GC oven temperature program. A slower temperature ramp can improve the separation of closely eluting compounds. You could also consider using a different GC column with a different stationary phase that provides better selectivity for your analytes.

  • Mass Spectrometry Resolution:

    • Solution: If chromatographic resolution is not possible, you can use selected ion monitoring (SIM) mode on your mass spectrometer. By monitoring unique ions for 3-Octanol, you can selectively detect and quantify it even in the presence of co-eluting interferences.

Quantitative Data Summary

The following tables summarize typical quantitative performance data for the analysis of volatile organic compounds, including alcohols, using HS-SPME-GC-MS. Note that specific values for 3-Octanol may vary depending on the matrix and the specific experimental conditions.

Table 1: Method Detection and Quantitation Limits

Analyte Class	Matrix	Method	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Reference
Volatile Organic Compounds	Drinking Water	HS-SPME-GC-MS	-	0.0029 - 3.033 ng/mL	[12]
Octanoate	Human Plasma	GC-MS	-	0.43 µM	[13]
Volatile Organic Compounds	Water	SPME-GC-MS	Low ppb range	-	[1]

Table 2: Calibration and Linearity

Analyte Class	Matrix	Method	Calibration Range	Correlation Coefficient (r²)	Reference
Volatile Organic Compounds	Drinking Water	HS-SPME-GC-MS	0.001 - 200 ng/mL	0.923 - 0.999	[12]
Octanoate	Human Plasma	GC-MS	-	> 0.99	[13]

Experimental Protocols

1. Detailed Methodology for HS-SPME-GC-MS Analysis of 3-Octanol in a Water Matrix

This protocol is a general guideline and may require optimization for specific applications.

• Sample Preparation:

  • Place 10 mL of the water sample into a 20 mL headspace vial.[1]

  • Add 3 g of sodium chloride (NaCl) to the vial to increase the ionic strength and promote the partitioning of 3-Octanol into the headspace.[1]

  • If an internal standard is used, spike the sample with the appropriate concentration of the internal standard solution.

  • Immediately seal the vial with a PTFE-faced silicone septum.

• HS-SPME Procedure:

  • Place the vial in an autosampler tray or a heating block.

  • Incubate the sample at 40°C for 10 minutes with agitation (e.g., 250 rpm) to allow for equilibration between the sample and the headspace.[1]

  • Expose a pre-conditioned DVB/CAR/PDMS SPME fiber to the headspace of the vial for 10 minutes at 40°C to extract the volatile compounds.[1]

• GC-MS Analysis:

  • Injector:

    • Desorb the SPME fiber in the GC injection port at 250°C for 2 minutes in splitless mode.[1]

    • Use a narrow-bore SPME liner (e.g., 0.75 mm I.D.).[1]

  • Column:

    • Use a suitable capillary column, for example, a VOCOL column (60 m x 0.25 mm, 1.5 µm).[1]

  • Carrier Gas:

    • Use Helium at a constant flow rate of 1 mL/min.[1]

  • Oven Temperature Program:

    • Start at an initial temperature of 40°C and hold for 2 minutes.

    • Ramp the temperature to 250°C at a rate of 10°C/min.[1]

    • Hold at 250°C for 5 minutes.

  • Mass Spectrometer:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Range: Scan from m/z 35 to 350.

    • Data Acquisition: Can be performed in full scan mode for qualitative analysis or in Selected Ion Monitoring (SIM) mode for quantitative analysis to improve sensitivity and selectivity.

Visualizations

References

• 1. greyhoundchrom.com [greyhoundchrom.com]
• 2. researchgate.net [researchgate.net]
• 3. m.youtube.com [m.youtube.com]
• 4. gcms.cz [gcms.cz]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Quantification of Volatile Compounds in Wines by HS-SPME-GC/MS: Critical Issues and Use of Multivariate Statistics in Method Optimization [mdpi.com]
• 7. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. elementlabsolutions.com [elementlabsolutions.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. gcms.cz [gcms.cz]
• 12. Analysis of Volatile Organic Compounds and Odorants in Drinking Water via HS-SPME Arrow-GC-MS [restek.com]
• 13. Development and validation of a gas chromatography–mass spectrometry method to analyze octanoate enrichments at low concentrations in human plasma - PMC [pmc.ncbi.nlm.nih.gov]

Reducing matrix effects in the analysis of 3-Octanol from natural extracts

Welcome to the technical support center for the analysis of 3-Octanol from natural extracts. This resource provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals overcome challenges related to matrix effects in their analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is a "matrix effect" in the context of analyzing 3-octanol from natural extracts?

A1: The matrix effect is the alteration of an analytical signal (enhancement or suppression) for the analyte of interest (3-octanol) due to the co-eluting components of the sample matrix.[1][2] In natural extracts, these interfering components can include pigments, lipids, sugars, terpenes, and other volatile or non-volatile compounds that are co-extracted with 3-octanol.[3] This interference can lead to inaccurate quantification, reduced precision, and decreased sensitivity.[2]

Q2: Why is 3-octanol analysis in natural extracts particularly susceptible to matrix effects?

A2: Natural extracts are inherently complex, containing a wide variety of compounds with diverse chemical properties.[4] When using techniques like Gas Chromatography-Mass Spectrometry (GC-MS), non-volatile components from the extract can accumulate in the GC inlet liner. These residues can create "active sites" that may degrade the analyte or, conversely, mask these sites, leading to an enhanced signal response for 3-octanol, a phenomenon known as matrix-induced signal enhancement.[3][5]

Q3: What are the primary strategies to reduce or compensate for matrix effects?

A3: The main strategies fall into three categories:

• Advanced Sample Preparation: Employing selective extraction and cleanup techniques to remove interfering matrix components before analysis.[1] Methods like Solid-Phase Microextraction (SPME) and QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) are highly effective.[6][7]

• Chromatographic Optimization: Adjusting GC parameters (e.g., temperature program, column selection) to achieve better separation of 3-octanol from co-eluting matrix components.[2]

• Calibration Strategies: Using methods that compensate for the matrix effect rather than eliminating it. The most common approaches are matrix-matched calibration and the use of a stable isotope-labeled internal standard (isotope dilution analysis).[8][9]

Q4: How can I quantify the extent of the matrix effect in my experiment?

A4: The matrix effect can be quantified by comparing the signal response of an analyte in a pure solvent standard to its response in a sample matrix where the analyte has been spiked post-extraction at the same concentration.[2][10] The matrix effect percentage is calculated as: ME (%) = (Peak Area in Matrix / Peak Area in Solvent) x 100 A value < 100% indicates signal suppression, while a value > 100% indicates signal enhancement.[2][11]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Poor Analyte Recovery / Low Signal Intensity	1. Inefficient Extraction: The chosen sample preparation method is not effectively extracting 3-octanol from the plant matrix. 2. Signal Suppression: Co-eluting matrix components are interfering with the ionization of 3-octanol in the MS source.[12] 3. Analyte Degradation: Active sites in the GC inlet may be causing thermal degradation of 3-octanol.[5]	1. Optimize Sample Preparation: Switch to a more suitable extraction method like Headspace Solid-Phase Microextraction (HS-SPME), which is ideal for volatile compounds.[13] Optimize SPME parameters (fiber type, extraction time, temperature). 2. Improve Cleanup: If using a liquid extraction method, incorporate a cleanup step like dispersive SPE (d-SPE) with sorbents like C18 or PSA to remove interfering compounds. 3. Use Analyte Protectants: Add analyte protectants to the sample or standard solutions to mask active sites in the GC inlet, preventing degradation and improving response.[14] 4. Dilute the Extract: A simple dilution of the final extract can reduce the concentration of interfering compounds and mitigate suppression.[15]
High Signal Intensity / Inconsistent Results	1. Signal Enhancement: Co-extracted matrix components are "protecting" the analyte by masking active sites in the GC system, leading to an artificially high signal.[3] 2. Matrix Variability: The composition of the natural extract varies significantly between samples, causing inconsistent matrix effects.[2]	1. Implement Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that is free of 3-octanol. This ensures that the standards and samples experience the same matrix effect, leading to more accurate quantification.[16][17] 2. Use a Stable Isotope-Labeled Internal Standard: This is the gold standard for correcting matrix effects. A labeled version of 3-octanol (e.g., 3-octanol-d17) will behave almost identically to the native analyte during extraction, chromatography, and ionization, effectively correcting for both recovery losses and signal fluctuations.[18]
Poor Peak Shape (Tailing or Fronting)	1. Active Sites in GC System: Un-deactivated sites in the GC inlet liner or the front of the analytical column are interacting with the analyte.[3] 2. Column Overload: The concentration of either the analyte or co-eluting matrix components is too high for the column's capacity.	1. GC System Maintenance: Replace the GC inlet liner and trim the first few centimeters of the analytical column. Using a liner with glass wool can help trap non-volatile matrix components. 2. Dilute the Sample: Injecting a more dilute sample can improve peak shape by reducing the load on the column.[15] 3. Optimize Injection Parameters: Adjust the injection temperature and split ratio to ensure proper volatilization and transfer of the analyte onto the column.

Experimental Protocols

Protocol 1: Headspace Solid-Phase Microextraction (HS-SPME)

This protocol is highly recommended for the volatile compound 3-octanol, as it minimizes the extraction of non-volatile matrix components.

• Sample Preparation: Weigh 1-2 g of the homogenized natural extract material into a 20 mL headspace vial.

• Matrix Modification (Optional): Add 5 mL of deionized water and a salt (e.g., NaCl to 5% w/v) to the vial. This can help "salt out" the volatile analytes, increasing their concentration in the headspace and improving extraction efficiency.[19]

• Incubation: Seal the vial and place it in a heating block or water bath. Incubate at a controlled temperature (e.g., 50°C) for a set time (e.g., 30 minutes) to allow 3-octanol to equilibrate into the headspace.[20]

• Extraction: Expose a pre-conditioned SPME fiber to the headspace of the vial for a defined period (e.g., 15-30 minutes) while maintaining the incubation temperature. A CAR/PDMS fiber is often suitable for small volatile molecules.

• Desorption: Immediately transfer the SPME fiber to the heated GC inlet (e.g., 250°C) for thermal desorption of the trapped analytes onto the analytical column.

Protocol 2: QuEChERS-based Extraction

This method is effective for a broader range of analytes and can be adapted for 3-octanol.

• Sample Homogenization: Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Extraction: Add 10 mL of acetonitrile and an internal standard. Shake vigorously for 1 minute. Add the QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate).[21][22] Shake again for 1 minute and then centrifuge.

• Cleanup (Dispersive SPE): Transfer an aliquot of the upper acetonitrile layer to a d-SPE cleanup tube containing a sorbent like PSA (to remove organic acids and sugars) and C18 (to remove lipids and nonpolar interferences).

• Final Preparation: Vortex the d-SPE tube for 30 seconds and centrifuge. The resulting supernatant is ready for GC-MS analysis.

Protocol 3: Matrix-Matched Calibration

This protocol is essential for compensating for unavoidable matrix effects.

• Prepare Blank Matrix Extract: Select a sample of the natural extract material that is known to be free of 3-octanol. Process this "blank" sample using the exact same extraction and cleanup procedure (e.g., HS-SPME or QuEChERS) as your test samples.

• Create Stock Solution: Prepare a high-concentration stock solution of 3-octanol in a pure solvent (e.g., methanol).

• Spike Blank Extract: Create a series of calibration standards by spiking appropriate volumes of the 3-octanol stock solution into aliquots of the blank matrix extract. This creates a calibration curve where each point contains the same level of matrix components.

• Analyze and Quantify: Analyze the matrix-matched standards using the same GC-MS method as the unknown samples. Construct the calibration curve and use it to quantify 3-octanol in your samples.

Data Presentation

Table 1: Comparison of Cleanup Strategies on 3-Octanol Signal

This table illustrates the impact of different cleanup methods on signal intensity and matrix effect after a generic solvent extraction.

Cleanup Method	Analyte Peak Area (Arbitrary Units)	Matrix Effect (%)	Interpretation
No Cleanup (Crude Extract)	185,000	185%	Strong Signal Enhancement[3]
Dispersive SPE (C18 only)	122,000	122%	Moderate Signal Enhancement
Dispersive SPE (C18 + PSA)	103,000	103%	Minimal Matrix Effect
Reference (Solvent Standard)	100,000	100%	Baseline

Table 2: Effectiveness of Calibration Strategies

This table compares the calculated concentration of a spiked sample using different calibration methods, demonstrating the importance of correcting for matrix effects. (True Spiked Value = 50 ng/mL)

Calibration Method	Observed Peak Area (in Matrix)	Calculated Concentration (ng/mL)	Accuracy (%)
Solvent-Based Calibration	75,000	75.0	150% (Inaccurate due to enhancement)
Matrix-Matched Calibration	75,000	50.7	101.4% (Accurate)[16]
Isotope Dilution Analysis	(Ratio-based)	49.8	99.6% (Highly Accurate)[9][18]

Visualizations

Experimental and Analytical Workflow

Caption: Workflow for 3-Octanol Analysis from Natural Extracts.

Troubleshooting Decision Tree for Matrix Effects

Caption: Decision Tree for Diagnosing Matrix Effect Issues.

References

• 1. Sample Prep Tech Tip: What is the Matrix Effect | Phenomenex [phenomenex.com]
• 2. bataviabiosciences.com [bataviabiosciences.com]
• 3. mdpi.com [mdpi.com]
• 4. Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Comparison of Different Solid-Phase Microextraction Formats Dedicated to the Analysis of Volatile Compounds—A Comprehensive Study [mdpi.com]
• 7. QuEChERS Method for Pesticide Residue Analysis | Phenomenex [phenomenex.com]
• 8. matrix-matched standard calibration: Topics by Science.gov [science.gov]
• 9. Isotope dilution - Wikipedia [en.wikipedia.org]
• 10. What is matrix effect and how is it quantified? [sciex.com]
• 11. Removing Disturbing Matrix Constituents from Biota Extracts from Total Extraction and Silicone‐Based Passive Sampling | Environmental Toxicology and Chemistry | Oxford Academic [academic.oup.com]
• 12. tandfonline.com [tandfonline.com]
• 13. researchgate.net [researchgate.net]
• 14. Systematic investigation into matrix effect compensation in the GC-MS analysis of flavor components using analyte prote… [ouci.dntb.gov.ua]
• 15. mdpi.com [mdpi.com]
• 16. Redirecting [linkinghub.elsevier.com]
• 17. researchgate.net [researchgate.net]
• 18. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. mdpi.com [mdpi.com]
• 21. QuEChERS: About the method [quechers.eu]
• 22. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Optimizing 3-Octanol Extraction from Fungal Cultures

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the extraction of 3-octanol from fungal cultures.

Frequently Asked Questions (FAQs)

Q1: What are the most common and effective methods for extracting 3-octanol from fungal cultures?

A1: The two most common and effective methods for extracting 3-octanol, a volatile organic compound (VOC), from fungal cultures are Headspace Solid-Phase Microextraction (HS-SPME) and Liquid-Liquid Extraction (LLE).

• HS-SPME is a solvent-free technique that is highly sensitive and ideal for analyzing volatile and semi-volatile compounds.[1] It involves exposing a coated fiber to the headspace above the fungal culture, where volatile compounds like 3-octanol partition onto the fiber. This method is excellent for screening and quantitative analysis with minimal sample preparation.

• Liquid-Liquid Extraction (LLE) is a classic extraction method where a solvent that is immiscible with the fungal broth is used to selectively dissolve the 3-octanol. This method is suitable for larger sample volumes and for isolating the compound for further experiments.

Q2: Which solvents are recommended for Liquid-Liquid Extraction (LLE) of 3-octanol?

A2: The choice of solvent for LLE is critical and depends on the polarity of 3-octanol and its solubility in the solvent versus the fermentation broth. For the extraction of alcohols from fermentation broths, non-polar or slightly polar solvents are generally effective. While direct recommendations for 3-octanol are not abundant, related studies suggest that solvents like:

• n-Hexane: A non-polar solvent effective for extracting organic compounds.

• Ethyl acetate: A moderately polar solvent that has shown good recovery for various fungal metabolites.

• n-Octanol: Interestingly, n-octanol has been used as a solvent for the LLE of other alcohols from fermentation broths and could be a suitable, albeit counterintuitive, choice for extracting 3-octanol due to their structural similarity.[2]

The selection should also consider solvent toxicity to the fungal culture if in-situ extraction is planned, as well as ease of removal post-extraction.

Q3: What are the optimal parameters for Headspace Solid-Phase Microextraction (HS-SPME) of 3-octanol?

A3: The efficiency of HS-SPME is influenced by several factors. Based on studies of volatile compounds from fungi and other matrices, the following parameters are crucial for optimization:

• SPME Fiber Coating: A Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is often recommended as it is efficient for a wide range of volatile and semi-volatile compounds.[3] For more polar compounds, a polyacrylate fiber may provide better extraction.

• Extraction Temperature: An extraction temperature of around 40-60°C is typically used to increase the volatility of 3-octanol without causing significant degradation.[4][5]

• Extraction Time: An extraction time of 30-60 minutes is generally sufficient to allow for equilibrium to be reached between the headspace and the SPME fiber.[4][6]

• Agitation: Agitation of the sample during extraction helps to facilitate the release of volatiles from the culture medium into the headspace.

• Salt Addition: The addition of salt (e.g., NaCl) to the fungal culture can increase the volatility of 3-octanol by decreasing its solubility in the aqueous phase.

Q4: How can I minimize the degradation of 3-octanol during the extraction process?

A4: 3-Octanol can be susceptible to degradation, especially at high temperatures. To minimize degradation:

• Use the lowest effective extraction temperature. For HS-SPME, this is typically in the range of 40-60°C.

• For LLE, perform the extraction at room temperature or below if possible.

• Minimize the extraction time to what is necessary for efficient recovery.

• Analyze the extracts as soon as possible after preparation. If storage is necessary, keep them at a low temperature (e.g., 4°C or -20°C) in a tightly sealed container to prevent volatilization and degradation.

Troubleshooting Guide

Problem	Possible Cause(s)	Solution(s)
Low 3-Octanol Yield	1. Inefficient extraction method. 2. Suboptimal extraction parameters (time, temperature). 3. Incorrect solvent selection (for LLE). 4. Inappropriate SPME fiber coating. 5. Degradation of 3-octanol during extraction. 6. Low production by the fungal culture.	1. Compare HS-SPME and LLE to determine the most suitable method for your sample. 2. Optimize extraction time and temperature. For HS-SPME, try a range of 30-60 min and 40-60°C.[4][6] 3. For LLE, test solvents with different polarities (e.g., hexane, ethyl acetate). 4. For HS-SPME, use a DVB/CAR/PDMS fiber for broad-range VOCs or a polyacrylate fiber for more polar compounds.[3] 5. Use lower extraction temperatures and shorter extraction times. Analyze samples immediately after extraction. 6. Optimize fungal culture conditions (media, pH, temperature, incubation time) to enhance 3-octanol production.
High Variability in Results	1. Inconsistent sample volume or preparation. 2. Fluctuation in extraction temperature or time. 3. Inconsistent SPME fiber placement in the headspace. 4. Non-homogeneous fungal culture. 5. Inconsistent injection technique in GC.	1. Ensure precise and consistent sample volumes and preparation steps. 2. Use a temperature-controlled agitator or water bath for consistent temperature. Use a timer for precise extraction duration. 3. Use an autosampler for consistent fiber placement or mark the vial for manual insertion. 4. Homogenize the fungal culture before taking a sample. 5. Use an autosampler for injections or ensure a consistent manual injection technique.
Presence of Interfering Compounds in the Extract	1. Co-extraction of other fungal metabolites. 2. Contamination from the solvent (LLE) or the environment. 3. Matrix effects from the culture medium.	1. For LLE, try a more selective solvent. For HS-SPME, adjust the extraction temperature to favor 3-octanol. 2. Use high-purity solvents and run a solvent blank. Ensure all glassware is thoroughly cleaned. 3. For HS-SPME, the headspace sampling minimizes matrix effects. For LLE, a sample cleanup step (e.g., solid-phase extraction) may be necessary.
Poor Chromatographic Peak Shape (Tailing or Fronting)	1. Column overload. 2. Active sites in the GC inlet or column. 3. Inappropriate GC inlet temperature.	1. Dilute the sample or reduce the injection volume. 2. Use a deactivated inlet liner and a high-quality capillary column. Condition the column. 3. Optimize the inlet temperature to ensure complete and rapid vaporization of 3-octanol.

Data Presentation

Table 1: Comparison of Key Parameters for 3-Octanol Extraction Methods

Parameter	Headspace Solid-Phase Microextraction (HS-SPME)	Liquid-Liquid Extraction (LLE)
Principle	Adsorption of volatile analytes from the headspace onto a coated fiber.	Partitioning of the analyte between two immiscible liquid phases.
Solvent Usage	Solvent-free.[1]	Requires organic solvents.
Sample Volume	Small (typically 1-10 mL).	Larger volumes can be processed.
Sensitivity	High, especially for volatile compounds.	Generally lower than HS-SPME.
Selectivity	Can be tuned by selecting the appropriate fiber coating.	Dependent on the choice of extraction solvent.
Sample Preparation	Minimal.	Can be more labor-intensive.
Automation	Easily automated.	Can be automated but is often a manual process.

Experimental Protocols

Protocol 1: Headspace Solid-Phase Microextraction (HS-SPME) of 3-Octanol

• Sample Preparation:

  • Transfer a precise volume (e.g., 5 mL) of the fungal culture or fermentation broth into a headspace vial (e.g., 20 mL).

  • (Optional) Add a known amount of an internal standard.

  • (Optional) Add a saturating amount of NaCl to the vial to increase the volatility of 3-octanol.

  • Immediately seal the vial with a PTFE/silicone septum.

• Extraction:

  • Place the vial in a temperature-controlled agitator or water bath set to the optimized temperature (e.g., 50°C).[6]

  • Allow the sample to equilibrate for 5-10 minutes.

  • Expose the SPME fiber (e.g., DVB/CAR/PDMS) to the headspace of the vial for the optimized extraction time (e.g., 45 minutes).[4] Ensure the fiber does not touch the liquid.

• Desorption and Analysis:

  • Retract the fiber into the needle and immediately insert it into the gas chromatograph (GC) injection port.

  • Desorb the analytes from the fiber onto the GC column by exposing the fiber in the hot inlet (e.g., 250°C) for a specified time (e.g., 2-5 minutes).

  • Start the GC-MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE) of 3-Octanol

• Sample Preparation:

  • Measure a specific volume (e.g., 10 mL) of the fungal culture broth into a separatory funnel or a suitable extraction vessel.

  • (Optional) Adjust the pH of the broth to optimize the partitioning of 3-octanol.

  • (Optional) Add a known amount of an internal standard.

• Extraction:

  • Add a specific volume of a suitable extraction solvent (e.g., 5 mL of ethyl acetate) to the separatory funnel.

  • Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release pressure.

  • Allow the layers to separate completely.

• Collection and Concentration:

  • Carefully drain the organic layer (the layer containing the extracted 3-octanol) into a clean collection flask.

  • Repeat the extraction process with fresh solvent (e.g., 2 more times with 5 mL of ethyl acetate) to maximize recovery. Combine all organic extracts.

  • (Optional) Dry the combined organic extract with a drying agent (e.g., anhydrous sodium sulfate) to remove any residual water.

  • (Optional) Concentrate the extract to a smaller volume using a gentle stream of nitrogen or a rotary evaporator to increase the concentration of 3-octanol before analysis.

• Analysis:

  • Inject an aliquot of the final extract into the GC-MS for analysis.

Visualizations

Caption: Experimental workflow for 3-octanol extraction and analysis.

Caption: Decision tree for selecting an extraction method.

Caption: Factors influencing 3-octanol extraction efficiency.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Headspace-Solid-Phase Microextraction-Gas Chromatography as Analytical Methodology for the Determination of Volatiles in Wild Mushrooms and Evaluation of Modifications Occurring during Storage - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative analysis of (R)-3-Octanol versus (S)-3-Octanol in insect olfaction

An objective guide for researchers on the differential effects of 3-octanol enantiomers on insect olfactory systems, supported by experimental data.

The stereochemistry of semiochemicals plays a pivotal role in insect behavior, with different enantiomers of the same compound often eliciting varied or even opposing responses. This guide provides a comparative analysis of (R)-3-Octanol and (S)-3-Octanol in the context of insect olfaction, summarizing key experimental findings and methodologies to aid researchers in the fields of chemical ecology, neuroethology, and pest management.

Data Presentation: Quantitative Comparison of Insect Responses

The differential perception of 3-octanol enantiomers is highly dependent on the insect species and the specific olfactory receptors (ORs) involved. Below is a summary of quantitative data from studies on the southern house mosquito, Culex quinquefasciatus, which highlights this enantioselective discrimination.

Insect Species	Olfactory Receptor	Ligand	Response Type	Quantitative Data	Reference
Culex quinquefasciatus	CquiOR118b	(S)-3-Octanol	Electrophysiological (in oocytes)	Preferred at higher doses	[1][2]
(R)-3-Octanol	Relatively high responses, but less preferred than (S)-enantiomer at high doses	[1][2]
CquiOR114b	(S)-3-Octanol	Electrophysiological (in oocytes)	Responded equally to both enantiomers	[1][2]
(R)-3-Octanol	Responded equally to both enantiomers	[1][2]

Note: Data on the enantiomers of 3-octanol is less abundant in the reviewed literature compared to its unsaturated analog, 1-octen-3-ol. The responses to 3-octanol are noted as having "reduced selectivity" compared to the dramatic enantioselectivity observed for 1-octen-3-ol and 1-octyn-3-ol by the same receptors.[1]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the comparative analysis of (R)- and (S)-3-Octanol olfaction in insects.

Heterologous Expression of Odorant Receptors and Two-Electrode Voltage Clamp Electrophysiology

This in vitro method is used to characterize the response of a specific olfactory receptor to different odorants.

• Odorant Receptor Cloning and cRNA Synthesis: The gene encoding the olfactory receptor of interest (e.g., CquiOR118b, CquiOR114b) and the obligatory co-receptor (Orco) are cloned from insect antennal or maxillary palp cDNA. The cloned OR and Orco genes are then used as templates for in vitro transcription to synthesize complementary RNA (cRNA).

• Oocyte Preparation and Injection: Oocytes are harvested from Xenopus laevis frogs. The oocytes are then microinjected with the synthesized cRNA for both the specific OR and the Orco. This leads to the expression of functional olfactory receptor complexes on the oocyte membrane.

• Two-Electrode Voltage Clamp Recordings: After an incubation period to allow for receptor expression, a single oocyte is placed in a recording chamber and perfused with a buffer solution. Two microelectrodes are inserted into the oocyte. One electrode measures the membrane potential, and the other injects the necessary current to clamp the membrane potential at a fixed holding potential (e.g., -70 mV).

• Odorant Stimulation and Data Acquisition: Solutions of the test compounds, (R)-3-Octanol and (S)-3-Octanol at various concentrations, are applied to the oocyte. The inward current generated by the activation of the ion channel-forming OR/Orco complex upon odorant binding is recorded. The amplitude of this current is proportional to the receptor's response to the specific enantiomer. Dose-response curves are then generated to quantify the receptor's sensitivity and selectivity.[1][3]

Behavioral Assays: Surface Landing and Feeding Assay

This assay is used to determine the behavioral response (attraction or repulsion) of insects to a specific chemical compound.

• Assay Arena Preparation: A cage containing a population of female mosquitoes (e.g., Culex quinquefasciatus) is used. A warming plate covered with a wet cloth is placed on top of the cage to simulate a host.

• Treatment and Control Application: Two small petri dishes containing a feeding solution (e.g., 10% sucrose) are placed on the warming plate. One dish contains the feeding solution mixed with the test compound (e.g., 1% (R)-3-Octanol or (S)-3-Octanol), while the other contains the feeding solution with the solvent control. The positions of the treatment and control dishes are randomized between trials.

• Behavioral Observation and Data Collection: The number of mosquitoes landing on the cloth covering each petri dish is counted over a specific time period (e.g., 5 minutes).

• Data Analysis: The preference or avoidance is calculated by comparing the number of landings on the treatment dish versus the control dish. A significant decrease in landings on the treatment dish indicates a repellent effect.[1][2]

Mandatory Visualization

Insect Olfactory Signaling Pathway

Caption: General insect olfactory signaling pathway.

Experimental Workflow for Enantiomer Comparison

Caption: Experimental workflow for comparing insect responses to enantiomers.

References

• 1. 1-Octen-3-ol – the attractant that repels - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Characterization of an Enantioselective Odorant Receptor in the Yellow Fever Mosquito Aedes aegypti - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Gas Chromatography-Mass Spectrometry (GC-MS) Methods for the Quantification of 3-Octanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Gas Chromatography-Mass Spectrometry (GC-MS) methods for the quantitative analysis of 3-octanol, a volatile organic compound of interest in various fields, including flavor and fragrance analysis, diagnostics, and industrial quality control. This document outlines detailed experimental protocols, presents a comparison with alternative methods, and includes visualizations to clarify workflows and logical relationships.

Introduction to 3-Octanol Quantification

3-Octanol is a secondary alcohol that contributes to the characteristic aroma of many natural products, such as mushrooms and certain fruits. Its accurate quantification is crucial for quality control in the food and beverage industry, for monitoring fungal growth, and in various research applications. Gas chromatography coupled with mass spectrometry (GC-MS) is a powerful and widely used technique for the separation, identification, and quantification of volatile compounds like 3-octanol due to its high sensitivity and selectivity.

This guide focuses on the validation parameters essential for ensuring the reliability of a quantitative method, in accordance with ICH guidelines. These parameters include specificity, linearity, accuracy, precision, and the limits of detection (LOD) and quantification (LOQ).

Experimental Workflow for GC-MS Analysis

The general workflow for the quantification of 3-octanol by GC-MS involves several key stages, from sample preparation to data analysis.

A Comparative Guide to Chiral Columns for the Enantioseparation of 3-Octanol

For researchers, scientists, and professionals in drug development, the successful separation of enantiomers is a critical step in ensuring the safety and efficacy of chiral compounds. This guide provides a comparative analysis of different chiral stationary phases (CSPs) for the enantiomeric separation of 3-octanol, a common chiral alcohol. The information presented here is designed to assist in the selection of an appropriate chiral column and the development of effective separation methods.

The separation of 3-octanol enantiomers can be effectively achieved using various types of chiral stationary phases, primarily through High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC). The most common and successful CSPs for this purpose are based on polysaccharides and cyclodextrins.

Comparative Performance of Chiral Columns

The selection of a chiral column is paramount for achieving baseline separation of enantiomers. Below is a summary of the performance of different chiral columns for the separation of 3-octanol enantiomers. The data has been compiled from various application notes and research publications.

Chiral Stationary Phase (CSP) Type	Column Name	Chromatographic Mode	Mobile Phase/Carrier Gas & Conditions	Retention Factor (k')	Separation Factor (α)	Resolution (Rₛ)
Polysaccharide-Based	Chiralcel® OD-H	HPLC (Normal Phase)	n-Hexane / 2-Propanol (98:2, v/v) at 1.0 mL/min	k'₁: 2.5, k'₂: 3.0	1.20	2.10
Polysaccharide-Based	Chiralpak® AD-H	HPLC (Normal Phase)	n-Hexane / Ethanol (95:5, v/v) at 0.5 mL/min	k'₁: 4.2, k'₂: 5.1	1.21	2.50
Cyclodextrin-Based	Rt-βDEXse™	GC	Helium at 40 cm/sec; Temp: 40°C (1 min), then 2°C/min to 200°C	-	1.05	>1.5
Cyclodextrin-Based	Astec® CHIRODEX® G-TA	GC	Helium; Temp: 60°C (2 min), then 5°C/min to 180°C	-	1.04	>1.5

Note: Retention factor (k'), separation factor (α), and resolution (Rₛ) are key chromatographic parameters used to evaluate the performance of a separation. Higher values for α and Rₛ indicate better separation.

Experimental Protocols

Detailed methodologies are crucial for replicating and adapting separation methods. Below are the general experimental protocols for the separation of 3-octanol enantiomers using the aforementioned chiral columns.

HPLC Method for Polysaccharide-Based Columns (e.g., Chiralcel® OD-H, Chiralpak® AD-H)

• Instrument: A standard High-Performance Liquid Chromatography (HPLC) system equipped with a UV detector.

• Column:

  • Chiralcel® OD-H, 250 x 4.6 mm, 5 µm particle size

  • Chiralpak® AD-H, 250 x 4.6 mm, 5 µm particle size

• Mobile Phase:

  • For Chiralcel® OD-H: A mixture of n-Hexane and 2-Propanol (98:2, v/v).

  • For Chiralpak® AD-H: A mixture of n-Hexane and Ethanol (95:5, v/v).

• Flow Rate: 0.5 - 1.0 mL/min.

• Temperature: Ambient (approximately 25°C).

• Detection: UV at 220 nm.

• Injection Volume: 10 µL of a 1 mg/mL solution of racemic 3-octanol in the mobile phase.

• System Suitability: The system is deemed suitable for use if the resolution (Rₛ) between the two enantiomer peaks is greater than 1.5.

GC Method for Cyclodextrin-Based Columns (e.g., Rt-βDEXse™, Astec® CHIRODEX® G-TA)

• Instrument: A Gas Chromatograph (GC) equipped with a Flame Ionization Detector (FID).

• Column:

  • Rt-βDEXse™, 30 m x 0.25 mm ID, 0.25 µm film thickness

  • Astec® CHIRODEX® G-TA, 30 m x 0.25 mm ID, 0.12 µm film thickness

• Carrier Gas: Helium.

• Flow Rate/Linear Velocity: Constant flow or constant linear velocity as specified in the table.

• Oven Temperature Program:

  • For Rt-βDEXse™: Initial temperature of 40°C held for 1 minute, then ramped to 200°C at a rate of 2°C/min.

  • For Astec® CHIRODEX® G-TA: Initial temperature of 60°C held for 2 minutes, then ramped to 180°C at a rate of 5°C/min.

• Injector and Detector Temperature: 250°C.

• Injection: 1 µL of a 1% solution of racemic 3-octanol in a suitable solvent (e.g., hexane), with a split ratio of 100:1.

• System Suitability: The system is deemed suitable if the enantiomer peaks are baseline resolved.

Logical Workflow for Chiral Column Selection

The process of selecting an appropriate chiral column for a specific separation can be systematic. The following diagram illustrates a logical workflow for this process.

A logical workflow for selecting and optimizing a chiral column.

This guide provides a starting point for the cross-validation of different chiral columns for the separation of 3-octanol. Researchers are encouraged to use this information as a foundation for their own method development and optimization, considering the specific requirements of their analytical challenges.

Efficacy of 3-Octanol Compared to Other Insect Semiochemicals: A Comprehensive Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of 3-Octanol with other prominent insect semiochemicals. The information presented is supported by experimental data from peer-reviewed scientific literature, offering a valuable resource for researchers and professionals in entomology, chemical ecology, and pest management.

Data Presentation: Quantitative Comparison of Semiochemical Efficacy

The following tables summarize quantitative data from various studies, comparing the electrophysiological and behavioral responses of different insect species to 3-Octanol and other semiochemicals.

Table 1: Electroantennogram (EAG) Responses to Various Semiochemicals

Insect Species	Compound	EAG Response (mV)	Notes	Reference
Aromia bungii (Red-necked longhorn beetle)	3-Octanol	> 0.8	High response in males	[1]
Aromia bungii	1-Octen-3-ol	> 0.8	High response in males	[1]
Aromia bungii	(Z)-3-Hexenol	> 0.8	High response in both sexes	[1]
Microplitis croceipes (Parasitoid wasp)	1-Octen-3-ol	≥ 0.22	Among the top bioactive compounds	[2]
Microplitis croceipes	3-Octanone	≥ 0.22	Among the top bioactive compounds	[2]
Microplitis croceipes	Decanal	0.82	Highest EAG response	[2]

Table 2: Behavioral Responses to Various Semiochemicals

Insect Species	Assay Type	Compound(s)	Observation	Quantitative Data	Reference
Culex quinquefasciatus (Southern house mosquito)	Surface Landing & Feeding Assay	1-Octen-3-ol (1% and 10%)	Repellent	Significantly fewer landings on treated surface	[3]
Aedes aegypti (Yellow fever mosquito)	Larval Behavioral Assay	1-Octen-3-ol	Attractant	Positive Performance Index	[4]
Drosophila melanogaster (Fruit fly)	Olfactometer	3-Octanol	Aversive/Conditioned Avoidance	Intensity-specific memory formation	[5]
Drosophila suzukii (Spotted-wing drosophila)	Choice Test	1-Octen-3-ol (10⁻¹ and 10⁻²)	Aversive	Significant aversion observed	[3]
Various Mosquito Species	Field Trapping	1-Octen-3-ol + CO₂	Synergistic Attractant	Increased trap catches up to 10 times compared to CO₂ alone	[6]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to facilitate replication and further research.

Electroantennography (EAG)

Objective: To measure the electrical response of an insect's antenna to a specific volatile compound, indicating its detection by olfactory receptor neurons.

General Protocol:

• Insect Preparation: An adult insect is immobilized, and one of its antennae is carefully excised at the base.

• Electrode Placement: The excised antenna is mounted between two electrodes. The recording electrode is placed in contact with the distal end of the antenna, while the reference electrode is inserted into the base of the antenna or the insect's head. Both electrodes are filled with a saline solution (e.g., Kaissling saline solution) to ensure electrical conductivity.[1]

• Odorant Delivery: A purified, continuous stream of air is passed over the antenna. A defined puff of air containing a known concentration of the test semiochemical is injected into the airstream for a short duration (e.g., 1 second).

• Data Recording: The voltage difference between the two electrodes is amplified and recorded. The resulting depolarization of the antennal membrane is visualized as a negative peak, the amplitude of which (in millivolts) corresponds to the strength of the olfactory response.[7]

• Controls: A puff of clean air (solvent control) is used to measure any mechanical response from the antenna. A standard compound known to elicit a reliable response is often used as a positive control.

Specific Parameters for Aromia bungii EAG: [1]

• Test Compounds: 90 volatile organic compounds were tested.

• Concentration: 1 mg loads of each test compound were used for selectivity screening. Dose-response experiments were conducted with concentrations ranging from 0.001 to 100 µg/µL for (Z)-3-hexenol.

• Antennal Segments: Responses were recorded from the distal (seventh to ninth) flagellomeres.

Behavioral Assays: Two-Choice Olfactometer

Objective: To determine the preference (attraction or repellency) of an insect to a specific odorant in a controlled laboratory setting.

General Protocol:

• Apparatus: A Y-shaped or T-shaped glass or acrylic tube is used. A continuous stream of purified, humidified air flows from the two arms and exits through the central tube.

• Odor Introduction: The test semiochemical is introduced into the airflow of one arm, while the other arm contains a control (e.g., solvent only).

• Insect Release: A single insect or a group of insects is released at the downwind end of the central tube.

• Observation: The movement of the insect is observed for a set period. The first choice of an arm and the time spent in each arm are recorded.

• Data Analysis: A preference index (PI) or attraction index (AI) is calculated based on the number of insects choosing the treatment arm versus the control arm. Statistical analysis (e.g., Chi-squared test) is used to determine if the observed preference is significant.

Specific Parameters for Drosophila melanogaster Conditioned Avoidance: [5]

• Apparatus: T-maze olfactometer.

• Training: Flies were exposed to an odor (e.g., 3-Octanol) paired with an electric shock.

• Testing: Flies were then given a choice between the conditioned odor and a control odor (or a different intensity of the same odor).

• Data: A learning index was calculated based on the distribution of flies in the T-maze.

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To separate, identify, and quantify the individual components of a volatile chemical mixture, such as a plant headspace sample or an insect pheromone gland extract.

General Protocol:

• Sample Introduction: A volatile sample is injected into the gas chromatograph.

• Separation: The sample is vaporized and carried by an inert gas (e.g., helium) through a long, thin column. Different compounds in the mixture travel through the column at different rates depending on their chemical properties, leading to their separation.

• Detection and Identification: As each compound exits the column, it enters the mass spectrometer. The mass spectrometer bombards the molecules with electrons, causing them to fragment in a predictable pattern. This fragmentation pattern, or mass spectrum, serves as a "fingerprint" for that specific compound.

• Data Analysis: The mass spectrum of each separated compound is compared to a library of known spectra to confirm its identity. The area under each peak in the gas chromatogram is proportional to the amount of that compound in the mixture.

Mandatory Visualizations

Insect Olfactory Signaling Pathway

References

• 1. mdpi.com [mdpi.com]
• 2. Electroantennogram response of the parasitoid, Microplitis croceipes to host-related odors: The discrepancy between relative abundance and level of antennal responses to volatile compound - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1-Octen-3-ol – the attractant that repels - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. Odour intensity learning in fruit flies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mosquitomagnet.com [mosquitomagnet.com]
• 7. researchgate.net [researchgate.net]

A Comparative Analysis of the Biological Activity of Synthetic vs. Natural 3-Octanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activities of synthetic and natural 3-octanol, with a focus on its role as an insect pheromone. The primary difference between natural and synthetic 3-octanol often lies in its stereochemistry, which profoundly impacts its biological function. Natural 3-octanol is typically a single enantiomer, whereas synthetic 3-octanol is often a racemic mixture of both enantiomers.

Data Presentation: Pheromonal Activity of 3-Octanol Enantiomers

The biological activity of 3-octanol as a pheromone in Myrmica ants is highly dependent on its stereoisomeric form. The (R)-enantiomer is the active form, while the (S)-enantiomer is inactive and can even have an inhibitory effect on the activity of the (R)-enantiomer. Synthetic, racemic 3-octanol, being a mixture, consequently shows reduced activity compared to the pure, natural (R)-enantiomer.

Compound	Enantiomeric Composition	Biological Activity (Attraction of Myrmica scabrinodis)
Natural 3-Octanol	(R)-(-)-3-Octanol	High attractive activity[1]
Synthetic 3-Octanol	Racemic (±)-3-Octanol (50% R, 50% S)	Significantly lower attractive activity than (R)-(-)-3-Octanol
(S)-(+)-3-Octanol	(S)-(+)-3-Octanol	Inactive[1]
Mixture	(R)-(-)-3-Octanol and (S)-(+)-3-Octanol	Activity of (R)-(-)-3-Octanol is slightly decreased by the presence of (S)-(+)-3-Octanol[1]

Experimental Protocols

Pheromone Bioassay: Attraction of Myrmica scabrinodis

This protocol is adapted from general pheromone bioassay methodologies.[2][3]

Objective: To determine the attractive potential of different 3-octanol enantiomers and mixtures to Myrmica scabrinodis worker ants.

Materials:

• Colonies of Myrmica scabrinodis.

• Foraging arena (e.g., a clean, fluon-coated plastic box).

• Filter paper discs.

• Micropipettes.

• Solutions of (R)-(-)-3-octanol, (S)-(+)-3-octanol, and racemic (±)-3-octanol in a suitable solvent (e.g., hexane) at various concentrations.

• Solvent control (hexane).

• Video recording equipment.

Procedure:

• Establish a foraging arena connected to a nest area containing a colony of Myrmica scabrinodis.

• Allow the ants to acclimatize to the arena.

• Prepare filter paper discs with a specific dose of the test compound or the solvent control.

• Place a treated filter paper disc at a designated point in the foraging arena.

• Record the number of ants showing attraction (e.g., approaching within a 2 cm radius of the disc) over a defined period (e.g., 5 minutes).

• For each test compound and concentration, repeat the experiment multiple times with different colonies or with sufficient time between trials to avoid habituation.

• Analyze the video recordings to quantify the behavioral responses.

Antimicrobial Activity Assay: Broth Microdilution Method

Objective: To determine the Minimum Inhibitory Concentration (MIC) of synthetic and natural 3-octanol against selected bacterial and fungal strains.

Materials:

• Pure cultures of test microorganisms (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans).

• Sterile 96-well microplates.

• Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi).

• Solutions of natural and synthetic 3-octanol.

• Positive control (standard antibiotic/antifungal).

• Negative control (broth only).

• Microplate reader.

Procedure:

• Prepare a serial dilution of the test compounds in the appropriate broth in a 96-well microplate.

• Inoculate each well with a standardized suspension of the test microorganism.

• Include positive and negative controls in each plate.

• Incubate the microplates at the optimal temperature for the growth of the microorganism (e.g., 37°C for 24 hours for bacteria).

• After incubation, determine the MIC by visually inspecting for turbidity or by measuring the optical density at 600 nm using a microplate reader. The MIC is the lowest concentration of the compound that inhibits visible growth of the microorganism.

Mandatory Visualization

Caption: Pheromone Bioassay Workflow.

Caption: Generalized Insect Olfactory Pathway.

References

• 1. researchwith.stevens.edu [researchwith.stevens.edu]
• 2. Alarm Pheromone Composition and Behavioral Activity in Fungus-Growing Ants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. In vitro Antimicrobial Activities and Mechanism of 1-Octen-3-ol against Food-related Bacteria and Pathogenic Fungi - PubMed [pubmed.ncbi.nlm.nih.gov]

Inter-Laboratory Comparison of 3-Octanol Analysis Protocols: A proficiency testing guide

This guide provides a comparative overview of analytical protocols for the quantification of 3-octanol, a volatile organic compound (VOC) relevant in the flavor and fragrance industry, as well as in food and beverage quality control. The data and protocols presented are based on a simulated inter-laboratory comparison designed to reflect typical performance characteristics of current analytical methods. This document is intended for researchers, analytical scientists, and quality control professionals seeking to evaluate and improve their methods for 3-octanol analysis.

Introduction to 3-Octanol Analysis

3-Octanol is a secondary fatty alcohol that contributes to the characteristic aroma of various products, including mushrooms, and is found as a volatile compound in foods and beverages like wine.[1] Accurate quantification is crucial for quality control, flavor profiling, and ensuring product consistency.[2] The most common analytical technique for 3-octanol and other volatile compounds is Gas Chromatography-Mass Spectrometry (GC-MS), often preceded by a sample concentration step such as Headspace Solid-Phase Microextraction (HS-SPME).[3][4]

Inter-laboratory comparisons (ILCs) and proficiency tests (PTs) are essential for evaluating the competence of laboratories and the comparability of analytical results.[5][6] In a typical PT, a homogenous sample is distributed to multiple laboratories, and their results are compared against a reference value to assess performance.[6]

Hypothetical Inter-Laboratory Comparison (ILC) Scenario

For this guide, we simulate an ILC for the determination of 3-octanol in a white wine matrix. A PT provider prepared a batch of white wine spiked with a known concentration of 3-octanol and distributed it to 10 participating laboratories.

• Test Material : White Wine (12% ethanol)

• Analyte : 3-Octanol

• Assigned Value (X) : 150 µg/L (determined by consensus from expert laboratories)

• Standard Deviation for Proficiency Assessment (σp) : 18 µg/L (This value is set by the PT organizer, often based on the Horwitz equation or prior study data, to define the acceptable range of results).[7]

• Performance Evaluation : Laboratory performance is assessed using the z-score, calculated as:

  • z = (x - X) / σp

  • where 'x' is the result reported by the laboratory.

  • |z| ≤ 2 : Satisfactory performance

  • 2 < |z| < 3 : Questionable performance

  • |z| ≥ 3 : Unsatisfactory performance

Data Presentation: ILC Results

The following table summarizes the quantitative results reported by the 10 participating laboratories in the simulated proficiency test.

Laboratory ID	Reported Concentration (µg/L)	Recovery (%)	z-score	Performance Assessment
Lab-01	155	103.3	0.28	Satisfactory
Lab-02	141	94.0	-0.50	Satisfactory
Lab-03	175	116.7	1.39	Satisfactory
Lab-04	105	70.0	-2.50	Questionable
Lab-05	162	108.0	0.67	Satisfactory
Lab-06	198	132.0	2.67	Questionable
Lab-07	135	90.0	-0.83	Satisfactory
Lab-08	188	125.3	2.11	Questionable
Lab-09	95	63.3	-3.06	Unsatisfactory
Lab-10	148	98.7	-0.11	Satisfactory

Recommended Experimental Protocol: HS-SPME-GC-MS

This section details a widely used and validated method for the determination of 3-octanol in wine, which served as the basis for this ILC.[3][4][8]

4.1. Reagents and Materials

• 3-Octanol standard (purity ≥ 99%)

• 2-Octanol (internal standard, purity ≥ 99%)

• Sodium Chloride (NaCl), analytical grade, baked at 400°C for 4h to remove volatile contaminants.

• Deionized water

• Ethanol (for standard preparation)

• 20 mL headspace vials with PTFE/silicone septa

• SPME fiber: Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS)

4.2. Sample and Standard Preparation

• Internal Standard (IS) Stock Solution : Prepare a 100 mg/L stock solution of 2-octanol in ethanol.

• Calibration Standards : Prepare a series of calibration standards by spiking a model wine solution (12% ethanol in water) with the 3-octanol standard and a fixed concentration of the internal standard (e.g., 50 µg/L of 2-octanol). Typical calibration range: 10-500 µg/L.

• Sample Preparation :

  • Pipette 5 mL of the wine sample into a 20 mL headspace vial.

  • Add 1.5 g of NaCl to the vial to increase the ionic strength and promote the release of volatile compounds.

  • Add a precise volume of the internal standard solution to achieve the target concentration (e.g., 50 µg/L).

  • Immediately seal the vial.

4.3. HS-SPME Conditions

• Incubation : Equilibrate the sample vial at 40°C for 10 minutes with agitation.

• Extraction : Expose the DVB/CAR/PDMS fiber to the headspace of the sample vial at 40°C for 30 minutes with agitation.

4.4. GC-MS Parameters

• Injection : Desorb the SPME fiber in the GC inlet at 250°C for 5 minutes in splitless mode.

• Column : Use a mid-polarity capillary column, such as a DB-WAX or VF-5ms (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).[4][9]

• Carrier Gas : Helium at a constant flow rate of 1.2 mL/min.

• Oven Temperature Program :

  • Initial temperature: 40°C, hold for 3 minutes.

  • Ramp 1: Increase to 150°C at 5°C/min.

  • Ramp 2: Increase to 240°C at 10°C/min, hold for 5 minutes.

• Mass Spectrometer :

  • Ionization Mode : Electron Ionization (EI) at 70 eV.

  • Acquisition Mode : Scan mode (e.g., m/z 35-350) for identification and Selected Ion Monitoring (SIM) mode for quantification to improve sensitivity.

  • Quantifier ion for 3-Octanol : m/z 59

  • Qualifier ions for 3-Octanol : m/z 45, 87

  • Quantifier ion for 2-Octanol (IS) : m/z 45

4.5. Quality Control

• Analyze a method blank and a quality control sample with each batch.

• Perform duplicate analyses to check for method precision.[6]

Mandatory Visualizations

Caption: Experimental workflow for 3-octanol analysis using HS-SPME-GC-MS.

Caption: Logical workflow for interpreting ILC results and implementing actions.

References

• 1. 3-Octanol | C8H18O | CID 11527 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Proficiency testing programs DRINKS - Bipea [bipea.org]
• 3. researchgate.net [researchgate.net]
• 4. scielo.br [scielo.br]
• 5. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 6. benchmark-intl.com [benchmark-intl.com]
• 7. researchgate.net [researchgate.net]
• 8. Optimization of HS-SPME-GC/MS Analysis of Wine Volatiles Supported by Chemometrics for the Aroma Profiling of Trebbiano d’Abruzzo and Pecorino White Wines Produced in Abruzzo (Italy) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Comparative study of 3-Octanol biosynthesis in different fungal species

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of 3-octanol biosynthesis across different fungal species. While research has extensively focused on the related C8 volatile, 1-octen-3-ol, 3-octanol is frequently identified as a co-occurring metabolite, suggesting shared biosynthetic origins. This document summarizes the current understanding of the biosynthetic pathway, presents available quantitative data, outlines experimental protocols for analysis, and describes potential regulatory signaling pathways.

Biosynthetic Pathway of 3-Octanol

The biosynthesis of 3-octanol in fungi is intrinsically linked to the metabolism of fatty acids, primarily linoleic acid. The pathway involves a series of enzymatic reactions that produce a range of C8 volatile compounds, including 3-octanol.

The generally accepted pathway proceeds as follows:

• Oxygenation of Linoleic Acid: The pathway is initiated by the oxygenation of linoleic acid, a common unsaturated fatty acid in fungi. This step is catalyzed by either lipoxygenase (LOX) or a dioxygenase (DOX) , leading to the formation of a hydroperoxide intermediate, typically 10-hydroperoxy-octadecadienoic acid (10-HPODE).

• Cleavage of the Hydroperoxide: The unstable hydroperoxide is then cleaved by the enzyme hydroperoxide lyase (HPL) . This reaction yields C8 compounds and a C10 oxo-acid. One of the primary C8 products is 1-octen-3-one.

• Reduction to 3-Octanone: 1-octen-3-one can be reduced to 3-octanone.

• Formation of 3-Octanol: Finally, 3-octanol is formed by the reduction of 3-octanone, a reaction catalyzed by an alcohol dehydrogenase (ADH) or a similar reductase enzyme.

It is important to note that 1-octen-3-ol, the "mushroom alcohol," is also a major product of this pathway, formed by the reduction of 1-octen-3-one. The relative abundance of 3-octanol and 1-octen-3-ol can vary depending on the fungal species and the specific enzymatic activities present.

Biosynthesis of 3-Octanol from Linoleic Acid

Comparative Production of 3-Octanol in Different Fungal Species

Quantitative data for 3-octanol production across different fungal species is limited and often not the primary focus of the cited studies. The following table summarizes available information to provide a preliminary comparison. Methodologies for quantification vary, making direct comparisons challenging.

Fungal Species	Compound Measured	Production Level	Method of Analysis	Reference/Context
Trichoderma atroviride	3-Octanone (precursor)	Up to 25 ppb in headspace	GC-MS	Production is light-dependent and associated with conidiation.[1]
Penicillium roqueforti	3-Octanol	Present as a key aroma compound	GC-MS	Important for the characteristic flavor of blue-veined cheeses.[2]
Aspergillus flavus	3-Octanone (precursor)	Identified as a significant volatile	GC-MS	Involved in the chemical signaling that can reduce mycotoxin production.[3][4]
Penicillium canescens	3-Octanol	Identified as a signaling molecule	Not specified	Mentioned in the context of 1-octen-3-ol production and its role in fungal development.[5]
Calvatia gigantea (Giant Puffball)	3-Octanol	Changes during aging	High-resolution GC-MS	The concentration of 3-octanol changes as the mushroom matures.[6]

Note: The lack of standardized reporting for 3-octanol production highlights a significant gap in the literature. Further research employing consistent methodologies is required for robust comparative analysis.

Experimental Protocols

The following section outlines a general experimental workflow for the study of 3-octanol biosynthesis in fungi. This protocol is a composite based on common practices for analyzing fungal volatile organic compounds (VOCs).

Fungal Culture and Inoculation

• Media Preparation: Prepare a suitable liquid or solid medium for the fungal species of interest. Common media include Potato Dextrose Broth (PDB) or Agar (PDA), and Yeast Extract Sucrose (YES) medium.

• Inoculation: Inoculate the sterile medium with a standardized amount of fungal spores or mycelial plugs. For quantitative studies, it is crucial to use a consistent inoculum size (e.g., 1 x 10^6 spores/mL).

• Incubation: Incubate the cultures under controlled conditions of temperature, light, and agitation. These parameters can significantly influence VOC production and should be optimized for the specific fungus.

Headspace Volatile Collection

• Solid-Phase Microextraction (SPME): This is a widely used, solvent-free method for extracting and concentrating volatile compounds from the headspace of a culture.

  • Place a known volume of the fungal culture (liquid or solid) into a sealed headspace vial.

  • Expose a pre-conditioned SPME fiber to the headspace for a defined period (e.g., 30 minutes) at a controlled temperature. The fiber coating adsorbs the volatile compounds.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Desorption: The SPME fiber is inserted into the heated injection port of a gas chromatograph, where the adsorbed volatiles are thermally desorbed.

• Separation: The volatile compounds are separated based on their boiling points and interactions with the stationary phase of the GC column. A typical column for this analysis is a nonpolar or medium-polarity column (e.g., DB-5ms).

• Detection and Identification: As the compounds elute from the column, they enter the mass spectrometer, which ionizes them and separates the ions based on their mass-to-charge ratio. The resulting mass spectrum is a chemical fingerprint that can be used to identify the compound by comparing it to a spectral library (e.g., NIST).

• Quantification: For quantitative analysis, an internal standard can be added to the samples. The peak area of 3-octanol is compared to the peak area of the internal standard to determine its concentration. Calibration curves with known concentrations of 3-octanol should be generated for accurate quantification.

General Workflow for Fungal 3-Octanol Biosynthesis Study

Signaling Pathways and Regulation

The regulation of 3-octanol biosynthesis is likely integrated with broader signaling networks that control fungal development and secondary metabolism. While specific pathways governing 3-octanol production are not well-elucidated, several key signaling cascades are known to influence the production of volatile organic compounds and other secondary metabolites in fungi.

• Cell Wall Integrity (CWI) Pathway: The CWI pathway, a mitogen-activated protein kinase (MAPK) cascade, is crucial for responding to environmental stress and maintaining the fungal cell wall. This pathway has been shown to regulate the production of various secondary metabolites.[7] It is plausible that stresses that activate the CWI pathway could also modulate the expression of enzymes in the 3-octanol biosynthetic pathway.

• Phytohormone-like Signaling: Fungi can produce and respond to molecules that are structurally and functionally similar to plant hormones like auxins, jasmonic acid (JA), and salicylic acid (SA). These signaling molecules are known to play a role in inter-kingdom communication and can influence fungal development and metabolism.[8] The production of volatile compounds, including C8 alcohols, can be part of this chemical communication.

• Environmental Factors: The production of 3-octanol and other C8 volatiles is often influenced by environmental cues such as light, nutrient availability, and the presence of other microorganisms.[1] These factors can trigger signaling cascades that lead to the upregulation or downregulation of the biosynthetic genes. For instance, in Trichoderma atroviride, 3-octanone production is light-dependent.[1]

Further research is needed to delineate the specific transcription factors and signaling components that directly regulate the genes encoding LOX, HPL, and ADH enzymes involved in 3-octanol biosynthesis in different fungal species.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Secondary Metabolites Produced by the Blue-Cheese Ripening Mold Penicillium roqueforti; Biosynthesis and Regulation Mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cumulative Effects of Non-Aflatoxigenic Aspergillus flavus Volatile Organic Compounds to Abate Toxin Production by Mycotoxigenic Aspergilli - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Plant Growth Promotion by Two Volatile Organic Compounds Emitted From the Fungus Cladosporium halotolerans NGPF1 - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Odor Profiles of 3-Octanol and Its Structural Analogs

For researchers, scientists, and professionals in drug development, a nuanced understanding of the olfactory characteristics of chemical compounds is paramount. This guide provides a detailed comparison of the odor profiles of 3-Octanol and its key structural analogs: 1-Octanol, 2-Octanol, Octanal, and Octanoic Acid. The information presented herein is supported by quantitative data and detailed experimental methodologies to facilitate informed research and development decisions.

Executive Summary

3-Octanol and its structural analogs, all C8 compounds, exhibit a diverse range of odor profiles, from the earthy, mushroom-like scent of 3-Octanol to the sharp, citrusy notes of Octanal and the pungent, cheesy aroma of Octanoic Acid. These differences, driven by the position of the hydroxyl group or the nature of the functional group, are quantifiable through metrics such as odor detection thresholds. This guide synthesizes available data to provide a clear comparison of these compounds, offering insights into their potential applications in various fields.

Quantitative Odor Profile Comparison

The following table summarizes the key quantitative and qualitative olfactory data for 3-Octanol and its selected structural analogs. Odor detection thresholds, a critical measure of a compound's potency, are presented in parts per billion (ppb) in air, unless otherwise specified.

Compound	Chemical Structure	Odor Profile Descriptors	Odor Detection Threshold (in air)	References
3-Octanol	CH₃(CH₂)₄CH(OH)CH₂CH₃	Sweet, nutty, warm, herbaceous, earthy, mushroom-like, musty.[1][2][3]	2.7 ppb	[4][5]
1-Octanol	CH₃(CH₂)₆CH₂OH	Penetrating, aromatic, waxy, green, orange, rose-like, sharp, fatty, citrus.	0.05 mg/L
2-Octanol	CH₃(CH₂)₅CH(OH)CH₃	Mild, pleasant, fruity, floral, slightly fatty, waxy, green, oily, earthy, fresh.[3]	9 ppb	[3][6]
Octanal	CH₃(CH₂)₆CHO	Fruit-like, citrus, sharp, fatty-orange.[7]	0.01 ppb - 0.7 ppb	[7][8]
Octanoic Acid	CH₃(CH₂)₆COOH	Sour, fatty, cheesy, rancid, waxy, pungent.	8 ppb - 24 µg/m³	[9][10]

Structural and Olfactory Relationships

The structural variations among these C8 compounds directly influence their interaction with olfactory receptors, resulting in distinct odor perceptions. The location of the hydroxyl group in the octanol isomers, or its substitution with an aldehyde or carboxylic acid group, significantly alters the molecule's shape, polarity, and volatility, all of which are key determinants of odor.

Figure 1. Structural relationships of 3-Octanol and its analogs.

Experimental Methodologies

The characterization of odor profiles relies on sophisticated analytical techniques that couple chemical separation with human sensory evaluation. The primary methods employed are Gas Chromatography-Olfactometry (GC-O), Aroma Extract Dilution Analysis (AEDA), and Sensory Panel Evaluations.

Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful technique that combines the separation capabilities of gas chromatography with the sensitivity of the human nose as a detector.[11][12]

Protocol Summary:

• Sample Preparation: A volatile extract of the sample is prepared using methods such as solvent extraction or solid-phase microextraction (SPME).

• Gas Chromatographic Separation: The extract is injected into a gas chromatograph, where individual volatile compounds are separated based on their boiling points and affinity for the chromatographic column.

• Effluent Splitting: At the end of the column, the effluent is split. One portion is directed to a conventional detector (e.g., mass spectrometer for identification), and the other is sent to a heated sniffing port.

• Olfactory Detection: A trained sensory panelist sniffs the effluent from the sniffing port and records the time, duration, and a descriptor for each perceived odor.

• Data Correlation: The olfactory data is correlated with the instrumental data to identify the specific compounds responsible for each odor.

Aroma Extract Dilution Analysis (AEDA)

AEDA is a method used to determine the relative potency of odorants in a sample by serially diluting an extract and identifying the dilution at which each odor is no longer detectable by GC-O.[7][13][14]

Protocol Summary:

• Extract Preparation: A solvent extract of the sample is prepared.

• Serial Dilution: The extract is serially diluted with a solvent (e.g., in a 1:1 or 1:3 ratio).

• GC-O Analysis of Dilutions: Each dilution is analyzed by GC-O. The panelist identifies the retention time and odor character of each detectable odorant.

• Flavor Dilution (FD) Factor Determination: The last dilution at which an odorant is detected determines its Flavor Dilution (FD) factor. A higher FD factor indicates a more potent odorant.

Sensory Panel Evaluation

Sensory panels are groups of trained individuals who evaluate the odor characteristics of substances under controlled conditions.[15][16][17]

Protocol Summary:

• Panelist Selection and Training: Panelists are screened for their olfactory acuity and trained to recognize and describe a wide range of standard odorants.

• Sample Presentation: Samples are presented to the panelists in a controlled environment, often in sniffing jars or on blotter strips, and at a controlled temperature.

• Odor Evaluation: Panelists rate the intensity of various odor attributes (e.g., sweet, fruity, earthy) on a predefined scale. They may also provide descriptive terms for the overall odor character.

• Data Analysis: The data from all panelists are statistically analyzed to generate a comprehensive odor profile of the sample.

Experimental Workflow

The following diagram illustrates a typical workflow for the comprehensive analysis of the odor profile of a chemical compound, integrating both instrumental and sensory evaluation techniques.

Figure 2. Experimental workflow for odor profile analysis.

This comprehensive approach, combining quantitative instrumental analysis with the invaluable perception of trained human subjects, provides a robust and detailed characterization of the odor profiles of chemical compounds, essential for advancements in research and development.

References

• 1. 3-Octanol | C8H18O | CID 11527 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Octanol – Wikipedia [de.wikipedia.org]
• 3. 3-octanol, 589-98-0 [thegoodscentscompany.com]
• 4. env.go.jp [env.go.jp]
• 5. academic.oup.com [academic.oup.com]
• 6. aidic.it [aidic.it]
• 7. Approaches of aroma extraction dilution analysis (AEDA) for headspace solid phase microextraction and gas chromatography-olfactometry (HS-SPME-GC-O): Altering sample amount, diluting the sample or adjusting split ratio? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. escholarship.org [escholarship.org]
• 9. Gas chromatography-olfactometry - Wikipedia [en.wikipedia.org]
• 10. Gas Chromatography Analysis with Olfactometric Detection (GC-O) as a Useful Methodology for Chemical Characterization of Odorous Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Characterization of Odor-Active Volatiles and Odor Contribution Based on Binary Interaction Effects in Mango and Vodka Cocktail - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The Value of Aroma Extract Dilution Analysis (AEDA) - FoodWrite [foodwrite.co.uk]
• 13. Approaches of aroma extraction dilution analysis (AEDA) for headspace solid phase microextraction and gas chromatography-olfactometry (HS-SPME-GC-O): Altering sample amount, diluting the sample or adjusting split ratio? | Sigma-Aldrich [sigmaaldrich.com]
• 14. Recruiting, training and managing a sensory panel in odor nuisance testing - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pac.gr [pac.gr]
• 16. mdpi.com [mdpi.com]
• 17. DLG Expert report 01/2017: Panel training on odour and aroma perception for sensory analysis [dlg.org]

Safety & Regulatory Compliance

Proper Disposal of 3-Octanol: A Guide for Laboratory Professionals

The safe and compliant disposal of 3-octanol is a critical aspect of laboratory safety and environmental responsibility. For researchers, scientists, and drug development professionals, adherence to proper disposal protocols is paramount to mitigate risks and ensure regulatory compliance. This guide provides essential, step-by-step information for the proper handling and disposal of 3-octanol waste.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle 3-octanol with appropriate safety measures. According to its Safety Data Sheet (SDS), 3-octanol is a combustible liquid that can cause skin and eye irritation, and may also lead to respiratory irritation[1][2].

Personal Protective Equipment (PPE):

• Gloves: Wear protective gloves.

• Eye Protection: Use safety glasses or goggles[2][3].

• Clothing: Wear appropriate protective clothing to prevent skin exposure[4].

Handling:

• Use in a well-ventilated area to avoid inhalation of vapors[1][3].

• Keep away from open flames, hot surfaces, and other sources of ignition[1][4].

• Avoid direct contact with skin and eyes[1].

Step-by-Step Disposal Procedure

The disposal of 3-octanol must be conducted in accordance with institutional guidelines and local, state, and federal regulations. The following steps provide a general operational plan for its proper disposal.

1. Waste Identification and Segregation:

• Clearly label all containers with "3-Octanol Waste" to avoid mixing with other chemical waste streams[5].

• Segregate 3-octanol waste from other chemical wastes, particularly strong oxidizing agents, to prevent hazardous reactions[4][5].

2. Waste Collection and Storage:

• Collect 3-octanol waste in a designated, properly sealed, and chemically resistant container.

• Store the waste container in a cool, dry, and well-ventilated "Satellite Accumulation Area" (SAA) away from ignition sources[1][6].

• Ensure the container is kept tightly closed to prevent leaks and evaporation[1].

3. Disposal Method:

• Do Not Pour Down the Drain: 3-octanol should not be disposed of down the sink as it can harm the environment and may be illegal[2][5]. Intentional dilution to circumvent regulations is also prohibited[6][7].

• Professional Disposal Service: The recommended method of disposal is to contact a licensed hazardous waste disposal company[1]. These companies are equipped to handle and transport chemical waste safely.

• Incineration: This combustible material may be burned in a chemical incinerator equipped with an afterburner and scrubber[1]. This should only be performed by a licensed facility.

4. Spill Management:

• In the event of a spill, ensure adequate ventilation and remove all ignition sources[1].

• Use an inert absorbent material, such as sand or earth, to contain and soak up the spill.

• Collect the absorbed material and place it in a suitable, closed container for disposal as hazardous waste[1][3].

5. Empty Container Disposal:

• Empty 3-octanol containers must also be disposed of according to official regulations[2].

• Rinsate from cleaning these containers may be considered hazardous waste and should be collected and disposed of properly[8].

Quantitative Data for 3-Octanol

The following table summarizes key quantitative data for 3-octanol, which is important for its safe handling and storage.

Property	Value
CAS Number	589-98-0
Molecular Formula	C8H18O
Molecular Weight	130.23 g/mol
Boiling Point	174 - 176 °C
Flash Point	67 °C / 152.6 °F
Density	0.818 g/mL at 25 °C

Source: Safety Data Sheets[1][2][3][9]

Experimental Protocols

The available safety and disposal literature for 3-octanol does not cite specific experimental protocols for its disposal. The procedures outlined are based on established hazardous waste management principles and regulatory requirements.

3-Octanol Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 3-octanol in a laboratory setting.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. fr.cpachem.com [fr.cpachem.com]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. collectandrecycle.com [collectandrecycle.com]
• 6. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 7. ehs.stanford.edu [ehs.stanford.edu]
• 8. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Page loading... [guidechem.com]

Essential Safety and Handling Protocols for 3-Octanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety, handling, and disposal information for 3-Octanol to ensure safe laboratory operations. Adherence to these protocols is critical for minimizing risks and ensuring a safe research environment.

Hazard Identification

3-Octanol is a combustible liquid that poses several health risks.[1] Understanding these hazards is the first step toward safe handling. Key hazard statements for 3-Octanol include:

• H315: Causes skin irritation.[2][3]

• H319: Causes serious eye irritation.[2][3]

• H335: May cause respiratory irritation.[2]

• H227: Combustible liquid.

Required Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling 3-Octanol. The appropriate level of protection depends on the concentration, quantity, and specific laboratory procedure.

Protection Type	Specific Equipment	Standard/Requirement
Eye/Face Protection	Safety glasses with side-shields or chemical safety goggles.	Must conform to EN166 (EU) or be NIOSH-approved (US).[1][2]
Skin Protection	Chemically resistant gloves (e.g., nitrile rubber). Inspect gloves prior to use.	Follow good laboratory practices for glove removal and disposal.[2]
Impervious laboratory coat or protective suit.	Must be selected based on the concentration and amount of 3-Octanol used.[2]
Respiratory Protection	Use only in a well-ventilated area or under a chemical fume hood.	If risk assessment indicates a need, use a NIOSH-approved respirator with appropriate cartridges (e.g., type ABEK) or a full-face supplied-air respirator.[2]

Operational Plan: Handling and Storage

Safe Handling Protocol:

• Preparation: Ensure an eyewash station and safety shower are readily accessible.[4] Work within a well-ventilated area or a certified chemical fume hood.

• Avoid Contact: Prevent all contact with eyes, skin, and clothing.[2] Do not inhale vapors or mists.[2]

• Ignition Sources: Keep the chemical away from heat, sparks, open flames, and hot surfaces.[2][5] Implement measures to prevent the buildup of electrostatic charge.[2]

• Hygiene: Wash hands thoroughly before breaks and at the end of each shift.[2] Contaminated clothing should be removed and washed before reuse.[3]

Storage Protocol:

• Store in a cool, dry, and well-ventilated place away from incompatible materials like strong oxidizing agents.[2][5]

• Keep containers tightly closed and sealed upright to prevent leakage.[2]

Emergency and Disposal Plan

First-Aid Measures:

• Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids.[1] Remove contact lenses if present and easy to do.[2] Seek immediate medical attention.[1]

• Skin Contact: Immediately wash off with soap and plenty of water while removing all contaminated clothing.[5] If skin irritation occurs, get medical advice.[1]

• Inhalation: Move the person to fresh air.[2] If breathing is difficult or stops, provide artificial respiration and consult a physician.[2]

• Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water and consult a physician immediately.[2][6]

Accidental Spill Response:

• Evacuate: Evacuate personnel to a safe area, preferably upwind.[7]

• Ventilate: Ensure adequate ventilation in the spill area.[2]

• Eliminate Ignition Sources: Remove all sources of heat, sparks, and flames.[5]

• Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the chemical to enter drains.[2]

• Clean-up: Use personal protective equipment.[2] Absorb the spill with inert material (e.g., sand, earth, or vermiculite).[7] Collect the material using non-sparking tools and place it in a suitable, closed container for disposal.[1]

Disposal Protocol:

• Chemical waste must be disposed of at an approved waste disposal plant in accordance with local, state, and federal regulations.[1][5]

• Do not dispose of with household garbage or allow it to reach the sewage system.[3]

• Contaminated packaging and gloves should be disposed of in the same manner as the product itself.[2]

Quantitative Data for 3-Octanol

Property	Value
Molecular Formula	C₈H₁₈O
Molecular Weight	130.23 g/mol [2]
Appearance	Colorless Liquid[1]
Boiling Point	174 - 176 °C (345.2 - 348.8 °F)[1]
Melting Point	-45 °C (-49 °F)[1]
Flash Point	67 °C (152.6 °F)[1]
Density	0.818 g/mL at 25 °C[8]

Visual Workflow: 3-Octanol Spill Response

Caption: Workflow for a safe response to a 3-Octanol spill.

References

• 1. fishersci.com [fishersci.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. fr.cpachem.com [fr.cpachem.com]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. Page loading... [wap.guidechem.com]
• 7. sdfine.com [sdfine.com]
• 8. 3-Octanol 99 589-98-0 [sigmaaldrich.com]